2-Chloro-3-fluoropyridine

• CAS: 17282-04-1

Core Science & Biosynthesis

Introduction: The Strategic Importance of 2-Chloro-3-fluoropyridine

An In-depth Technical Guide to 2-Chloro-3-fluoropyridine (CAS No. 17282-04-1)

For Researchers, Scientists, and Drug Development Professionals

2-Chloro-3-fluoropyridine is a halogenated heterocyclic compound that has emerged as a pivotal building block in modern synthetic chemistry.[1][2] Its significance lies in the unique electronic and steric properties imparted by the strategic placement of chloro and fluoro substituents on the electron-deficient pyridine ring. This arrangement provides multiple, distinct reaction sites, enabling chemists to perform selective and diverse molecular elaborations.[1] Consequently, it serves as a valuable intermediate in the synthesis of a wide array of complex molecules, particularly active pharmaceutical ingredients (APIs) for anti-cancer and anti-inflammatory therapies, as well as advanced agrochemicals.[1][3] This guide offers a comprehensive technical overview of its properties, synthesis, reactivity, and application, providing field-proven insights for its effective utilization in a research and development setting.

Physicochemical and Spectroscopic Profile

The reliable application of any chemical intermediate begins with a thorough understanding of its fundamental properties. 2-Chloro-3-fluoropyridine is a colorless to light yellow liquid under standard conditions.[4][5] Its key physical and chemical characteristics are summarized below.

Table 1: Physicochemical Properties of 2-Chloro-3-fluoropyridine

Property	Value	Source(s)
CAS Number	17282-04-1	[6][7]
Molecular Formula	C₅H₃ClFN	[6][7]
Molecular Weight	131.54 g/mol	[6][7]
Appearance	Colorless to light yellow liquid	[1][4][6]
Boiling Point	80 °C at 80 mmHg (10.7 kPa)	[4][7][8]
Density	1.323 g/mL at 25 °C	[4][7]
Refractive Index (n²⁰/D)	1.509	[4][7][8]
Flash Point	63 °C (145.4 °F) - closed cup	[6][7]
pKa	-0.05 ± 0.10 (Predicted)	[5]
LogP	1.514	[6]

Spectroscopic Characterization

While specific spectra are proprietary, the structure of 2-Chloro-3-fluoropyridine allows for predictable spectroscopic signatures essential for reaction monitoring and quality control.

• ¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the aromatic region (typically δ 7.0-8.5 ppm). The coupling patterns will be complex due to ¹H-¹H and ¹H-¹⁹F spin-spin coupling. The proton at C4 will likely appear as a triplet of doublets, the proton at C5 as a multiplet, and the proton at C6 as a doublet of doublets.

• ¹³C NMR: The carbon NMR spectrum will display five signals corresponding to the five carbons of the pyridine ring. The signals for C2 and C3 will be directly influenced by the attached halogens, with the C-F bond exhibiting a large one-bond coupling constant (¹JCF).

• IR Spectroscopy: The infrared spectrum will feature characteristic peaks for C-H stretching of the aromatic ring (~3000-3100 cm⁻¹), C=C and C=N stretching vibrations within the pyridine ring (~1400-1600 cm⁻¹), and strong C-Cl (~700-800 cm⁻¹) and C-F (~1150-1250 cm⁻¹) stretching bands.[9]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) at m/z 131. A characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at approximately one-third the intensity of the M⁺ peak) will be readily observable.

Synthesis and Reactivity: A Tale of Two Halogens

The synthetic utility of 2-Chloro-3-fluoropyridine is rooted in its accessible preparation and the differential reactivity of its C-Cl and C-F bonds.

Synthetic Pathways

Two primary routes are commonly employed for the synthesis of 2-Chloro-3-fluoropyridine:

• Directed Ortho-Metalation of 3-Fluoropyridine: This method involves the deprotonation of 3-fluoropyridine at the 2-position using a strong base like n-butyllithium, followed by quenching the resulting organolithium intermediate with a chlorinating agent such as hexachloroethane.[4] This pathway is efficient for producing the target molecule from readily available starting materials.

• Diazotization of 2-Chloro-3-aminopyridine: An alternative approach involves a Sandmeyer-type or Balz-Schiemann-type reaction starting from 2-chloro-3-aminopyridine.[3] The amino group is converted to a diazonium salt, which is then displaced by fluoride using a suitable fluorine source like copper(II) fluoride, anhydrous hydrogen fluoride, or fluoroboric acid.[3]

Caption: Directed ortho-metalation synthesis of 2-Chloro-3-fluoropyridine.

Core Reactivity

The chemistry of 2-Chloro-3-fluoropyridine is dominated by the electrophilic nature of its pyridine ring, making it susceptible to two principal types of transformations: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling.

• Nucleophilic Aromatic Substitution (SNAr): The pyridine ring is inherently electron-deficient, a property enhanced by the inductive effects of the two halogen substituents. This makes the ring an excellent substrate for SNAr reactions. The reaction proceeds via a Meisenheimer intermediate, and the rate is heavily influenced by the leaving group's ability and the stability of this intermediate.[10] In halopyridines, the reactivity order for SNAr is typically F > Cl.[11] However, in 2-Chloro-3-fluoropyridine, nucleophilic attack preferentially occurs at the C2 position, displacing the chloride. This is because the ring nitrogen provides powerful stabilization to the negative charge developed in the Meisenheimer intermediate when attack occurs at an alpha-position (C2 or C6).[12][13] This regioselectivity is a cornerstone of its synthetic utility.

• Suzuki-Miyaura Cross-Coupling: The C-Cl bond at the 2-position is an excellent handle for palladium-catalyzed cross-coupling reactions.[14] This reaction allows for the formation of C-C bonds by coupling the pyridine core with various aryl or alkyl boronic acids or their esters.[15] The C-F bond is generally unreactive under typical Suzuki conditions, allowing for selective functionalization at the C2 position.[14] This powerful transformation is widely used in drug discovery to build the complex biaryl structures often found in bioactive molecules.[16][17]

Caption: Key reaction pathways for 2-Chloro-3-fluoropyridine.

Applications in Drug Discovery and Agrochemicals

The versatile reactivity of 2-Chloro-3-fluoropyridine makes it a high-value intermediate for synthesizing complex, biologically active molecules.

• Pharmaceutical Development: It is a key component in the synthesis of numerous pharmaceutical agents. Its structure is a precursor to quinolone antibiotics like Enoxacin and is used in building blocks for cardiovascular drugs.[3] The 3-fluoropyridine motif it provides is found in a range of modern therapeutics, as the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability.[1][18]

• Agrochemicals: In agriculture, this intermediate is used to create novel herbicides and pesticides.[1][19] The pyridine core is a well-established toxophore, and the ability to selectively functionalize it allows for the fine-tuning of activity and selectivity, leading to more effective and environmentally safer crop protection agents.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a self-validating system for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Chloro-3-fluoropyridine with a generic arylboronic acid. The causality behind experimental choices is explained to ensure reproducibility.

Objective: To synthesize a 2-aryl-3-fluoropyridine derivative.

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv.)

• Triphenylphosphine [PPh₃] (0.08 equiv.) or a more advanced ligand like RuPhos (0.06 equiv.)[17]

• Potassium carbonate (K₂CO₃), anhydrous (3.0 equiv.)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Catalyst Preparation & Inerting: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (0.02 equiv.) and the phosphine ligand (e.g., PPh₃, 0.08 equiv.). The use of a four-fold excess of ligand relative to palladium prevents catalyst decomposition and promotes the formation of the active Pd(0) species. Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This inerting step is critical as the Pd(0) catalyst is oxygen-sensitive.[16]

• Reagent Addition: Under a positive pressure of inert gas, add 2-Chloro-3-fluoropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and anhydrous K₂CO₃ (3.0 equiv.). The slight excess of boronic acid ensures complete consumption of the limiting electrophile. The base is essential for the transmetalation step of the catalytic cycle.[15]

• Solvent Addition & Degassing: Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane:water). The water is necessary to dissolve the base and facilitate the formation of the active boronate species. The solvent mixture should be thoroughly degassed via sparging with inert gas or freeze-pump-thaw cycles to prevent catalyst oxidation.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Transfer the filtrate to a separatory funnel and wash sequentially with water and brine. The washes remove residual base and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 2-aryl-3-fluoropyridine product.

Safety, Handling, and Storage

Proper handling is paramount when working with 2-Chloro-3-fluoropyridine due to its hazardous properties.

Table 2: Hazard and Safety Information

Category	Information	Source(s)
GHS Pictograms	Corrosion (GHS05), Exclamation Mark (GHS07)	[7]
Signal Word	Danger	[7]
Hazard Statements	H302 (Harmful if swallowed), H318 (Causes serious eye damage)	[7]
Precautionary Statements	P264, P270, P280, P301+P312, P305+P351+P338	[6][7]
Personal Protective Equipment (PPE)	Chemical-resistant gloves, tightly fitting safety goggles, faceshield, lab coat. Use in a chemical fume hood.	[6][7][20]
Handling	Avoid contact with skin, eyes, and inhalation of vapors. Keep away from heat, sparks, and open flames.[6][20]
Storage	Store in a cool, dry, and well-ventilated place. Keep container tightly sealed.[6][20]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.[20]
Fire Extinguishing	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][20]

Conclusion

2-Chloro-3-fluoropyridine (CAS 17282-04-1) is a deceptively simple molecule whose true value lies in its sophisticated reactivity. The differential reactivity of its halogen substituents, combined with the inherent electronic properties of the pyridine ring, provides a robust platform for constructing complex molecular architectures. For the medicinal or agricultural chemist, it offers a reliable and versatile tool for accessing novel 3-fluoropyridine derivatives, making it a key intermediate in the ongoing pursuit of innovative chemical solutions for health and agriculture.

References

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution . National Institutes of Health (NIH). [Link]

• Preparing method of 2-chloro-3-fluoropyridine.

• MSDS of 2-Chloro-3-(trifluoromethyl)pyridine . Capot Chemical. [Link]

• Exploring 2-Chloro-3-Fluoropyridine: A Key Pharmaceutical Intermediate . Medium. [Link]

• 2-Chloro-3-fluoropyridine CAS#: 17282-04-1 . ChemWhat. [Link]

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 . MDPI. [Link]

• Chlorine exchange for fluorine in 2-fluoro-pyridine compounds.
• Preparation method of 2-amino-3-fluoropyridine.

• 2-Chloro-3-fluoropyridine | CAS#:17282-04-1 . Chemsrc. [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide . ResearchGate. [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions . Royal Society of Chemistry. [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates . National Institutes of Health (NIH). [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution . Journal of the American Chemical Society. [Link]

• Suzuki Coupling . Organic Chemistry Portal. [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives . MDPI. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| . YouTube. [Link]

• The Chemistry of Innovation: Applications of 2-Chloro-3-iodopyridine . LinkedIn. [Link]

• Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine . ResearchGate. [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring . YouTube. [Link]

• Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3 . YouTube. [Link]

• Correlating Reactivity Trends with Frontier Molecular Orbitals . Mol-Instincts. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. innospk.com [innospk.com]
• 3. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 4. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 5. 2-Chloro-3-fluoropyridine CAS#: 17282-04-1 [amp.chemicalbook.com]
• 6. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 7. 2-Chloro-3-fluoropyridine 97 17282-04-1 [sigmaaldrich.com]
• 8. CAS 17282-04-1 | 3H32-7-13 | MDL MFCD03095302 | 2-Chloro-3-fluoropyridine | SynQuest Laboratories [synquestlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Correlating Reactivity Trends with Frontier Molecular Orbitals-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 14. benchchem.com [benchchem.com]
• 15. Suzuki Coupling [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]
• 17. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 20. fishersci.com [fishersci.com]

The Strategic Synthesis of 2-Chloro-3-fluoropyridine: A Technical Guide to Directed Ortho-Metalation

Abstract

2-Chloro-3-fluoropyridine is a pivotal building block in contemporary medicinal chemistry and drug development, serving as a key intermediate in the synthesis of a multitude of pharmacologically active agents.[1][2] This technical guide provides an in-depth exploration of a robust and scalable synthetic route to 2-chloro-3-fluoropyridine, commencing from the readily available starting material, 3-fluoropyridine. The core of this synthesis lies in a highly regioselective directed ortho-lithiation, followed by a subsequent chlorination step. This document will elucidate the mechanistic underpinnings of this transformation, provide a detailed, field-proven experimental protocol, and present critical process parameters in a clear, actionable format for researchers, scientists, and professionals in the field of drug development.

Introduction: The Significance of the 2-Chloro-3-fluoropyridine Moiety

The strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy in modern drug design to modulate key pharmacokinetic and pharmacodynamic properties. The 3-fluoropyridine nucleus, in particular, is a recurring motif in a range of therapeutic agents. The further introduction of a chlorine atom at the 2-position of this ring system to furnish 2-chloro-3-fluoropyridine provides a versatile handle for subsequent chemical modifications, most notably through nucleophilic aromatic substitution (SNAr) reactions.[3] The differential reactivity of the chloro and fluoro substituents allows for selective and sequential functionalization, making this intermediate a highly valuable precursor in the synthesis of complex molecular architectures.

The Synthetic Strategy: Directed ortho-Lithiation of 3-Fluoropyridine

The synthesis of 2-chloro-3-fluoropyridine from 3-fluoropyridine is most effectively achieved through a directed ortho-lithiation-chlorination sequence. This approach leverages the ability of the fluorine atom to direct the deprotonation of the adjacent C-2 position of the pyridine ring.

Mechanistic Rationale

The directed ortho-lithiation of substituted pyridines is a powerful tool for regioselective functionalization.[4][5] In the case of 3-fluoropyridine, the fluorine atom, despite its high electronegativity, can act as a directing metalating group (DMG). The reaction is typically carried out at low temperatures using a strong lithium base, such as n-butyllithium, in an anhydrous ethereal solvent. The presence of a coordinating agent, such as 1,4-diazabicyclo[2.2.2]octane (DABCO), is crucial for the success of this transformation. DABCO complexes with the n-butyllithium, attenuating its reactivity and enhancing the regioselectivity of the deprotonation. The lithiated intermediate is then quenched with an electrophilic chlorine source to yield the desired 2-chloro-3-fluoropyridine.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a detailed, self-validating procedure for the synthesis of 2-chloro-3-fluoropyridine from 3-fluoropyridine.

Reagents and Materials

Reagent/Material	Grade	Supplier
3-Fluoropyridine	≥98%	Commercially Available
n-Butyllithium	2.5 M in hexanes	Commercially Available
1,4-Diazabicyclo[2.2.2]octane (DABCO)	≥99%	Commercially Available
Hexachloroethane	≥98%	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Isohexane	Reagent Grade	Commercially Available
Hydrochloric acid	2N and 37%	Commercially Available
Sodium hydroxide	4N aqueous solution	Commercially Available
Anhydrous magnesium sulfate	Commercially Available

Reaction Workflow

Caption: Workflow for the synthesis of 2-chloro-3-fluoropyridine.

Detailed Procedure

• Preparation of the Reaction Vessel: A multi-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is flame-dried and allowed to cool under a stream of dry nitrogen.

• Initial Setup: The flask is charged with 1,4-diazabicyclo[2.2.2]octane (63.8 g, 0.57 mol) and anhydrous diethyl ether (2.5 L).[6] The ether is azeotropically dried prior to use to remove any residual water.[6]

• Formation of the Lithiating Agent Complex: The mixture is cooled to between -20 and -30 °C. n-Butyllithium (2.5 M in hexanes, 230 ml, 0.57 mol) is added to the stirred solution.[6] The mixture is stirred for 1 hour at this temperature.

• Directed ortho-Lithiation: The reaction mixture is further cooled to -65 °C.[6] A solution of 3-fluoropyridine (50.0 g, 0.52 mol) in anhydrous diethyl ether (250 ml) is added dropwise over 10 minutes, ensuring the internal temperature does not exceed -60 °C.[6] The resulting mixture is stirred for an additional hour at -65 °C.

• Chlorination: A solution of hexachloroethane in anhydrous diethyl ether is prepared and added slowly to the reaction mixture at -65 °C. The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the consumption of the lithiated intermediate.

• Quenching and Work-up: The reaction is carefully quenched by the slow addition of water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• Acid-Base Extraction: The combined organic layers are washed sequentially with 2N hydrochloric acid (3 x 100 ml) and then with 37% hydrochloric acid (3 x 50 ml).[6] The acidic aqueous layers are combined, washed with isohexane (3 x 100 ml), and then carefully basified to pH 14 with 4N aqueous sodium hydroxide.[6]

• Final Extraction and Drying: The basic aqueous layer is extracted with dichloromethane (3 x 150 ml).[6] The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.[6]

• Purification: The crude product is purified by distillation under atmospheric pressure. The fraction boiling between 74-82 °C is collected to yield 2-chloro-3-fluoropyridine as a straw-colored oil.[6]

Results and Discussion

This synthetic protocol consistently provides 2-chloro-3-fluoropyridine in good yield and purity.

Parameter	Value	Reference
Yield	63%	[6]
Boiling Point	74-82 °C (1 atm)	[6]
Appearance	Straw-colored oil	[6]
Molecular Weight	131.54 g/mol	[7]
Density	1.323 g/mL at 25 °C	[6]

The use of DABCO is critical for achieving high regioselectivity by preventing the lithiation at the C-4 position. The acid-base extraction procedure is an effective method for separating the basic product from non-basic impurities. The final distillation affords the product in high purity, suitable for use in subsequent synthetic transformations.

Alternative Synthetic Routes

While the directed ortho-lithiation of 3-fluoropyridine is a highly effective method, other synthetic approaches have been reported. One notable alternative involves the diazotization of 2-chloro-3-aminopyridine.[1] This method utilizes a diazotization reaction followed by a fluorination step. However, the cost and stability of the starting materials and reagents can be a consideration for large-scale synthesis.[1]

Conclusion

The directed ortho-lithiation of 3-fluoropyridine followed by chlorination represents a robust, scalable, and efficient method for the synthesis of 2-chloro-3-fluoropyridine. The detailed protocol provided in this guide, grounded in established scientific principles, offers a reliable pathway for researchers and drug development professionals to access this key synthetic intermediate. The strategic application of this methodology will continue to facilitate the discovery and development of novel therapeutic agents.

References

• Directed Lithiation and Substitution of Pyridine Derivatives. HETEROCYCLES, Vol. 91, No. 3, 2015. [Link]

• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine.

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC - NIH. [Link]

• Chlorine exchange for fluorine in 2-fluoro-pyridine compounds. European Patent Office - EP 0183228 B1. [Link]

• CN105669539A - Preparation method of 2-amino-3-fluoropyridine.

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry - ACS Publications. [Link]

• (PDF) Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne. ResearchGate. [Link]

• ortho metalation. Andrew G Myers Research Group. [Link]

• A study on the BF3 directed lithiation of 3-chloro- and 3-bromopyridine. Semantic Scholar. [Link]

• Mild Fluorination of Chloropyridines with in Situ Generated Anhydrous Tetrabutylammonium Fluoride. The Journal of Organic Chemistry - ACS Publications. [Link]

Sources

• 1. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 2. ossila.com [ossila.com]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 7. 2-Chloro-3-fluoropyridine | 17282-04-1 [sigmaaldrich.com]

Introduction: The Strategic Importance of Fluorinated Pyridines

An In-Depth Technical Guide to 2-Chloro-3-fluoropyridine: A Core Heterocyclic Building Block

In the landscape of modern medicinal chemistry and materials science, fluorinated heterocyclic compounds are indispensable scaffolds. The strategic incorporation of fluorine into molecular frameworks can profoundly influence physicochemical properties such as metabolic stability, lipophilicity, and binding affinity, making it a cornerstone of rational drug design.[1][2] Among these, 2-Chloro-3-fluoropyridine has emerged as a particularly valuable and versatile building block. Its unique arrangement of a reactive chlorine atom and a modulating fluorine atom on a pyridine ring provides a powerful platform for synthetic chemists to construct complex, high-value molecules. This guide offers an in-depth analysis of 2-Chloro-3-fluoropyridine, from its fundamental properties to its synthesis, reactivity, and critical applications in drug discovery.

Core Physicochemical and Molecular Properties

2-Chloro-3-fluoropyridine is a colorless to light yellow liquid under standard conditions.[3][4] Its fundamental properties are crucial for its handling, storage, and application in synthetic chemistry.

Table 1: Key Properties of 2-Chloro-3-fluoropyridine

Property	Value	Source(s)
Molecular Formula	C₅H₃ClFN	[4][5][6]
Molecular Weight	131.54 g/mol	[4][5][6]
CAS Number	17282-04-1	[3][4][5]
Appearance	Colorless to light yellow liquid	[3][4]
Boiling Point	80 °C at 80 mmHg (110 hPa)	[3][4][5]
Density	1.323 g/mL at 25 °C	[3][5]
Refractive Index (n20/D)	1.509	[3][5]
Flash Point	63 °C (145.4 °F) - closed cup	[4][5]
SMILES String	Fc1cccnc1Cl	[5][6]
InChI Key	SVAZIMBLBHOVIR-UHFFFAOYSA-N	[5]

Molecular Structure Visualization

The structural arrangement of 2-Chloro-3-fluoropyridine is key to its reactivity. The chlorine at the 2-position is susceptible to nucleophilic displacement, a reaction pathway often modulated by the electronic influence of the adjacent fluorine atom.

Caption: Molecular structure of 2-Chloro-3-fluoropyridine.

Synthesis and Reactivity: A Tale of Two Halogens

The synthesis of 2-Chloro-3-fluoropyridine can be approached through several routes, primarily leveraging either halogenation of a pyridine precursor or diazotization reactions. The choice of pathway often depends on the availability and cost of starting materials.

Synthetic Pathways

• From 3-Fluoropyridine: A common laboratory-scale synthesis involves the directed ortho-metallation of 3-fluoropyridine.[3] This method utilizes a strong base like n-butyllithium in the presence of a chelating agent such as 1,4-diazabicyclo[2.2.2]octane (DABCO) to deprotonate the C2 position. The resulting lithiated intermediate is then quenched with an electrophilic chlorine source, like hexachloroethane, to yield the desired product.[3]

• From 2-Chloro-3-aminopyridine: An alternative route involves a diazotization-fluorination sequence (a modified Balz-Schiemann reaction).[7] In this process, 2-chloro-3-aminopyridine is treated with a nitrite source (e.g., tert-butyl nitrite) and a fluorinating agent like copper fluoride to replace the amino group with fluorine. This method avoids the use of highly reactive organolithium reagents and can be more amenable to larger-scale production.[7]

Caption: Synthetic pathway from 3-Fluoropyridine.

Core Reactivity

The reactivity of 2-Chloro-3-fluoropyridine is dominated by the chemistry of its two halogen substituents.

• Nucleophilic Aromatic Substitution (SₙAr): The chlorine atom at the electron-deficient 2-position is a good leaving group, making it the primary site for SₙAr reactions.[8][9] This allows for the introduction of a wide range of nucleophiles (e.g., amines, alcohols, thiols) to build more complex molecular architectures.

• Influence of Fluorine: The highly electronegative fluorine atom at the 3-position exerts a strong inductive electron-withdrawing effect, which further activates the C2 position towards nucleophilic attack. While C-F bonds are generally strong, the reactivity of fluoropyridines in SₙAr reactions can be significantly faster than their chloro-analogues, highlighting the complex electronic interplay on the pyridine ring.[10]

• Metal-Catalyzed Cross-Coupling: The C-Cl bond can also participate in various metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the formation of C-C and C-N bonds, respectively. This provides another powerful tool for molecular elaboration.

Applications in Research and Drug Development

2-Chloro-3-fluoropyridine is not typically an active pharmaceutical ingredient (API) itself but serves as a crucial intermediate in the synthesis of numerous APIs and advanced materials.[3][7] The fluoropyridine motif is present in a significant number of FDA-approved drugs.[11]

The incorporation of fluorine can bestow several advantageous properties upon a drug candidate:[1][2]

• Enhanced Metabolic Stability: The strength of the C-F bond can block sites of oxidative metabolism, increasing the drug's half-life.

• Increased Binding Affinity: Fluorine can engage in favorable interactions (e.g., hydrogen bonds, dipole interactions) with target proteins, enhancing potency.

• Modulated Physicochemical Properties: Fluorine substitution can alter a molecule's pKa and lipophilicity, which can improve oral bioavailability and membrane permeability.[11]

Given these benefits, building blocks like 2-Chloro-3-fluoropyridine are in high demand for creating libraries of novel compounds for screening in drug discovery programs targeting a wide array of diseases.[1]

Experimental Protocols and Safe Handling

Scientific integrity demands robust and safe experimental procedures. The following sections outline a generalized protocol for using 2-Chloro-3-fluoropyridine in a nucleophilic substitution reaction and essential safety measures.

Protocol: General Procedure for Nucleophilic Aromatic Substitution

This protocol describes a typical SₙAr reaction with an amine nucleophile.

• Reaction Setup: To a dry, inert-atmosphere flask (e.g., oven-dried and purged with nitrogen or argon), add 2-Chloro-3-fluoropyridine (1.0 eq) and a suitable anhydrous solvent (e.g., DMF, DMSO, or NMP).

• Addition of Reagents: Add the amine nucleophile (1.1-1.5 eq) and a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (2.0-3.0 eq).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically ranging from 80 °C to 150 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic layers with water and brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Final Product: Purify the resulting crude material by column chromatography, recrystallization, or distillation to obtain the desired substituted pyridine product.

Caption: Workflow for a typical SₙAr reaction.

Safety, Handling, and Storage

As a Senior Application Scientist, it is imperative to emphasize that robust science is safe science. Adherence to safety protocols is non-negotiable.

• Hazard Identification: 2-Chloro-3-fluoropyridine is classified as harmful if swallowed and can cause serious eye damage.[5] It is also a combustible liquid.[12]

• Personal Protective Equipment (PPE): Always use this chemical in a well-ventilated chemical fume hood.[12] Wear appropriate PPE, including safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[4][12]

• Handling: Avoid contact with skin, eyes, and inhalation of vapors.[4] Keep away from heat, sparks, and open flames.[4][12] Use explosion-proof equipment where necessary.[12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][12] Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[12]

Conclusion

2-Chloro-3-fluoropyridine stands as a testament to the power of strategic molecular design. Its carefully positioned halogen atoms provide a dual platform for synthetic diversification through nucleophilic substitution and cross-coupling reactions. For researchers, scientists, and drug development professionals, a thorough understanding of this key intermediate's properties, reactivity, and handling is essential for unlocking its full potential in the creation of next-generation pharmaceuticals and advanced materials. Its continued application will undoubtedly contribute to significant advances across the chemical sciences.

References

• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine.

• 2-Chloro-3-fluoropyridine-4-boronic acid | C5H4BClFNO2 | CID 3302310. PubChem. [Link]

• CN105669539A - Preparation method of 2-amino-3-fluoropyridine.

• 2-Chloro-5-fluoropyridin-3-amine | C5H4ClFN2 | CID 44754868. PubChem. [Link]

• The Role of Fluorinated Pyridine Derivatives in Drug Discovery. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• 2-Chloro-5-fluoropyridine | C5H3ClFN | CID 2782801. PubChem. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC - NIH. [Link]

• Chloropyridine: Common isomorphs, synthesis, reactions and applications. Chempanda. [Link]

• 2-Amino-5-chloro-3-fluoropyridine. Chongqing Chemdad Co., Ltd. [Link]

• Pyridine, 2-chloro-. NIST WebBook. [Link]

• Fluorine in drug discovery: Role, design and case studies. ScienceDirect. [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. [Link]

• Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. ResearchGate. [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. [Link]

• Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. MDPI. [Link]

• WebSpectra - Problems in NMR and IR Spectroscopy. UCLA Chemistry and Biochemistry. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 4. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 5. 2-Chloro-3-fluoropyridine 97 17282-04-1 [sigmaaldrich.com]
• 6. 17282-04-1|2-Chloro-3-fluoropyridine|BLD Pharm [bldpharm.com]
• 7. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 8. chempanda.com [chempanda.com]
• 9. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. fishersci.com [fishersci.com]

Spectroscopic Characterization of 2-Chloro-3-fluoropyridine: A Technical Guide

Introduction

2-Chloro-3-fluoropyridine is a halogenated pyridine derivative of significant interest in medicinal chemistry and materials science. Its unique electronic properties, arising from the interplay of the electron-withdrawing chloro and fluoro substituents on the pyridine ring, make it a valuable building block in the synthesis of novel pharmaceuticals and functional materials. A thorough understanding of its spectroscopic characteristics is paramount for its unambiguous identification, purity assessment, and for predicting its reactivity and interactions. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of 2-Chloro-3-fluoropyridine, grounded in fundamental principles and supported by data from related compounds.

Molecular Structure and Numbering

The structure and numbering convention for 2-Chloro-3-fluoropyridine is crucial for the correct assignment of spectroscopic signals.

Figure 1: Structure and numbering of 2-Chloro-3-fluoropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 2-Chloro-3-fluoropyridine in solution. The presence of ¹H, ¹³C, and ¹⁹F nuclei provides a wealth of information regarding the electronic environment and connectivity of the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2-Chloro-3-fluoropyridine is expected to show three distinct signals in the aromatic region, corresponding to H-4, H-5, and H-6. The chemical shifts are influenced by the electronegativity of the nitrogen atom and the inductive and mesomeric effects of the chloro and fluoro substituents.

Predicted ¹H NMR Data (in CDCl₃)

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)
H-6	~8.2 - 8.4	dd	³J(H6-H5) ≈ 4.5, ⁴J(H6-F) ≈ 1.5
H-5	~7.3 - 7.5	ddd	³J(H5-H6) ≈ 4.5, ³J(H5-H4) ≈ 7.5, ⁴J(H5-F) ≈ 8.0
H-4	~7.2 - 7.4	ddd	³J(H4-H5) ≈ 7.5, ⁴J(H4-H6) ≈ 1.0, ³J(H4-F) ≈ 9.0

Interpretation:

• H-6: This proton is adjacent to the nitrogen atom, which deshields it, causing it to appear at the lowest field.[1] It is expected to be a doublet of doublets due to coupling with H-5 and a smaller, long-range coupling to the fluorine at C-3.

• H-5: This proton is coupled to H-6 and H-4. Additionally, a significant four-bond coupling to the fluorine atom is anticipated.[2]

• H-4: This proton is coupled to H-5 and shows a strong three-bond coupling to the fluorine atom. A small four-bond coupling to H-6 may also be observed.

The relative positions of H-4 and H-5 can be influenced by the solvent. The predictions are based on the known chemical shifts of pyridine, 2-chloropyridine, and 3-fluoropyridine.[1][3][4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide five signals for the pyridine ring carbons. The chemical shifts are significantly affected by the substituents, and the signals for carbons bonded to or near fluorine will show characteristic splitting due to C-F coupling.

Predicted ¹³C NMR Data (in CDCl₃)

Carbon	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted ¹J(C-F) (Hz)	Predicted nJ(C-F) (Hz)
C-2	~150 - 153	d	-	²J(C2-F) ≈ 10-20
C-3	~155 - 158	d	~230-250	-
C-4	~122 - 125	d	-	²J(C4-F) ≈ 20-30
C-5	~123 - 126	s	-	³J(C5-F) ≈ 2-5
C-6	~147 - 150	d	-	³J(C6-F) ≈ 3-6

Interpretation:

• C-2 and C-3: These carbons are directly bonded to the electronegative chlorine and fluorine atoms, respectively, and are expected to be significantly deshielded. C-3 will exhibit a large one-bond C-F coupling constant, which is a definitive diagnostic feature.[5] C-2 will show a smaller two-bond coupling to the fluorine.

• C-4: This carbon will be split into a doublet due to a two-bond coupling with the fluorine atom.

• C-5 and C-6: These carbons are further away from the fluorine and will show smaller three-bond C-F couplings.[5] The chemical shifts are influenced by the combined effects of both halogen substituents. The predictions are based on data for pyridine, 2-chloropyridine, and 3-fluoropyridine.[6][7][8]

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique that will show a single resonance for the fluorine atom in 2-Chloro-3-fluoropyridine.

Predicted ¹⁹F NMR Data

Nucleus	Predicted Chemical Shift (ppm) vs. CFCl₃	Predicted Multiplicity
F-3	~ -120 to -140	ddd

Interpretation:

The chemical shift of the fluorine atom is sensitive to its electronic environment. The position is predicted based on values for other 3-fluoropyridine derivatives.[9] The signal will be a complex multiplet (a doublet of doublet of doublets) due to couplings with H-4, H-5, and H-6.

Experimental Protocol for NMR Data Acquisition

Figure 2: Workflow for NMR data acquisition.

• Sample Preparation: Dissolve approximately 10-20 mg of 2-Chloro-3-fluoropyridine in about 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, acetone-d₆) in a clean, dry vial. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the deuterium signal of the solvent. Shim the magnetic field to achieve a homogeneous field and sharp signals. Tune and match the appropriate NMR probes for ¹H, ¹³C, and ¹⁹F nuclei.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. For the ¹³C NMR spectrum, use a proton-decoupled pulse sequence to obtain singlets for carbons not coupled to fluorine. Acquire the ¹⁹F NMR spectrum, which is typically done without proton decoupling to observe H-F couplings.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum and reference the chemical shifts to the internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups and bonding within the molecule. The IR spectrum of 2-Chloro-3-fluoropyridine will be characterized by absorptions corresponding to the vibrations of the pyridine ring and the C-Cl and C-F bonds.

Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibration	Intensity
3100 - 3000	C-H stretching (aromatic)	Medium
1600 - 1550	C=C and C=N stretching (ring)	Strong
1470 - 1400	C=C and C=N stretching (ring)	Strong
1250 - 1150	C-F stretching	Strong
800 - 700	C-Cl stretching	Strong
900 - 675	C-H out-of-plane bending	Strong

Interpretation:

• Aromatic C-H Stretch: The absorptions above 3000 cm⁻¹ are characteristic of C-H bonds on an aromatic ring.

• Ring Vibrations: The strong bands in the 1600-1400 cm⁻¹ region are due to the stretching vibrations of the C=C and C=N bonds within the pyridine ring. The positions of these bands are sensitive to the nature and position of the substituents.

• C-F and C-Cl Stretches: A strong absorption band is expected for the C-F stretch, typically in the 1250-1150 cm⁻¹ range.[10] The C-Cl stretch will appear at a lower wavenumber, generally between 800 and 700 cm⁻¹.[11]

• C-H Out-of-Plane Bending: The strong absorptions in the 900-675 cm⁻¹ region are due to the out-of-plane bending of the C-H bonds, and their exact positions can sometimes provide information about the substitution pattern of the ring.[12]

Experimental Protocol for IR Data Acquisition (ATR-FTIR)

Figure 3: Workflow for ATR-FTIR data acquisition.

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer is clean.

• Background Scan: Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂, H₂O).

• Sample Application: Place a small drop of liquid 2-Chloro-3-fluoropyridine directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum of the sample. Typically, multiple scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically subtract the background spectrum from the sample spectrum. The resulting spectrum can then be analyzed for the characteristic absorption bands.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can aid in its identification and structural confirmation.

Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Ion	Comments
131/133	[M]⁺	Molecular ion peak, showing the characteristic 3:1 isotopic pattern for one chlorine atom.
96	[M - Cl]⁺	Loss of a chlorine radical.
102	[M - HCN]⁺	Loss of hydrogen cyanide from the pyridine ring.

Interpretation:

• Molecular Ion: The molecular ion peak ([M]⁺) will be observed at m/z 131 and 133, corresponding to the isotopes ³⁵Cl and ³⁷Cl, respectively. The relative abundance of these peaks will be approximately 3:1, which is a clear indicator of the presence of one chlorine atom.

• Fragmentation: Upon electron ionization, the molecular ion can undergo fragmentation. Common fragmentation pathways for pyridines include the loss of HCN. For 2-Chloro-3-fluoropyridine, the loss of a chlorine radical to give an ion at m/z 96 is also a likely fragmentation pathway.

Experimental Protocol for Mass Spectrometry Data Acquisition (GC-MS)

Figure 4: Workflow for GC-MS data acquisition.

• Sample Preparation: Prepare a dilute solution of 2-Chloro-3-fluoropyridine in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrument Setup: Set up the Gas Chromatograph (GC) with an appropriate column (e.g., a non-polar column like DB-5) and a suitable temperature program to ensure good separation and peak shape. Set the Mass Spectrometer (MS) to operate in Electron Ionization (EI) mode, typically at 70 eV.

• Analysis: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet. The compound will be vaporized, separated on the column, and then enter the MS for ionization and detection.

• Data Interpretation: Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions.

Conclusion

The spectroscopic characterization of 2-Chloro-3-fluoropyridine by NMR, IR, and MS provides a comprehensive and unambiguous means of identifying this important chemical entity. The interplay of the chloro and fluoro substituents results in a unique spectral fingerprint. The predictive analysis presented in this guide, based on established principles and data from analogous compounds, serves as a valuable resource for researchers working with this molecule, enabling its confident identification and use in further scientific endeavors.

References

• Coletta, F., Gambaro, A., & Rigatti, G. (n.d.). Substituent Effects on the 13 C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters, 9(8). [Link]

• Micura, R., et al. (n.d.). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. NIH. [Link]

• Thomas, St., et al. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. ACS Publications. [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Retrieved from [Link]

• Lichter, R. L., & Wasylishen, R. E. (n.d.). Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants. ACS Publications. [Link]

• PubChem. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Cosimi, E., et al. (2019). Combined experimental and theoretical study of long-range H–F interactions in α-fluoro amides. Chemical Communications, 55(1), 123-126. [Link]

• Sereda, G., & Shcherbyna, K. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry, 82(24), 13531-13537. [Link]

• Semantic Scholar. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• MDPI. (n.d.). Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Retrieved from [Link]

• ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. [Link]

• NIH. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. [Link]

• DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoropyridine. Retrieved from [Link]

• ResearchGate. (2007). Coupling of Protons with Fluorine Page. [Link]

• AIP Publishing. (n.d.). Analysis of the NMR Spectrum of Pyridine. Retrieved from [Link]

• (n.d.). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

• SpectraBase. (n.d.). 3-Fluoropyridine - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Chloropyridine - Optional[13C NMR] - Spectrum. Retrieved from [Link]

• SpectraBase. (n.d.). Pyridine - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• (n.d.). FLOURINE COUPLING CONSTANTS. [Link]

• ResearchGate. (n.d.). Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. Retrieved from [Link]

• Williamson, K. L., & Fenstermaker, J. C. (n.d.). Long-range proton-fluorine coupling in a rigid system. Nuclear magnetic resonance spectra of 5-substituted difluorotetrachlorobi. ACS Publications. [Link]

• AIP Publishing. (n.d.). Nuclear Magnetic Resonance Fluorine-Fluorine Coupling Constants. Retrieved from [Link]

• SpectraBase. (n.d.). 3-Fluoropyridine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Chloropyridine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Kwan, E. E. (2012). Lecture 3: Coupling Constants. [Link]

• ResearchGate. (2014). Why is CF3 splitting observed in the 13C NMR?. [Link]

• Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Retrieved from [Link]

• (n.d.). Table of Characteristic IR Absorptions. [Link]

• Wiegand, T., et al. (n.d.). The influence of fluorine spin-diffusion on 13C solid-state NMR line shapes of CF3 groups. [Link]

• CDN. (n.d.). IR Tables. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

Sources

• 1. Pyridine(110-86-1) 1H NMR [m.chemicalbook.com]
• 2. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloropyridine(109-09-1) 1H NMR spectrum [chemicalbook.com]
• 4. 3-Fluoropyridine(372-47-4) 1H NMR [m.chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-Chloropyridine(109-09-1) 13C NMR [m.chemicalbook.com]
• 7. Pyridine(110-86-1) 13C NMR [m.chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 12. uanlch.vscht.cz [uanlch.vscht.cz]

The Dichotomous Reactivity of the C-Cl Bond in 2-Chloro-3-fluoropyridine: A Technical Guide for Synthetic Strategy

Abstract

2-Chloro-3-fluoropyridine is a pivotal building block in medicinal chemistry and materials science, offering a synthetically versatile scaffold for the introduction of diverse functionalities. The presence of two distinct halogen atoms on an electron-deficient pyridine ring presents both a challenge and an opportunity for selective functionalization. This technical guide provides an in-depth exploration of the chemical reactivity of the carbon-chlorine (C-Cl) bond in this molecule. We will dissect the underlying electronic and mechanistic principles that govern its behavior in key synthetic transformations, including Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions. This document serves as a resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed protocols to enable strategic and efficient utilization of this important intermediate.

The Electronic Landscape of 2-Chloro-3-fluoropyridine: A Tale of Two Halogens

The reactivity of any substituted pyridine is fundamentally governed by the electronic influence of its substituents in concert with the inherent electron-deficient nature of the aromatic ring. In 2-chloro-3-fluoropyridine, the pyridine nitrogen acts as a strong electron-withdrawing group, polarizing the ring and making the carbon atoms more electrophilic, particularly at the 2- and 4-positions.[1] This activation is crucial for facilitating nucleophilic attack.

The two halogen substituents, chlorine and fluorine, further modulate this electronic landscape through a combination of inductive and resonance effects.

• Inductive Effect (-I): Both fluorine and chlorine are highly electronegative and withdraw electron density from the ring through the sigma bond. Fluorine is more electronegative than chlorine, exerting a stronger inductive pull.

• Resonance Effect (+R): Both halogens possess lone pairs that can be donated to the aromatic π-system. This effect is more pronounced for fluorine due to better orbital overlap between the 2p orbital of fluorine and the 2p orbital of carbon, compared to the 3p-2p overlap for chlorine.

The interplay of these effects makes the C-2 carbon, bonded to chlorine, a key electrophilic center. The adjacent fluorine at the 3-position further enhances the electron deficiency at C-2 through its powerful inductive withdrawal.

Nucleophilic Aromatic Substitution (SNAr): The Counterintuitive Dominance of the C-F Bond

Nucleophilic aromatic substitution is a cornerstone of pyridine chemistry. The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2][3]

Caption: Generalized mechanism of Nucleophilic Aromatic Substitution (SNAr).

A crucial factor in SNAr is the ability of the leaving group to stabilize the negative charge in the transition state leading to the Meisenheimer complex. The rate-determining step is typically the initial nucleophilic attack.[3] Consequently, the bond strength of the carbon-halogen bond is less important than the electronegativity of the halogen in activating the ring for attack.

For halopyridines, the reactivity order in SNAr reactions is generally F > Cl > Br > I.[2] This is because the highly electronegative fluorine atom polarizes the C-F bond to a greater extent, making the attached carbon more electrophilic and thus more susceptible to nucleophilic attack. Experimental evidence confirms this principle: the reaction of 2-fluoropyridine with sodium ethoxide is approximately 320 times faster than the corresponding reaction with 2-chloropyridine.[4][5]

Therefore, in 2-chloro-3-fluoropyridine, while the C-Cl bond is at the highly activated 2-position, the C-F bond at the 3-position is intrinsically more reactive towards SNAr. However, nucleophilic attack at the 3-position is electronically less favored than at the 2- or 4-positions.[6] This can lead to complex reactivity patterns, but in many cases, if forcing conditions are used for SNAr, reaction at the C-F bond may compete or dominate.

Palladium-Catalyzed Cross-Coupling: Selectively Targeting the C-Cl Bond

In contrast to SNAr, palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions offer a powerful and highly selective method for functionalizing the C-Cl bond in 2-chloro-3-fluoropyridine. This selectivity stems from the fundamental mechanism of these catalytic cycles, which hinges on the oxidative addition of the aryl halide to a palladium(0) complex.

The key to selectivity lies in the relative bond dissociation energies of the C-Cl and C-F bonds and their propensity to undergo oxidative addition. The C-F bond is significantly stronger than the C-Cl bond, and its oxidative addition to palladium(0) has a much higher activation energy.[6][7] This difference allows the palladium catalyst to selectively cleave the weaker C-Cl bond, leaving the C-F bond intact.

Caption: Contrasting reactivity principles for SNAr and Pd-catalyzed reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds by coupling an organoboron reagent with an organohalide.[8] For unactivated aryl chlorides like 2-chloro-3-fluoropyridine, the oxidative addition step is often slow and requires specialized catalyst systems. The use of bulky, electron-rich phosphine ligands, such as SPhos (dicyclohexyl(2′,6′-dimethoxybiphenyl-2-yl)phosphine), is crucial for promoting the reactivity of the C-Cl bond.[1][9][10] These ligands facilitate the formation of a coordinatively unsaturated, highly reactive monoligated palladium(0) species that can readily undergo oxidative addition with the aryl chloride.[11]

Representative Protocol: Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine

This protocol is a generalized procedure based on established methods for challenging aryl chlorides and should be optimized for specific substrates.[12][13][14]

• Reaction Setup: To an oven-dried Schlenk tube, add the arylboronic acid (1.2 equiv.), potassium phosphate (K₃PO₄, 2.0 equiv.), 2-chloro-3-fluoropyridine (1.0 equiv.), and the palladium catalyst system (e.g., Pd₂(dba)₃, 2 mol% and SPhos, 4 mol%).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add degassed solvent (e.g., a 4:1 mixture of toluene and water) via syringe.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 12 to 24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds.[15][16] Similar to the Suzuki coupling, the reaction of aryl chlorides requires highly active catalysts. Bidentate phosphine ligands with a large natural bite angle, such as Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene), are particularly effective.[4] These ligands promote the reductive elimination step and can prevent the formation of inactive catalyst species.[17] A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine and facilitate its coordination to the palladium center.[16][18]

Representative Protocol: Buchwald-Hartwig Amination of 2-Chloro-3-fluoropyridine

This is a representative protocol adapted from established procedures for the amination of aryl chlorides.

• Reaction Setup: In a glovebox, charge an oven-dried vial with Pd₂(dba)₃ (1.5 mol%), Xantphos (3 mol%), and sodium tert-butoxide (1.4 equiv.).

• Add Substrates: Add the amine (1.2 equiv.) and 2-chloro-3-fluoropyridine (1.0 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene.

• Reaction: Seal the vial and heat the mixture to 100 °C with stirring. Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: After the reaction is complete, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Data Summary and Comparison

The following tables summarize typical reaction conditions and expected outcomes for the key transformations of 2-chloro-3-fluoropyridine. Note that specific yields are highly substrate-dependent and require optimization.

Table 1: Nucleophilic Aromatic Substitution (SNAr)

Nucleophile	Reagent	Solvent	Temperature (°C)	C-Cl Product	C-F Product	Comments
Alkoxide	NaOR	ROH/Dioxane	80-120	Minor/None	Major	C-F bond is significantly more reactive.[4][5]
Amine	R₂NH	Dioxane/NMP	100-150	Minor/None	Major	High temperatures may be required.

Table 2: Palladium-Catalyzed Cross-Coupling of the C-Cl Bond

Reaction	Coupling Partner	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Typical Yield
Suzuki-Miyaura	Arylboronic Acid	Pd₂(dba)₃ (2) / SPhos (4)	K₃PO₄	Toluene/H₂O	100-110	Good to Excellent
Buchwald-Hartwig	Primary/Secondary Amine	Pd₂(dba)₃ (1.5) / Xantphos (3)	NaOtBu	Toluene	100	Good to Excellent

Conclusion and Strategic Outlook

The chemical reactivity of the C-Cl bond in 2-chloro-3-fluoropyridine is a fascinating case of "mechanistic dichotomy." While susceptible to nucleophilic attack, its reactivity in SNAr reactions is overshadowed by the more electronegative fluorine substituent. However, the principles of transition metal catalysis allow for a complete reversal of this reactivity trend. The preferential oxidative addition of the weaker C-Cl bond to a palladium(0) center enables highly selective Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

For the synthetic chemist, this dual reactivity profile provides a powerful strategic advantage. By choosing the appropriate reaction conditions—either polar, high-temperature SNAr conditions to potentially target the C-F bond, or a palladium catalyst with a specialized ligand to selectively functionalize the C-Cl bond—a diverse array of complex pyridine derivatives can be accessed from a single, readily available starting material. Understanding the fundamental principles outlined in this guide is paramount to harnessing the full synthetic potential of 2-chloro-3-fluoropyridine in the development of novel pharmaceuticals and advanced materials.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Suzuki–Miyaura Reaction: A Mechanistic Perspective. In Organometallics in Synthesis: A Manual (pp. 1-104). Wiley-VCH Verlag GmbH & Co. KGaA.

• Yin, J., & Buchwald, S. L. (2002). Pd-Catalyzed Intermolecular Amidation of Aryl Halides: The Discovery that Xantphos Can Be Trans-Chelating in a Palladium Complex. Journal of the American Chemical Society, 124(21), 6043–6048. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). A Highly Active and Versatile Catalyst for the Suzuki–Miyaura Cross-Coupling of Aryl Chlorides. Journal of the American Chemical Society, 131(36), 12898–12899.
• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004). A Rational Approach to the Development of Highly Active Catalysts for Suzuki-Miyaura Coupling Reactions.

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

• Marion, N., & Nolan, S. P. (2007). N-Heterocyclic Carbenes in Palladium-Catalyzed Cross-Coupling.

• MacMillan Group Meeting. (2008). The Buchwald-Hartwig Amination. [Link]

• Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., ... [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

• Wikipedia. (n.d.). Dialkylbiaryl phosphine ligands. Retrieved January 4, 2026, from [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved January 4, 2026, from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly efficient monophosphine-based catalyst for the palladium-catalyzed Suzuki-Miyaura reaction of heteroaryl halides and heteroaryl boronic acids and esters. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Patrick, D. A., Wilson, C. D., & Patrick, B. O. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega, 6(48), 32845-32855. [Link]

• Canty, A. J., & Jin, H. (1999). Activation of Carbon–Fluorine Bonds by Palladium and Platinum Complexes. Organometallics, 18(15), 2915–2917.

• BYJU'S. (n.d.). Nucleophilic Aromatic Substitution. Retrieved January 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 4, 2026, from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 4, 2026, from [Link]

• Khan Academy. (2018, April 19). Nucleophilic Aromatic Substitution of Heteroarenes [Video]. YouTube. [Link]

• Heravi, M. M., Zadsirjan, V., & Mohammadi, L. (2021). Buchwald–Hartwig reaction: an update. Monatshefte für Chemie-Chemical Monthly, 152(10), 1215-1248. [Link]

• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.

• Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 9034–9044. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025). Theoretical study of the interaction between pyridine derivatives and atomic chlorine. Substituent effect and nature of the bonding. [Link]

• Sharma, A., & Shaik, S. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Poater, A., et al. (2017). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics, 36(11), 2134-2142.
• Google Patents. (n.d.). Chlorine exchange for fluorine in 2-fluoro-pyridine compounds.

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. Retrieved January 4, 2026, from [Link]

• Sandfort, F., et al. (2020). A structure-based platform for predicting chemical reactivity. Chem, 6(7), 1770-1784.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved January 4, 2026, from [Link]

• Patrick, D. A., Wilson, C. D., & Patrick, B. O. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega, 6(48), 32845-32855. [Link]

• Ahneman, D. T., et al. (2018). Predicting reaction performance in C–N cross-coupling using machine learning. Science, 360(6385), 186-190.

• ResearchGate. (2025). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. [Link]

• Kashani, S. K., Jessiman, J. E., & Jamison, T. F. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

Sources

• 1. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. research.rug.nl [research.rug.nl]
• 4. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. rsc.org [rsc.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H [pubs.rsc.org]
• 18. mdpi.com [mdpi.com]

A Researcher's Guide to 2-Chloro-3-fluoropyridine: Sourcing, Specification, and Application

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview of 2-Chloro-3-fluoropyridine (CAS No. 17282-04-1), a critical building block in modern medicinal and agrochemical research. We delve into the nuances of its commercial availability, providing a framework for supplier evaluation and procurement. Furthermore, this guide outlines key quality control parameters, safe handling protocols, and highlights its pivotal role in the synthesis of biologically active molecules. The information presented herein is intended to empower scientists to make informed decisions when sourcing and utilizing this versatile reagent, ensuring experimental success and safety.

Introduction: The Strategic Importance of 2-Chloro-3-fluoropyridine

2-Chloro-3-fluoropyridine is a halogenated pyridine derivative whose strategic importance in synthetic chemistry has grown considerably.[1][2] The unique electronic properties imparted by the chlorine and fluorine substituents on the pyridine ring make it a highly valuable synthon. The electron-withdrawing nature of the fluorine atom, coupled with the reactivity of the chlorine atom, particularly towards nucleophilic substitution, provides a versatile handle for molecular elaboration.[1]

In the pharmaceutical industry, the incorporation of a fluorine atom can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates.[3] Consequently, 2-Chloro-3-fluoropyridine serves as a key intermediate in the synthesis of a range of therapeutic agents, including anti-cancer and anti-inflammatory drugs.[1] Its utility also extends to the agrochemical sector, where it is employed in the development of novel pesticides and herbicides.[1]

This guide will navigate the practical considerations for researchers working with 2-Chloro-3-fluoropyridine, from initial sourcing to application in synthesis.

Commercial Availability and Supplier Landscape

Procuring high-quality 2-Chloro-3-fluoropyridine is the foundational step for any research program. A diverse range of chemical suppliers offer this compound, varying in scale, purity, and price.

Major Commercial Suppliers

Researchers can source 2-Chloro-3-fluoropyridine from large, well-established chemical suppliers as well as more specialized, niche providers. The choice of supplier often depends on the required quantity, purity, and the urgency of the need.

Supplier	Product Name/Number (Example)	Purity	Available Quantities
Thermo Fisher Scientific (Alfa Aesar)	2-Chloro-3-fluoropyridine, 97% (L20022)	≥96.0% (GC)	1 g, 5 g
Sigma-Aldrich (Merck)	2-Chloro-3-fluoropyridine, 97% (636576)	97%	Custom
TCI America	2-Chloro-3-fluoropyridine (C2447)	>98.0% (GC)	25 g
Chem-Impex	2-Chloro-3-fluoropyridine (27827)	≥ 96% (GC)	Inquire
BLD Pharm	2-Chloro-3-fluoropyridine (BD10935)	97%	Inquire
Matrix Scientific	Not directly listed, but offers derivatives	N/A	N/A

This table is not exhaustive and represents a snapshot of offerings. Researchers should always verify current product specifications and availability with the supplier.

Procurement Workflow for Research and Development

The process of acquiring 2-Chloro-3-fluoropyridine for a research project involves more than simply placing an order. A systematic approach ensures that the procured material meets the stringent requirements of the intended synthesis.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]

2-Chloro-3-fluoropyridine: A Strategic Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine and fluorinated motifs into molecular scaffolds is a cornerstone of modern drug discovery, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1] Within the vast landscape of heterocyclic chemistry, fluorinated pyridines have emerged as privileged structures, present in numerous FDA-approved drugs.[2] 2-Chloro-3-fluoropyridine, in particular, has garnered significant attention as a versatile and highly valuable building block.[3][4] Its unique electronic and steric profile, arising from the ortho-positioning of the chloro and fluoro substituents, provides a platform for intricate molecular design, enabling chemists to forge complex pathways toward novel therapeutic agents and agrochemicals.[5] This guide offers a deep dive into the synthesis, reactivity, and application of 2-chloro-3-fluoropyridine, providing field-proven insights and detailed protocols for its effective utilization in medicinal chemistry programs.

Physicochemical & Spectroscopic Profile

Accurate characterization is the bedrock of chemical synthesis. The identity and purity of 2-chloro-3-fluoropyridine are confirmed through a combination of physical measurements and spectroscopic analysis.

Table 1: Physicochemical Properties of 2-Chloro-3-fluoropyridine

Property	Value	Reference
CAS Number	17282-04-1
Molecular Formula	C₅H₃ClFN
Molecular Weight	131.54 g/mol
Boiling Point	80 °C at 80 mmHg	[6]
Density	1.323 g/mL at 25 °C	[6]
Refractive Index (n20/D)	1.509	[6]

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to exhibit three distinct signals in the aromatic region, corresponding to the protons on the pyridine ring. The precise chemical shifts and coupling patterns are dictated by the electronic influence of the nitrogen atom and the two halogen substituents.[7]

• ¹³C NMR: The carbon spectrum will show five signals for the pyridine ring carbons. The carbons directly attached to the chlorine (C-2) and fluorine (C-3) atoms will display characteristic chemical shifts and C-F coupling.[7]

• Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak (M⁺) corresponding to the molecular weight, along with a characteristic M+2 isotope peak for the chlorine atom.[8]

Synthesis of 2-Chloro-3-fluoropyridine

The accessibility of this key building block is crucial for its widespread use. Two primary synthetic routes have been established, each with distinct advantages and considerations.

• Directed Ortho-Metalation of 3-Fluoropyridine: This approach involves the deprotonation of 3-fluoropyridine at the 2-position using a strong base, followed by quenching with an electrophilic chlorine source.

• Diazotization of 2-Chloro-3-aminopyridine: This classic transformation, a variation of the Sandmeyer reaction, converts the amino group of the readily available 2-chloro-3-aminopyridine into a diazonium salt, which is subsequently displaced by fluoride.[3] A notable advantage of this route is the use of copper fluoride as a mild and effective fluorinating agent, avoiding the need for hazardous anhydrous hydrogen fluoride.[3]

Below is a representative workflow for the synthesis starting from 3-fluoropyridine.

Caption: Synthesis of 2-chloro-3-fluoropyridine via ortho-lithiation.

Detailed Experimental Protocol: Synthesis from 3-Fluoropyridine

This protocol is adapted from established literature procedures.[6]

Materials:

• 3-Fluoropyridine

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• n-Butyllithium (n-BuLi) in hexanes

• Hexachloroethane

• Anhydrous diethyl ether

• Hydrochloric acid (2N and 37%)

• Sodium hydroxide (4N)

• Isohexane

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, dissolve DABCO (1.1 eq.) in anhydrous diethyl ether.

• Lithiation: Cool the solution to between -30 °C and -20 °C. Slowly add n-butyllithium (1.1 eq.) and stir for 1 hour. Subsequently, cool the reaction mixture to -65 °C.

• Substrate Addition: Add a solution of 3-fluoropyridine (1.0 eq.) in anhydrous ether dropwise, maintaining the temperature at -65 °C. Stir for an additional hour.

• Chlorination: Add a solution of hexachloroethane (1.1 eq.) in anhydrous ether dropwise. Allow the reaction to stir at -65 °C for 30 minutes, then warm to room temperature and stir overnight.

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride. Separate the organic layer.

• Extraction & Purification: The original literature describes a detailed acid-base extraction procedure for purification.[6] Briefly, the organic layer is washed sequentially with hydrochloric acid. The acidic aqueous layers are then combined, basified with NaOH, and re-extracted with dichloromethane.[6] The combined organic extracts are dried over MgSO₄, filtered, and concentrated under reduced pressure.

• Final Purification: The crude product is purified by distillation (boiling point 74-82 °C) to yield 2-chloro-3-fluoropyridine as a pale oil.[6]

Core Reactivity: A Platform for Molecular Diversification

The synthetic power of 2-chloro-3-fluoropyridine lies in the differential reactivity of its C-Cl and C-F bonds, enabling selective functionalization through a variety of modern synthetic methods.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic attack. In SNAr reactions, the rate is generally accelerated by the high electronegativity of fluorine, making C-F bonds on pyridine rings highly reactive towards displacement.[9][10] The reaction of 2-fluoropyridine with sodium ethoxide is reportedly 320 times faster than that of 2-chloropyridine.[9][10] However, the position of the halogen is critical. The C-2 chloro group in 2-chloro-3-fluoropyridine is activated by the adjacent ring nitrogen, making it a viable site for substitution, sometimes preferentially under specific conditions.[11] This allows for tunable reactivity based on the chosen nucleophile and reaction conditions.

Caption: The SNAr reaction proceeds via a stabilized Meisenheimer intermediate.

Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are among the most powerful C-C and C-N bond-forming tools in organic synthesis. 2-Chloro-3-fluoropyridine serves as an excellent electrophilic partner, primarily reacting at the more readily activated C-Cl bond under typical palladium catalysis conditions.[12]

1. Suzuki-Miyaura Coupling: This reaction forges a new C-C bond by coupling the C-Cl position with an organoboron reagent. It is a robust method for creating biaryl structures. It's important to note that 2-chloropyridines can be challenging substrates, often requiring specialized, electron-rich, and sterically hindered phosphine ligands to facilitate the crucial oxidative addition step.[13][14]

2. Buchwald-Hartwig Amination: This reaction forms a C-N bond between the C-Cl position and a primary or secondary amine.[15] This transformation is invaluable for synthesizing aryl amines, which are prevalent in pharmaceuticals. The choice of palladium catalyst, ligand, and base is critical for achieving high yields and can be used to achieve remarkable chemoselectivity in polyhalogenated systems.[11][16][17] For instance, in 5-bromo-2-chloro-3-fluoropyridine, Buchwald-Hartwig conditions using Xantphos as a ligand result in exclusive substitution at the more reactive C-Br bond, leaving the C-Cl bond intact.[11][16]

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This generalized protocol is based on conditions known to be effective for challenging 2-chloropyridine substrates.[14][18]

Materials:

• 2-Chloro-3-fluoropyridine (1.0 eq.)

• Arylboronic acid (1.2 - 1.5 eq.)

• Palladium(II) acetate (Pd(OAc)₂) or Pd₂(dba)₃ (1-5 mol%)

• A suitable phosphine ligand (e.g., SPhos, XPhos, or PCy₃) (2-10 mol%)

• A base (e.g., K₃PO₄, K₂CO₃, or Cs₂CO₃) (2.0-3.0 eq.)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or THF)

Procedure:

• Setup: To an oven-dried Schlenk tube or reaction vial, add the palladium precatalyst, ligand, and base.

• Reagent Addition: Add 2-chloro-3-fluoropyridine and the arylboronic acid.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed anhydrous solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Applications in Drug Discovery: A Scaffold for Innovation

The true value of 2-chloro-3-fluoropyridine is demonstrated by its incorporation into biologically active molecules. It serves as a key intermediate in the synthesis of drugs for bacterial infections and cardiovascular diseases.[3] Furthermore, derivatives like 2-amino-5-chloro-3-fluoropyridine are used to synthesize inhibitors of cyclin-dependent kinases (CDKs) for cancer therapy and modulators of glucokinase for treating type II diabetes.[5]

A compelling illustration of the utility of the 2-halo-3-fluoropyridine motif is found in the synthesis of Doravirine, an FDA-approved non-nucleoside reverse transcriptase inhibitor. While the actual building block used is 2-chloro-3-fluoro-4-(trifluoromethyl)pyridine, the initial synthetic step highlights the principles discussed: a selective SNAr reaction where a phenol displaces the activated fluorine atom, leaving the chlorine untouched for subsequent transformations.[2]

Caption: Incorporating the scaffold via selective SNAr.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 2-chloro-3-fluoropyridine is paramount to ensure laboratory safety.

Table 2: Safety and Handling Guidelines

Aspect	Recommendation	References
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves, tightly fitting safety goggles, a face shield, and a lab coat. Use in a well-ventilated chemical fume hood.	[19][20]
Hazards	Flammable liquid and vapor. Harmful if swallowed. Causes skin and eye irritation. May cause respiratory irritation.	[19][20][21]
Handling	Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Keep away from heat, sparks, and open flames. Use non-sparking tools and take measures to prevent electrostatic discharge.	[19][20][22]
Storage	Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Incompatible with strong oxidizing agents, strong acids, and strong bases.	[19][20][23]
First Aid	Eyes: Rinse cautiously with water for several minutes. Skin: Wash with plenty of soap and water. Ingestion: Call a poison center or doctor. Inhalation: Move to fresh air.	[20]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.	[20][22]

Conclusion

2-Chloro-3-fluoropyridine is more than just a chemical reagent; it is a strategic enabler of innovation in medicinal chemistry. Its well-defined reactivity, characterized by the potential for selective SNAr and palladium-catalyzed cross-coupling reactions, provides medicinal chemists with a reliable and versatile tool for constructing complex molecular architectures. The successful application of this and related scaffolds in the synthesis of marketed drugs underscores its importance. By understanding its fundamental properties, synthetic routes, and reaction mechanisms, researchers can continue to leverage 2-chloro-3-fluoropyridine to design and develop the next generation of life-saving therapeutics.

References

• Preparing method of 2-chloro-3-fluoropyridine. (2012).

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2015). National Institutes of Health (NIH). [Link]

• High-Purity 2-Fluoro-3-Chloro-5-Bromopyridine: A Versatile Pharmaceutical Intermediate. Pharmaffiliates. [Link]

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. (2023). MDPI. [Link]

• Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines. (2007). ResearchGate. [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. (2001). ResearchGate. [Link]

• Exploring 2-Chloro-3-Fluoropyridine: A Key Pharmaceutical Intermediate. Medium. [Link]

• Chemoselective amination of 5-bromo-2-chloro-3-fluoropyridine. (2007). PubMed. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Preparation method of 2-amino-3-fluoropyridine. (2016).

• Inhibition of (dppf)nickel-catalysed Suzuki– Miyaura cross-coupling reactions by a-halo-N. (2021). RSC Publishing. [Link]

• HAZARD SUMMARY - 2-CHLOROPYRIDINE. (2004). NJ.gov. [Link]

• Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• FDA approved drugs containing pyridine scaffold to treat bacterial and fungal infections. (2024). ResearchGate. [Link]

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. (2009). National Institutes of Health (NIH). [Link]

• Pyridine, 2-chloro-. NIST WebBook. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• The role of fluorine in medicinal chemistry. (2013). PubMed. [Link]

• The Chemistry of Innovation: Applications of 2-Chloro-3-iodopyridine. Medium. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024). YouTube. [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2020). PubMed Central. [Link]

• Enhancing Crop Protection: The Role of 2-Chloro-3-fluoropyridine in Agrochemicals. (2025). LinkedIn. [Link]

Sources

• 1. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 4. innospk.com [innospk.com]
• 5. ossila.com [ossila.com]
• 6. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Pyridine, 2-chloro- [webbook.nist.gov]
• 9. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chemoselective amination of 5-bromo-2-chloro-3-fluoropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. jk-sci.com [jk-sci.com]
• 18. Suzuki Coupling [organic-chemistry.org]
• 19. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 20. fishersci.com [fishersci.com]
• 21. fishersci.com [fishersci.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. nj.gov [nj.gov]

The Strategic Role of 2-Chloro-3-fluoropyridine in the Agrochemical Synthesis Pipeline

An In-depth Technical Guide

Abstract: The imperative in modern agriculture is to develop crop protection agents that are not only highly effective but also possess refined toxicological and environmental profiles. Halogenated heterocyclic compounds are central to this endeavor, and among them, 2-Chloro-3-fluoropyridine has emerged as a pivotal structural synthon. This guide provides a technical exploration of 2-Chloro-3-fluoropyridine, detailing its chemical characteristics, synthetic utility, and strategic application in the design and development of next-generation fungicides, herbicides, and insecticides. We will dissect key synthetic transformations, provide validated experimental protocols, and discuss the mechanistic rationale behind its use, offering researchers and development professionals a comprehensive resource for leveraging this versatile intermediate.

Core Characteristics of 2-Chloro-3-fluoropyridine

2-Chloro-3-fluoropyridine (CAS No. 17282-04-1) is a substituted pyridine ring that serves as a high-value intermediate in organic synthesis.[1] Its utility is derived from the specific arrangement of its functional groups: a chloro substituent at the 2-position, which is susceptible to nucleophilic displacement and cross-coupling reactions, and a fluoro substituent at the 3-position. The fluorine atom significantly modulates the electronic properties of the pyridine ring, influencing the reactivity of the molecule and the biological activity of its derivatives.[2] This strategic placement of halogens allows for selective, stepwise functionalization, making it an ideal starting point for constructing complex agrochemical molecules.

Property	Value	Source(s)
CAS Number	17282-04-1	[3][4]
Molecular Formula	C₅H₃ClFN	[3][4]
Molecular Weight	131.54 g/mol	[3]
Appearance	Colorless to light yellow liquid	[3][5]
Boiling Point	80 °C (at 80 mmHg)	[5]
Density	1.323 g/mL (at 25 °C)	[5]
Flash Point	63 °C (closed cup)	[3]
Refractive Index	n20/D 1.509

Synthesis of the Core Intermediate

The accessibility of 2-Chloro-3-fluoropyridine is crucial for its widespread use. Several synthetic routes have been established, with a common and efficient method being the Balz-Schiemann reaction of 2-chloro-3-aminopyridine. This pathway offers a reliable method for introducing the fluorine atom onto the pyridine ring.

A notable one-pot process avoids the need for hazardous anhydrous hydrogen fluoride by using copper (II) fluoride as the fluorinating agent.[6] This method enhances the industrial applicability and safety of the synthesis.

Caption: Synthesis of 2-Chloro-3-fluoropyridine via diazotization.

Experimental Protocol: One-Pot Synthesis from 2-Chloro-3-aminopyridine

This protocol is adapted from methodologies described in patent literature, emphasizing operational simplicity and yield.[6]

• Reaction Setup: To a solution of tert-butyl nitrite (1.2 eq) and copper (II) fluoride (1.3 eq) in anhydrous acetonitrile, add 2-chloro-3-aminopyridine (1.0 eq) under an inert nitrogen atmosphere.

• Reaction Conditions: Maintain the reaction temperature at 30 °C and stir for 5 hours.

• Monitoring: Track the consumption of the starting amine using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 2-Chloro-3-fluoropyridine.

Application in Fungicide Development

The pyridine ring is a well-established scaffold in a multitude of fungicides.[7][8] By incorporating the 2-chloro-3-fluoro-substituted ring, chemists can fine-tune properties such as systemic movement, metabolic stability, and binding affinity to the target enzyme. A primary application is in the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides, where the pyridine moiety often forms a critical part of the molecule that binds to the enzyme complex.

The chlorine atom at the 2-position is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, allowing for the facile creation of C-C bonds with various aryl or heteroaryl partners.[9]

Caption: Workflow for synthesizing a fungicide via Suzuki coupling.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a representative method for coupling 2-Chloro-3-fluoropyridine with a functionalized arylboronic acid, a key step in building many modern fungicides.[9]

• Reagent Preparation: In a reaction vessel purged with nitrogen, combine 2-Chloro-3-fluoropyridine (1.0 eq), the desired arylboronic acid (1.1 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.03 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition: Add a degassed solvent mixture, typically dioxane and water (4:1 v/v).

• Reaction Execution: Heat the mixture to 90 °C and stir vigorously for 8-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Purification: After cooling, dilute the mixture with water and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The resulting crude product is purified by column chromatography on silica gel to yield the coupled product.

Application in Herbicide Development

In herbicide design, the 2-chloro-3-fluoropyridine moiety can serve as a crucial component of aryloxyphenoxypropionate ("fop") herbicides or other classes that target key plant enzymes.[10][11] The chlorine at the 2-position is readily displaced by oxygen nucleophiles in a Nucleophilic Aromatic Substitution (SₙAr) reaction, a foundational method for linking the pyridine core to other parts of the herbicide molecule. The electron-withdrawing nature of the fluorine atom and the ring nitrogen activate the chlorine for such substitutions.

Caption: SₙAr pathway for the synthesis of a model herbicide.

Experimental Protocol: Nucleophilic Aromatic Substitution (SₙAr)

This protocol outlines the synthesis of a pyridyloxy intermediate, a common core in many herbicides.

• Reaction Setup: In a round-bottom flask, dissolve the desired phenol (e.g., methyl 4-hydroxyphenoxypropionate) (1.0 eq) in an anhydrous polar aprotic solvent such as Dimethylformamide (DMF).

• Base Addition: Add a strong base, such as sodium hydride (NaH, 1.2 eq) or potassium carbonate (K₂CO₃, 1.5 eq), portion-wise at 0 °C to form the phenoxide.

• Electrophile Addition: Slowly add a solution of 2-Chloro-3-fluoropyridine (1.1 eq) in DMF to the reaction mixture.

• Reaction Conditions: Allow the reaction to warm to room temperature or gently heat (e.g., to 60-80 °C) and stir for 4-8 hours.

• Work-up and Purification: Quench the reaction by carefully adding water. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer, dry it, and remove the solvent under vacuum. Purify the residue using column chromatography to obtain the desired ether.

Application in Insecticide Development

The pyridine scaffold is famously the core of neonicotinoid insecticides, which act on the nicotinic acetylcholine receptors (nAChRs) in insects.[7] While the first generation of neonicotinoids often featured a 2-chloro-5-methylpyridine core, the principles of synthesis are directly applicable. 2-Chloro-3-fluoropyridine provides a scaffold for creating novel insecticides with potentially different target specificities, metabolic profiles, and reduced non-target effects. The synthetic strategies often involve nucleophilic substitution of the chlorine with a functionalized amine.

The Fluorine Factor: A Double-Edged Sword

The inclusion of fluorine in pesticide molecules is a deliberate strategy to enhance efficacy.[12] The carbon-fluorine bond is exceptionally strong, which can increase the metabolic stability of the compound, leading to longer residual activity.[2] This increased stability means the pesticide remains effective for longer periods, potentially reducing the number of applications needed.[13]

However, this same stability is a cause for environmental concern. Fluorinated organic compounds can be highly persistent in the environment, and their breakdown products may also be stable, leading to concerns about "forever chemicals" (PFAS).[13][14] Researchers must therefore balance the agronomic benefits of fluorination with the potential for long-term environmental accumulation and impact.[12][15] The development of pesticides derived from 2-Chloro-3-fluoropyridine must be accompanied by rigorous environmental fate and toxicology studies.

Conclusion and Future Outlook

2-Chloro-3-fluoropyridine stands out as a versatile and powerful building block in the agrochemical industry. Its well-defined reactivity allows for its strategic incorporation into a diverse range of potential fungicides, herbicides, and insecticides through established synthetic transformations like cross-coupling and SₙAr reactions. The presence of the fluorine atom is key to modulating the physicochemical and biological properties of the final active ingredients. As the demand for more sophisticated and environmentally conscious crop protection solutions grows, the judicious use of intermediates like 2-Chloro-3-fluoropyridine will continue to be a cornerstone of innovation for researchers and drug development professionals in the agrochemical sector.

References

• Alexandrino, D. A. M., et al. (2022). Revisiting pesticide pollution: The case of fluorinated pesticides. Environmental Pollution, 292. FAO AGRIS. [Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products. (2023). Environmental Science & Technology. National Institutes of Health. [Link]

• 2,3-Difluoro-5-chloropyridine. LookChem. [Link]

• Development of novel pyridine-based agrochemicals: a review. (2024). CoLab. [Link]

• Application of New Blended Catalyst for Synthesizing of Fluoro Intermediate in Herbicide Industries. (2006). Asian Journal of Chemistry. [Link]

• Pyridine as insecticide. Chempanda Blog. [Link]

• Pesticides Are Spreading Toxic 'Forever Chemicals,' Scientists Warn. (2021). IPM Institute. [Link]

• 2,3-DIFLUORO-5-CHLOROPYRIDINE (CDFP). Jubilant. [Link]

• Revisiting pesticide pollution: The case of fluorinated pesticides. (2022). ResearchGate. [Link]

• Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods. (2016). Bioorganic & Medicinal Chemistry. [Link]

• Revisiting pesticide pollution: The case of fluorinated pesticides. (2022). PubMed. [Link]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (2023). Molecules. National Institutes of Health. [Link]

• Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods. (2016). ResearchGate. [Link]

• Development and synthesis of compounds with fungicidal activity in suppression of fungal growth. (2022). RUDN Journal of Agronomy and Animal Industries. [Link]

• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine. (2012).

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2018). Journal of Pesticide Science. PubMed Central. [Link]

• EP0462639A1 - Preparation of 2-chloropyridine derivatives. (1991).

• Design, Synthesis, Crystal Structure, and Fungicidal Activity of Two Fenclorim Derivatives. (2017). Molecules. [Link]

• CN105669539A - Preparation method of 2-amino-3-fluoropyridine. (2016).
• CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine. (2013).

• Pyridine derivatives as insecticides. Part 2: Synthesis of some piperidinium and morpholinium cyanopyridinethiolates and Their Insecticidal Activity. (2016). ResearchGate. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. chemicalbook.com [chemicalbook.com]
• 4. L20022.06 [thermofisher.com]
• 5. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 6. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 7. chempanda.com [chempanda.com]
• 8. Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Cas 89402-43-7,2,3-Difluoro-5-chloropyridine | lookchem [lookchem.com]
• 11. asianpubs.org [asianpubs.org]
• 12. Revisiting pesticide pollution: The case of fluorinated pesticides [agris.fao.org]
• 13. ipminstitute.org [ipminstitute.org]
• 14. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Revisiting pesticide pollution: The case of fluorinated pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the One-Pot Synthesis of 2-Chloro-3-fluoropyridine: From Mechanistic Principles to Optimized Protocol

Abstract

2-Chloro-3-fluoropyridine is a pivotal building block in the synthesis of high-value agrochemicals and active pharmaceutical ingredients (APIs).[1][2] Traditional multi-step syntheses often suffer from high costs, significant waste generation, and challenging operational complexities. This guide provides an in-depth technical overview of a robust and efficient one-pot synthesis of 2-chloro-3-fluoropyridine, primarily focusing on the Halogen Exchange (Halex) reaction. We will explore the underlying mechanistic principles of Nucleophilic Aromatic Substitution (SNAr), present a detailed and validated experimental protocol, discuss critical parameters for process optimization, and outline essential safety and handling procedures. The methodologies described herein are designed to provide researchers, chemists, and drug development professionals with a comprehensive framework for the scalable and reliable production of this key intermediate.

Introduction: The Strategic Importance of 2-Chloro-3-fluoropyridine

The unique substitution pattern of the pyridine ring with both chlorine and fluorine atoms imparts specific electronic properties that are highly desirable in modern drug discovery.[3] The fluorine atom can enhance metabolic stability, improve binding affinity, and modulate the pKa of the molecule, while the chlorine atom serves as a versatile handle for subsequent cross-coupling reactions.[3] Consequently, 2-chloro-3-fluoropyridine is a precursor to a range of commercial products.

Conventional synthetic routes often involve diazotization of aminopyridines or multi-step transformations that are not amenable to large-scale production due to factors like the use of hazardous reagents (e.g., anhydrous hydrogen fluoride), low overall yields, and complex purification procedures.[4][5] The development of a streamlined, one-pot synthesis directly from a readily available precursor like 2,3-dichloropyridine represents a significant advancement in efficiency, cost-effectiveness, and environmental sustainability.

Mechanistic Insights: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The core transformation in the one-pot synthesis from 2,3-dichloropyridine is a Nucleophilic Aromatic Substitution (SNAr) reaction, specifically a Halogen Exchange (Halex) reaction.[6][7] This mechanism is viable because the electron-deficient nature of the pyridine ring, amplified by the inductive effect of two halogen substituents, makes it susceptible to attack by a potent nucleophile like the fluoride ion.[8][9]

The SNAr mechanism proceeds via a two-step addition-elimination pathway:

• Nucleophilic Addition: The fluoride ion (F⁻) attacks one of the carbon atoms bearing a chlorine atom. The attack is directed preferentially to the C2 position (ortho to the ring nitrogen) over the C3 position. This regioselectivity is governed by the superior ability of the electronegative nitrogen atom to stabilize the negative charge in the resulting intermediate through resonance. This resonance-stabilized anionic intermediate is known as a Meisenheimer complex.[10][11]

• Elimination of the Leaving Group: Aromaticity is restored by the expulsion of the chloride ion (Cl⁻) as the leaving group, yielding the final 2-chloro-3-fluoropyridine product.[10]

Figure 1: The SNAr Addition-Elimination Mechanism.

The Role of Phase-Transfer Catalysis

A significant challenge in the Halex reaction is the poor solubility of the fluoride source, typically potassium fluoride (KF), in the polar aprotic solvents used for the reaction.[12] This low solubility limits the concentration of available fluoride nucleophiles, thereby slowing the reaction rate. Phase-Transfer Catalysts (PTCs) are employed to overcome this barrier.[13][14]

A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide) or a crown ether (e.g., 18-crown-6), facilitates the transport of the fluoride anion from the solid KF crystal lattice into the organic solvent phase.[14][15] The lipophilic cation of the PTC pairs with the fluoride anion, forming a soluble ion pair. This "naked" fluoride anion in the organic phase is significantly more nucleophilic because it is less encumbered by strong solvation or counter-ion interactions, leading to a dramatic increase in reaction rate and allowing for milder reaction conditions.[12][15]

Detailed Experimental Protocol: A Self-Validating System

This protocol describes a representative one-pot synthesis of 2-chloro-3-fluoropyridine from 2,3-dichloropyridine. All operations should be conducted in a well-ventilated chemical fume hood.

Materials & Equipment:

• Reactants: 2,3-Dichloropyridine (1.0 eq), Spray-Dried Potassium Fluoride (2.0-2.5 eq)

• Catalyst: Tetrabutylammonium Bromide (TBAB) or other suitable PTC (0.05-0.1 eq)

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO)

• Equipment: 3-neck round-bottom flask, mechanical stirrer, reflux condenser with drying tube, thermocouple, heating mantle, nitrogen/argon inlet.

Figure 2: One-Pot Synthesis Workflow.

Step-by-Step Procedure:

• Reactor Setup: Assemble a dry three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser fitted with a calcium chloride drying tube, and a thermocouple.

• Reagent Charging: To the flask, add 2,3-dichloropyridine, spray-dried potassium fluoride, and the phase-transfer catalyst. Add anhydrous DMSO as the solvent.

• Inerting: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes to displace air and moisture. Maintain a positive pressure of inert gas throughout the reaction.

• Reaction Execution: With vigorous stirring, heat the reaction mixture to the target temperature (e.g., 160°C). The mixture will be a heterogeneous slurry.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (carefully!), quenching them, and analyzing by Gas Chromatography (GC) or Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up - Quenching: Once the starting material is consumed, turn off the heat and allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing a large volume of ice water with stirring. This will quench the reaction and precipitate the crude product.

• Work-up - Extraction: Transfer the aqueous slurry to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volumes).

• Work-up - Washing: Combine the organic extracts and wash sequentially with water and then saturated brine to remove residual DMSO and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation to afford 2-chloro-3-fluoropyridine as a colorless to pale yellow liquid.[2]

Process Optimization: Key Parameter Analysis

The yield and purity of 2-chloro-3-fluoropyridine are highly dependent on several critical reaction parameters. Optimization of these variables is essential for developing a scalable and economical process.

Parameter	Condition A	Condition B	Condition C	Condition D	Outcome/Rationale
Fluoride Source	Anhydrous KF	Spray-Dried KF	CsF	Wet KF	Spray-dried KF offers high surface area, enhancing reactivity. CsF is more reactive but significantly more expensive.[16] Any moisture drastically reduces yield.
Solvent	DMF	NMP	DMSO	Sulfolane	DMSO provides an excellent balance of high boiling point, polarity, and ability to solubilize reagents, often leading to higher yields. [6]
Temperature	120 °C	140 °C	160 °C	190 °C	Higher temperatures increase reaction rate, but temperatures >180°C can lead to decomposition and side products. An optimal range must be determined.
Catalyst	None	TBAB (0.1 eq)	18-Crown-6 (0.1 eq)	None	The presence of a PTC is critical for acceptable reaction times and yields. The reaction is extremely slow without it. TBAB is a cost-effective choice.[14]
Yield (Typical)	< 10%	> 85%	> 90%	< 10%	Demonstrates the synergistic effect of optimized parameters.

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when performing this synthesis due to the hazardous nature of the materials and conditions involved.

• Potassium Fluoride (KF): KF is toxic if inhaled or ingested and can cause severe irritation upon skin or eye contact.[17][18]

  • Handling: Always handle in a fume hood.[19] Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[20]

  • First Aid: In case of skin contact, wash immediately with copious amounts of water and apply calcium gluconate gel if available.[17] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[19]

  • Spills: Neutralize spills with soda ash or lime before cleanup.[17]

• High-Temperature Solvents (DMSO): Working at high temperatures requires caution to avoid thermal burns and uncontrolled reactions. Ensure the heating mantle is connected through a temperature controller and that the apparatus is securely clamped.

• Waste Disposal: Dispose of all chemical waste, including residual reaction mixtures and contaminated materials, in accordance with local environmental regulations.[21] Avoid discharging fluoride-containing waste into drains.[17]

Conclusion

The one-pot Halex synthesis of 2-chloro-3-fluoropyridine from 2,3-dichloropyridine represents a highly efficient and industrially viable manufacturing process. By understanding the underlying SNAr mechanism and leveraging phase-transfer catalysis, researchers can achieve high yields of this valuable intermediate under optimized conditions. The protocol detailed in this guide provides a robust, self-validating framework that, when combined with stringent safety practices, enables the reliable and scalable production of 2-chloro-3-fluoropyridine for applications in pharmaceutical and agrochemical development.

References

• Journal of the American Chemical Society. (2022-03-16). Hydrogen Bonding Phase-Transfer Catalysis with Alkali Metal Fluorides and Beyond.
• Chemiis.
• Google Patents. (CN102584689A). Preparing method of 2-chloro-3-fluoropyridine.
• Carl ROTH.
• MDPI.
• Pentachemicals. (2024-05-03). Potassium fluoride anhydrous.
• University of Illinois Chemistry. (2013-10-07).
• Cole-Parmer.
• ChemicalBook. 3-Chloro-2-fluoro-pyridine synthesis.
• BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on Dichloropyrimidines.
• OperaChem. (2023-07-02).
• Chemos GmbH&Co.KG.
• Taylor & Francis.
• SlidePlayer. Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs.
• Wikipedia.
• Chemistry Steps.
• Google Patents. (CN105669539A). Preparation method of 2-amino-3-fluoropyridine.
• Asian Journal of Chemistry.
• Google Patents. (CN104529880A). Synthesis method of 2,3-dichloropyridine.
• gChem Global.
• ACS GCI Pharmaceutical Roundtable. Halex Reaction.
• Autech Industry Co.,Limited.

Sources

• 1. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 2. innospk.com [innospk.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 5. asianpubs.org [asianpubs.org]
• 6. gchemglobal.com [gchemglobal.com]
• 7. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 8. benchchem.com [benchchem.com]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. 3-Chloro-2-fluoro-pyridine synthesis - chemicalbook [chemicalbook.com]
• 17. chemiis.com [chemiis.com]
• 18. pentachemicals.eu [pentachemicals.eu]
• 19. carlroth.com:443 [carlroth.com:443]
• 20. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 21. chemos.de [chemos.de]

Protocols & Analytical Methods

Application Note: A Practical Guide to the Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine for Pharmaceutical Scaffolding

Abstract: The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] This guide provides an in-depth exploration of its application to a particularly valuable, yet challenging, substrate class: heteroaryl chlorides, specifically 2-Chloro-3-fluoropyridine. The resulting 2-aryl-3-fluoropyridine motif is a privileged scaffold in medicinal chemistry, as the strategic placement of a fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[2][3] This document offers researchers, scientists, and drug development professionals a comprehensive resource, detailing not only optimized protocols but also the fundamental principles and mechanistic considerations required for successful synthesis.

The Scientific Foundation: Mechanism and Strategy

A robust understanding of the reaction mechanism is paramount to troubleshooting and adapting protocols for novel substrates. The Suzuki-Miyaura coupling is a complex, palladium-catalyzed process that hinges on the precise orchestration of several key steps.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism proceeds through a Pd(0)/Pd(II) catalytic cycle.[4][5] The cycle is initiated by the oxidative addition of the aryl halide to a coordinatively unsaturated Pd(0) species. This is followed by activation of the organoboron reagent by a base and the subsequent transmetalation step, where the organic moiety is transferred from boron to the palladium center. The cycle concludes with reductive elimination, which forms the new C-C bond and regenerates the active Pd(0) catalyst.[1]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Challenge of 2-Chloro-3-fluoropyridine

While conceptually straightforward, the practical application of this reaction to 2-Chloro-3-fluoropyridine presents two primary obstacles:

• Low Reactivity of the C-Cl Bond: The carbon-chlorine bond is significantly stronger and less polarized than its bromide or iodide counterparts. This makes the initial, often rate-limiting, oxidative addition step more difficult to achieve.[5][6]

• Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center. This coordination can act as a catalyst poison, reducing its activity and preventing it from participating effectively in the catalytic cycle.[4]

Overcoming these challenges requires a carefully selected set of reaction components designed to promote the desired reactivity while mitigating inhibitory effects.

Key Parameters for Success

Catalyst-Ligand System: The choice of ligand is the single most critical factor for the successful coupling of heteroaryl chlorides. Standard ligands like triphenylphosphine are often ineffective. Success relies on the use of bulky, electron-rich ligands that serve multiple functions:

• Promote Oxidative Addition: They increase the electron density on the palladium center, making it more nucleophilic and facilitating its insertion into the strong C-Cl bond.

• Steric Hindrance: Their bulk encourages the final reductive elimination step and can disfavor the binding of inhibitory species like the pyridine nitrogen.

• Stabilization: They stabilize the active Pd(0) species, preventing decomposition into inactive palladium black.[4]

Highly effective ligand classes include dialkylbiaryl phosphines (e.g., SPhos, XPhos) and N-heterocyclic carbenes (NHCs).[7][8] Specific pre-catalysts like Pd(Amphos)₂Cl₂ have also been developed explicitly for their high activity with challenging heteroaryl chlorides.

The Role of the Base: The base is not a mere spectator; it is essential for activating the boronic acid.[1][7] By coordinating to the boron atom, the base forms a more nucleophilic "ate" complex, which facilitates the transfer of the aryl group to the palladium center during transmetalation.[1] The choice of base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) can influence reaction rates and yields, and often requires empirical optimization.

Solvent Selection: Aprotic polar solvents such as dioxane, THF, or toluene are commonly used.[4] The addition of a small amount of water is often beneficial, as it can help to dissolve inorganic bases and participate in the ligand exchange steps of the catalytic cycle.

Experimental Protocols

Safety Precaution: These protocols should be performed by trained chemists in a well-ventilated fume hood. All reagents are hazardous and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

• Substrates: 2-Chloro-3-fluoropyridine, Arylboronic acid (or boronic acid pinacol ester)

• Catalyst: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Base: K₃PO₄ (Potassium phosphate, tribasic)

• Solvent: 1,4-Dioxane (anhydrous), Degassed Water

• Equipment: Schlenk flask or microwave reaction vial, magnetic stirrer, heating mantle or microwave reactor, inert gas line (Argon or Nitrogen), standard laboratory glassware for work-up, silica gel for column chromatography.

Protocol 1: Conventional Thermal Synthesis

This protocol is a robust starting point for general synthesis.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add 2-Chloro-3-fluoropyridine (1.0 equiv, e.g., 1.0 mmol, 131.5 mg), the desired arylboronic acid (1.5 equiv, 1.5 mmol), and K₃PO₄ (3.0 equiv, 3.0 mmol, 636.8 mg).

• Catalyst Loading: In a separate vial, pre-mix the palladium source and ligand. Add Pd₂(dba)₃ (0.01 equiv, 0.01 mmol, 9.2 mg) and SPhos (0.03 equiv, 0.03 mmol, 12.3 mg). Add this catalyst/ligand mixture to the Schlenk flask.

• Solvent Addition: Add anhydrous 1,4-dioxane (e.g., 3 mL per mmol of halide) and degassed water (e.g., 0.3 mL) via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum/backfill with argon to ensure all oxygen is removed.

• Reaction: Heat the sealed flask to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Typical reaction times range from 12 to 24 hours.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can dramatically reduce reaction times and often improves yields for challenging couplings.[6]

• Preparation: In a microwave reaction vial equipped with a stir bar, combine 2-Chloro-3-fluoropyridine (1.0 equiv), the arylboronic acid (1.5 equiv), K₃PO₄ (3.0 equiv), Pd₂(dba)₃ (0.02 equiv), and SPhos (0.06 equiv).

• Solvent Addition: Add 1,4-dioxane and water in a 10:1 ratio (e.g., 2.2 mL total volume for a 0.25 mmol scale reaction).

• Sealing and Reaction: Securely cap the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120-150 °C for 20-40 minutes.

• Cooling: After the reaction is complete, allow the vial to cool to room temperature before proceeding with the work-up.

Work-up and Purification

• Quenching: Cool the reaction mixture to room temperature and dilute it with ethyl acetate.

• Extraction: Add water and transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase two more times with ethyl acetate.[6]

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 2-aryl-3-fluoropyridine product.

Workflow and Data

Experimental Workflow Diagram

The following diagram outlines the general laboratory workflow from preparation to final product analysis.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Representative Results

The described protocols are versatile and can be applied to a range of arylboronic acids. The table below summarizes typical conditions and expected outcomes.

Entry	Arylboronic Acid Partner	Catalyst System	Conditions	Typical Yield
1	4-Methoxyphenylboronic acid	Pd₂(dba)₃ / SPhos / K₃PO₄	Dioxane/H₂O, 110 °C, 18h	80-95%
2	3,5-Dimethylphenylboronic acid	Pd(Amphos)₂Cl₂ / K₂CO₃	Dioxane/H₂O, 90 °C, 5h	75-90%
3	2-Methylphenylboronic acid	Pd(Amphos)₂Cl₂ / K₂CO₃	Dioxane/H₂O, 90 °C, 5h	79%
4	Thiophene-2-boronic acid	Pd(dppf)Cl₂ / Na₃PO₄	Dioxane/H₂O, 100 °C, 12h	60-75%[9][10]
5	4-Chlorophenylboronic acid	Pd₂(dba)₃ / SPhos / K₃PO₄	Dioxane/H₂O, 110 °C, 24h	70-85%

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently active ligand.3. Water content too high/low.	1. Ensure rigorous degassing and use of an inert atmosphere.2. Screen alternative bulky, electron-rich ligands (e.g., XPhos, RuPhos).3. Empirically optimize the solvent/water ratio.
Protodeboronation	Presence of excess water or protic sources leading to the replacement of the boronic acid group with hydrogen.[4]	1. Use anhydrous solvents and dry reagents.2. Use a boronic acid pinacol ester, which is more stable.3. Minimize reaction time.
Homocoupling of Boronic Acid	Oxidative conditions leading to the coupling of two boronic acid molecules.[4]	1. Ensure thorough degassing to remove oxygen.2. Use a Pd(0) source like Pd₂(dba)₃ directly rather than a Pd(II) pre-catalyst that requires in-situ reduction.
Difficult Purification	Formation of highly polar byproducts or residual palladium.	1. After the aqueous work-up, consider a filtration through a small plug of Celite® or silica to remove baseline impurities.2. Treat the organic solution with a palladium scavenger if necessary.

Conclusion

The Suzuki-Miyaura cross-coupling of 2-Chloro-3-fluoropyridine is a powerful transformation for accessing high-value molecular scaffolds in drug discovery. While the inherent challenges of this substrate require careful consideration, success is readily achievable through the strategic selection of highly active catalyst systems, particularly those employing bulky, electron-rich phosphine ligands. The protocols and insights provided in this guide offer a validated starting point for researchers to efficiently synthesize 2-aryl-3-fluoropyridine derivatives, accelerating the development of next-generation therapeutics.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. [Link]

• ResearchGate. (2017). Suzuki-Miyaura coupling of 2-chloropyridine with arylboronic acids. [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

• Dawsongroup. Exploring the Synthesis and Applications of 3-Fluoropyridine (CAS 372-47-4). [Link]

• ResearchGate. Role of a base in Suzuki-Miyaura reaction. [Link]

• ResearchGate. (2014). Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

• Guram, A. S., et al. (2006). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry. [Link]

• Sereda, O., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Link]

• ResearchGate. New Synthesis of 3-Fluoropyridine Derivatives. [Link]

• ResearchGate. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Buchwald-Hartwig Amination of 2-Chloro-3-fluoropyridine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the successful execution of the Buchwald-Hartwig amination of 2-chloro-3-fluoropyridine. The synthesis of 2-amino-3-fluoropyridine scaffolds is of significant interest in medicinal chemistry due to the unique physicochemical properties imparted by the fluorine atom, which can enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3] However, the electron-deficient nature of the pyridine ring and the inertness of the C-Cl bond present considerable synthetic challenges.[4][5] This guide details the mechanistic underpinnings, provides a robust and validated experimental protocol, and offers expert insights into catalyst selection and troubleshooting to enable researchers to reliably access this valuable chemical motif.

Introduction: The Challenge and Significance

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.[6][7][8] Its application to heteroaryl chlorides, particularly electron-deficient systems like 2-chloro-3-fluoropyridine, is a demanding but critical transformation in drug discovery. The resulting 2-amino-3-fluoropyridine core is a key building block in numerous pharmacologically active agents.[9][10]

The primary challenges in this specific transformation are twofold:

• Difficult Oxidative Addition: The C-Cl bond is significantly stronger and less reactive than corresponding C-Br or C-I bonds, making the initial oxidative addition to the Pd(0) center the rate-limiting step.[4][11]

• Catalyst Inhibition: The pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst deactivation and low yields.[5][12]

Overcoming these hurdles requires a carefully selected catalyst system, typically involving bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs), which are designed to promote the challenging oxidative addition step and accelerate the overall catalytic cycle.[4][13][14]

The Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism is key to rational troubleshooting and optimization. The reaction proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.[6][15]

Caption: A simplified representation of the key steps in the palladium-catalyzed C-N cross-coupling reaction.

The cycle involves three primary steps:

• Oxidative Addition: The active L-Pd(0) catalyst inserts into the 2-chloro-3-fluoropyridine C-Cl bond, forming a Pd(II) complex. This is typically the slowest step for chloro-substrates.[4][15]

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A strong base then deprotonates the coordinated amine to form a palladium-amido complex.[6][8]

• Reductive Elimination: The final C-N bond is formed as the desired 2-amino-3-fluoropyridine product is eliminated from the palladium center, regenerating the active L-Pd(0) catalyst.[6][15]

Experimental Protocol: Amination with Morpholine

This protocol describes a general procedure for the coupling of 2-chloro-3-fluoropyridine with morpholine, a common secondary amine. This procedure should be adapted and optimized for other amine coupling partners.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
2-Chloro-3-fluoropyridine	>98%	Sigma-Aldrich	Store under inert gas.
Morpholine	>99%, ReagentPlus®	Sigma-Aldrich	Use freshly distilled or from a recently opened bottle.
Pd₂(dba)₃	>97%	Strem Chemicals	Air-sensitive. Handle in a glovebox or under a stream of inert gas.
RuPhos	>98%	Strem Chemicals	Air-stable ligand.
Sodium tert-butoxide (NaOtBu)	>97%	Sigma-Aldrich	Extremely hygroscopic. Weigh quickly in a glovebox or dry atmosphere.
Toluene	Anhydrous, >99.8%	Acros Organics	Use from a solvent purification system or a sealed bottle.
Diethyl ether	ACS Grade	Fisher Chemical	For workup.
Saturated aq. NH₄Cl	-	-	For workup.
Brine	-	-	For workup.
Anhydrous MgSO₄ or Na₂SO₄	ACS Grade	Fisher Chemical	For drying.
Celite® 545	-	Sigma-Aldrich	For filtration.
Silica Gel	230-400 mesh	Sorbent Tech.	For column chromatography.

Equipment

• Oven-dried glassware (Schlenk flask or reaction vial)

• Magnetic stir plate and stir bars

• Inert atmosphere system (Schlenk line with Argon or Nitrogen, or a glovebox)

• Syringes and needles for liquid transfer

• Rotary evaporator

• Flash chromatography setup

• NMR spectrometer, GC-MS for analysis

Reaction Workflow Diagram

Caption: A step-by-step flowchart of the experimental procedure from setup to product isolation.

Step-by-Step Protocol

Note: Perform all steps under a strictly inert atmosphere (Argon or Nitrogen).[4]

• Catalyst Preparation: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ (9.2 mg, 0.01 mmol, 1.0 mol%), RuPhos (14.0 mg, 0.03 mmol, 3.0 mol%), and sodium tert-butoxide (135 mg, 1.4 mmol, 1.4 equiv.).

  • Causality: Using a bulky, electron-rich ligand like RuPhos is critical for activating the C-Cl bond.[12][14] A strong, non-nucleophilic base like NaOtBu is required to deprotonate the amine without competing side reactions.[4]

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas three times.

• Solvent and Reagent Addition: Add anhydrous toluene (5 mL). Stir the mixture for 5 minutes at room temperature. Then, add 2-chloro-3-fluoropyridine (131.5 mg, 1.0 mmol, 1.0 equiv.) followed by morpholine (105 µL, 1.2 mmol, 1.2 equiv.) via syringe.

  • Causality: A slight excess of the amine can help drive the reaction to completion and favor the desired coupling pathway over potential side reactions like hydrodehalogenation.[4]

• Reaction: Place the sealed flask in a preheated oil bath at 110 °C and stir vigorously for 12-24 hours.

  • Causality: Elevated temperatures are necessary to overcome the high activation energy of the C-Cl oxidative addition.[4]

• Monitoring: Monitor the reaction progress by periodically taking small aliquots (under inert atmosphere) and analyzing by TLC or GC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Quench carefully by adding 10 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with water (20 mL) and then brine (20 mL). Dry the organic phase over anhydrous Na₂SO₄, filter through a pad of Celite®, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-(morpholino)-3-fluoropyridine.

• Characterization: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Catalyst System Selection and Troubleshooting

The choice of palladium source, ligand, and base is highly interdependent and substrate-specific.[5]

Table 1: Catalyst System Selection Guide for 2-Chloro-3-fluoropyridine

Amine Type	Recommended Ligand	Palladium Source	Base	Temp. (°C)	Notes & Rationale
Secondary Cyclic	RuPhos, BrettPhos	Pd₂(dba)₃, G3-Pd	NaOtBu	100-110	Bulky biarylphosphine ligands are highly effective for these couplings, promoting fast reductive elimination.[14]
Primary Aliphatic	BrettPhos	Pd₂(dba)₃, G3-Pd	LHMDS	80-100	BrettPhos offers good selectivity for mono-arylation. LHMDS can be a milder base for sensitive substrates.[7]
Anilines (Primary)	XPhos, RuPhos	Pd(OAc)₂, G4-Pd	K₃PO₄, Cs₂CO₃	110-120	Weaker bases may be required if the aniline is sensitive; this often necessitates a more active pre-catalyst and higher temperatures.[4][16]
Amides/Carbamates	tBuBrettPhos	G3-Pd	K₂CO₃, K₃PO₄	110-120	These challenging nucleophiles require highly specialized ligands and conditions to achieve good yields.[14]

Table 2: Troubleshooting Common Issues

Observed Issue	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive catalyst (O₂ or H₂O contamination).2. Oxidative addition is too slow.3. Impure reagents (base, solvent).	1. Ensure a strictly inert setup; use freshly opened/purified reagents.[4]2. Switch to a more electron-rich ligand (e.g., RuPhos, BrettPhos). Consider a pre-catalyst (G3/G4).[4][12]3. Increase temperature or catalyst loading (up to 5 mol%).
Hydrodehalogenation (-Cl to -H)	1. Presence of water.2. Reductive elimination is slow compared to competing pathways (e.g., β-hydride elimination).	1. Use scrupulously dried reagents and solvents.[4]2. Use a more sterically hindered ligand to accelerate reductive elimination.3. Use a slight excess (1.2-1.5 equiv.) of the amine.[4]
Substrate or Product Decomposition	The substrate is sensitive to the strong base (NaOtBu).	Switch to a weaker base like K₃PO₄ or Cs₂CO₃. This will likely require a more active catalyst system (e.g., a palladacycle pre-catalyst) and higher reaction temperatures to compensate.[4][16]

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. [Link]

• Buchwald-Hartwig amination - Name-Reaction.com. [Link]

• Solvent-Free Buchwald–Hartwig Amination of Heteroaryl Chlorides by N-Heterocyclic Carbene–Palladium Complex (SIPr)Ph2Pd(cin)Cl at Room Temperature | Organic Letters - ACS Publications. [Link]

• Catalysis by palladium complexes: new prospects in amination of aryl and hetaryl chlorides. [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate. [Link]

• Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines | Request PDF - ResearchGate. [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PubMed. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• Fluorine in drug discovery: Role, design and case studies. [Link]

• 2-Aminopyridine – an unsung hero in drug discovery - RSC Publishing. [Link]

• The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine - MDPI. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. name-reaction.com [name-reaction.com]
• 9. nbinno.com [nbinno.com]
• 10. 2-Aminopyridine – an unsung hero in drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Catalysis by palladium complexes: new prospects in amination of aryl and hetaryl chlorides | Semantic Scholar [semanticscholar.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. research.rug.nl [research.rug.nl]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing 2-Chloro-3-fluoropyridine

Introduction: The Strategic Advantage of the 2-Chloro-3-fluoropyridine Scaffold in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, the pursuit of potent and selective kinase inhibitors remains a cornerstone of drug discovery, particularly in oncology. The pyridine ring is a well-established and privileged scaffold in this endeavor, owing to its ability to form key hydrogen bond interactions with the hinge region of the kinase ATP-binding site.[1] The strategic incorporation of halogen atoms, particularly fluorine, onto this scaffold has emerged as a powerful tactic to modulate the physicochemical and pharmacological properties of kinase inhibitors.[2]

2-Chloro-3-fluoropyridine has garnered significant attention as a versatile building block for the synthesis of these targeted therapies.[3] Its utility stems from a unique combination of features:

• Orthogonal Reactivity: The distinct reactivity of the chlorine and fluorine substituents allows for selective and sequential functionalization. The chlorine at the 2-position is susceptible to nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations.[1][4] In contrast, the fluorine at the 3-position is generally more stable under these conditions, offering a site for potential late-stage modification or serving as a crucial element for target engagement.

• Modulation of Physicochemical Properties: The presence of the fluorine atom can significantly impact the molecule's pKa, lipophilicity, and metabolic stability. This can lead to improved drug-like properties, including enhanced cell permeability and reduced off-target effects.

• Enhanced Target Affinity: The 3-fluoro substituent can play a direct role in enhancing binding affinity to the kinase active site. It can participate in favorable electrostatic and hydrogen bonding interactions with backbone amides or specific amino acid residues, leading to increased potency and selectivity.[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of kinase inhibitors using 2-chloro-3-fluoropyridine. We will delve into detailed protocols for key synthetic transformations, explain the mechanistic rationale behind these methods, and provide a concrete example of the synthesis of a precursor to a clinically relevant kinase inhibitor.

Core Synthetic Methodologies

The journey from 2-chloro-3-fluoropyridine to a potent kinase inhibitor typically involves a series of well-established synthetic transformations. The choice of reaction depends on the desired final structure and the nature of the kinase target.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful tool for creating biaryl or heteroaryl-aryl structures, which are common motifs in kinase inhibitors. In this context, 2-chloro-3-fluoropyridine acts as the electrophilic coupling partner.

Causality Behind Experimental Choices:

• Catalyst and Ligand: A palladium(0) catalyst is essential for the catalytic cycle. The choice of phosphine ligand is critical for stabilizing the palladium center, promoting oxidative addition, and facilitating reductive elimination. Ligands like SPhos are often effective for coupling with heteroaryl chlorides due to their electron-rich and bulky nature, which promotes the formation of the active catalytic species.[6]

• Base: A base is required to activate the boronic acid for transmetalation. Inorganic bases like potassium phosphate (K₃PO₄) are commonly used and are effective in a variety of solvent systems.

• Solvent: A mixture of an organic solvent (e.g., toluene) and water is often employed to dissolve both the organic and inorganic reagents. Degassing the solvent is crucial to prevent oxidation of the palladium(0) catalyst.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine

Reagent	Equivalents	Purpose
2-Chloro-3-fluoropyridine	1.0	Electrophilic coupling partner
Arylboronic acid	1.2	Nucleophilic coupling partner
Pd(OAc)₂	0.02	Palladium catalyst precursor
SPhos	0.04	Phosphine ligand
K₃PO₄	3.0	Base
Toluene/Water (e.g., 4:1)	-	Solvent

Step-by-Step Methodology:

• To an oven-dried Schlenk tube, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and K₃PO₄ (3.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add 2-chloro-3-fluoropyridine (1.0 equiv.) and the arylboronic acid (1.2 equiv.).

• Add degassed toluene and water (e.g., in a 4:1 ratio).[6]

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-aryl-3-fluoropyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Frontiers | Structural analogs of 2-(4-fluorophenyl)-6-methyl-3-(pyridin-4-yl)pyrazolo[1,5-a]pyridine for targeting Candida albicans non-essential stress kinase Yck2 through protein-ligand binding and dynamics analysis [frontiersin.org]
• 6. PF-06463922, an ALK/ROS1 inhibitor, overcomes resistance to 1st and 2nd generation ALK inhibitors in pre-clinical models - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for nucleophilic aromatic substitution on 2-Chloro-3-fluoropyridine

An In-Depth Guide to Nucleophilic Aromatic Substitution (SNAr) on 2-Chloro-3-fluoropyridine

Introduction: The Strategic Importance of Substituted Pyridines

In the landscape of modern drug discovery and development, pyridine scaffolds are of paramount importance. Their presence in numerous FDA-approved drugs and biologically active compounds underscores their role as privileged structures in medicinal chemistry. The ability to precisely functionalize the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, including its potency, selectivity, solubility, and metabolic stability. 2-Chloro-3-fluoropyridine is a valuable starting material, offering a reactive electrophilic center for introducing diverse functionalities via nucleophilic aromatic substitution (SNAr). This application note provides a comprehensive guide for researchers, detailing the underlying mechanistic principles and offering robust, field-tested protocols for the successful SNAr functionalization of 2-chloro-3-fluoropyridine with a range of common nucleophiles.

Mechanistic Insights: Understanding Regioselectivity and Reactivity

The success of any chemical transformation hinges on a solid understanding of its underlying mechanism. Nucleophilic aromatic substitution is distinct from the more familiar SN1 and SN2 reactions, proceeding via an addition-elimination pathway.[1]

The Addition-Elimination Pathway

The SNAr mechanism involves two key steps:

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on an electron-deficient carbon atom of the aromatic ring, breaking the aromaticity and forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1]

• Elimination of the Leaving Group: The aromaticity of the ring is restored through the expulsion of the leaving group (in this case, the chloride ion).

The pyridine ring is inherently electron-deficient, but the presence of the ring nitrogen atom significantly activates the C2 and C4 positions towards nucleophilic attack by stabilizing the negative charge in the Meisenheimer intermediate through resonance.[2]

Regioselectivity in 2-Chloro-3-fluoropyridine

In 2-chloro-3-fluoropyridine, the nucleophile preferentially attacks the C2 position, leading to the displacement of the chloride. Several factors dictate this outcome:

• Activation by Ring Nitrogen: The C2 position is directly adjacent to the ring nitrogen, which provides powerful resonance stabilization to the negative charge that develops on it during the formation of the Meisenheimer complex.

• Inductive Activation by Fluorine: The highly electronegative fluorine atom at the C3 position exerts a strong electron-withdrawing inductive effect, further polarizing the C2-Cl bond and increasing the electrophilicity of the C2 carbon.

• Leaving Group Ability: While fluorine is typically a better leaving group than chlorine in many SNAr reactions (due to the rate-determining step often being the initial attack, which is accelerated by the electronegativity of fluorine), the overwhelming electronic activation at the C2 position makes the displacement of chloride the dominant pathway.[3][4] While substitution of the 3-fluoro group is possible, it generally requires more forcing conditions.[5]

The mechanism below illustrates the preferential C2 substitution.

Figure 1: The Addition-Elimination mechanism for SNAr on 2-chloro-3-fluoropyridine.

Safety and Handling

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS). 2-Chloro-3-fluoropyridine is a hazardous substance and must be handled with appropriate precautions.

Compound	2-Chloro-3-fluoropyridine
CAS Number	17282-04-1
Molecular Formula	C₅H₃ClFN
Molecular Weight	131.54 g/mol
Appearance	Colorless liquid[6]
Boiling Point	80 °C at 80 mmHg
Density	1.323 g/mL at 25 °C
Flash Point	63 °C (145.4 °F)
Hazard Statements	H302 (Harmful if swallowed), H318 (Causes serious eye damage)
Signal Word	Danger

Core Safety Requirements:

• Engineering Controls: Always handle 2-chloro-3-fluoropyridine inside a certified chemical fume hood to avoid inhalation of vapors.[7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles with a face shield.[7]

• Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.[6] Keep away from heat, sparks, and open flames.[7]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

General Experimental Protocol

This section outlines a general workflow for conducting SNAr reactions on 2-chloro-3-fluoropyridine. Specific conditions for different nucleophile classes are detailed in Section 4.

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Chemoselective amination of 5-bromo-2-chloro-3-fluoropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 7. fishersci.com [fishersci.com]

The Strategic Utility of 2-Chloro-3-fluoropyridine in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

Introduction: The Versatility of a Halogenated Heterocycle

In the landscape of modern medicinal chemistry, the pyridine scaffold is a cornerstone, appearing in a vast array of therapeutic agents due to its ability to engage in crucial hydrogen bonding and other non-covalent interactions within biological targets. The strategic functionalization of this ring system is therefore of paramount importance in drug discovery and development. 2-Chloro-3-fluoropyridine has emerged as a particularly valuable and versatile building block for the synthesis of complex pharmaceutical intermediates. Its unique substitution pattern, featuring two distinct halogen atoms, offers a rich platform for a variety of selective chemical transformations. The electron-withdrawing nature of the fluorine and chlorine atoms, coupled with the inherent electron deficiency of the pyridine ring, activates the molecule for several key reactions, making it an ideal precursor for creating diverse molecular architectures. This guide provides an in-depth exploration of the primary applications of 2-Chloro-3-fluoropyridine, complete with detailed protocols and mechanistic insights to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

Core Applications and Synthetic Strategies

The synthetic utility of 2-Chloro-3-fluoropyridine is principally centered around three classes of reactions: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura and Buchwald-Hartwig), and Nucleophilic Aromatic Substitution (SNAr). The differential reactivity of the C-Cl and C-F bonds, along with the electronic landscape of the pyridine ring, allows for selective and sequential functionalization, providing a powerful toolkit for the construction of complex drug-like molecules.

Palladium-Catalyzed Cross-Coupling Reactions: Forging Carbon-Carbon and Carbon-Nitrogen Bonds

Palladium-catalyzed cross-coupling reactions have revolutionized pharmaceutical synthesis by enabling the efficient formation of carbon-carbon and carbon-heteroatom bonds under relatively mild conditions.[1] 2-Chloro-3-fluoropyridine is an excellent substrate for these transformations, primarily at the C2 position due to the greater reactivity of the C-Cl bond compared to the C-F bond in typical palladium-catalyzed cycles.

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for the formation of C-C bonds, particularly in the synthesis of biaryl and heteroaryl structures which are common motifs in biologically active molecules.[2] In the context of 2-Chloro-3-fluoropyridine, this reaction is typically employed to introduce aryl or heteroaryl substituents at the 2-position. The choice of catalyst, ligand, and base is critical for achieving high yields, especially given the potential for the pyridine nitrogen to coordinate with and inhibit the palladium catalyst.[3][4]

Mechanism of Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[2] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Cl bond of 2-Chloro-3-fluoropyridine to form a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (boronic acid or ester) forms a boronate species, which then transfers its organic group to the palladium center, displacing the chloride.

• Reductive Elimination: The diorganopalladium(II) complex undergoes reductive elimination to form the desired 2-aryl-3-fluoropyridine product and regenerate the active Pd(0) catalyst, thus completing the cycle.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine with an Arylboronic Acid

This protocol is a generalized procedure and should be optimized for specific substrates.

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Degassed 1,4-dioxane/water (e.g., 10:1 v/v)

• Schlenk flask or microwave reaction vial

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and K₃PO₄ (3.0 equiv).

• Evacuate and backfill the flask with inert gas three times.

• Add 2-Chloro-3-fluoropyridine (1.0 equiv) and the arylboronic acid (1.2-1.5 equiv).

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS. Reaction times can vary from a few hours to 24 hours.[2]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[5]

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-aryl-3-fluoropyridine.[5]

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ with a biarylphosphine ligand (e.g., SPhos)	Bulky, electron-rich phosphine ligands promote oxidative addition and reductive elimination, and can prevent catalyst deactivation.[5]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	The base is crucial for the transmetalation step, converting the boronic acid to a more reactive boronate species.[5]
Solvent	Toluene, Dioxane, DMF, often with water	Aprotic polar solvents are generally effective. The addition of water can enhance the solubility of the base and facilitate the transmetalation step.[5]
Temperature	80-120 °C	Sufficient thermal energy is required to drive the catalytic cycle, but excessive heat can lead to catalyst decomposition or side reactions.[5]

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[6] This reaction has become a staple in medicinal chemistry for the synthesis of aryl amines, which are prevalent in a wide range of pharmaceuticals.[7] For 2-Chloro-3-fluoropyridine, this reaction allows for the introduction of primary or secondary amines at the C2 position, providing access to a diverse array of 2-amino-3-fluoropyridine derivatives. These derivatives are important intermediates in the synthesis of various therapeutic agents, including kinase inhibitors.[8]

Mechanism of Buchwald-Hartwig Amination

The catalytic cycle for the Buchwald-Hartwig amination is similar to that of the Suzuki-Miyaura coupling and generally involves:

• Oxidative Addition: A Pd(0) complex reacts with the 2-Chloro-3-fluoropyridine to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form an amido complex.

• Reductive Elimination: The aryl and amido groups are eliminated from the palladium center to form the C-N bond of the product and regenerate the Pd(0) catalyst.

Visualizing the Buchwald-Hartwig Workflow

Caption: General workflow for a Buchwald-Hartwig amination experiment.

Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloro-3-fluoropyridine

This protocol is a generalized procedure and requires optimization for specific amine coupling partners.

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv)

• Primary or secondary amine (1.1-1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• A suitable phosphine ligand (e.g., BINAP, Xantphos) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (1.5-2.0 equiv)

• Anhydrous, degassed toluene or dioxane

• Schlenk tube or sealed reaction vial

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, the phosphine ligand, and the base to a dry Schlenk tube.

• Add 2-Chloro-3-fluoropyridine and the amine.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to 80-120 °C.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the residue by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst System	Pd₂(dba)₃ or Pd(OAc)₂ with a suitable phosphine ligand	The choice of ligand is crucial and depends on the amine; bulky, electron-rich ligands are often effective.
Base	NaOtBu, K₂CO₃, Cs₂CO₃	A strong, non-nucleophilic base is required to deprotonate the amine, facilitating its entry into the catalytic cycle.
Solvent	Anhydrous toluene, dioxane, or THF	Anhydrous conditions are critical to prevent catalyst deactivation and unwanted side reactions.
Temperature	80-120 °C	Elevated temperatures are typically necessary to drive the reaction to completion.

Nucleophilic Aromatic Substitution (SNAr): A Catalyst-Free Approach

Nucleophilic aromatic substitution (SNAr) is a powerful, often catalyst-free method for functionalizing electron-poor aromatic and heteroaromatic rings.[9] The pyridine ring is inherently electron-deficient, and this property is further enhanced by the presence of the electron-withdrawing fluorine and chlorine atoms in 2-Chloro-3-fluoropyridine. This makes the molecule susceptible to attack by nucleophiles.[10][11]

Mechanism and Regioselectivity of SNAr

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[12]

• Nucleophilic Attack: A nucleophile attacks the electron-deficient aromatic ring at a carbon atom bearing a good leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[13] The aromaticity of the ring is temporarily disrupted in this step.

• Elimination of the Leaving Group: The leaving group (in this case, typically chloride) is expelled, and the aromaticity of the pyridine ring is restored, yielding the substituted product.

In 2-Chloro-3-fluoropyridine, nucleophilic attack can theoretically occur at either the C2 or C3 position. However, the C2 position is generally more activated towards nucleophilic attack due to the combined electron-withdrawing effects of the adjacent ring nitrogen and the halogen substituents. This often leads to the selective displacement of the chloride leaving group.

Visualizing the SNAr Mechanism

Caption: The addition-elimination mechanism of SNAr.

Experimental Protocol: SNAr with an Amine Nucleophile

This protocol describes a general procedure for the amination of 2-Chloro-3-fluoropyridine via an SNAr reaction.

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv)

• Amine nucleophile (e.g., a primary or secondary amine) (1.5-3.0 equiv)

• A base (e.g., K₂CO₃, Et₃N) (optional, can act as an acid scavenger)

• A polar aprotic solvent (e.g., DMSO, DMF, NMP)

• Sealed reaction vessel

Procedure:

• To a sealed reaction vessel, add 2-Chloro-3-fluoropyridine, the amine nucleophile, and the solvent.

• If the amine is used as its salt, or if the reaction generates an acid byproduct, add a non-nucleophilic base.

• Heat the reaction mixture, typically to a temperature between 80 °C and 150 °C. The reaction is often slower than palladium-catalyzed processes and may require higher temperatures and longer reaction times.

• Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Recommended Condition	Rationale
Nucleophile	Amines, alkoxides, thiolates	A wide range of nucleophiles can be employed.
Solvent	Polar aprotic solvents (DMSO, DMF, NMP)	These solvents can stabilize the charged Meisenheimer intermediate, thereby accelerating the reaction.
Temperature	80-150 °C	Higher temperatures are often required to overcome the activation energy barrier for the disruption of aromaticity.
Base	K₂CO₃, Et₃N (optional)	Can be used to neutralize any acid formed during the reaction, preventing protonation of the nucleophile.

Conclusion and Future Outlook

2-Chloro-3-fluoropyridine is a powerful and versatile building block in the synthesis of pharmaceutical intermediates. Its well-defined reactivity in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions allows for the selective and efficient introduction of a wide range of functional groups. The protocols and mechanistic insights provided in this guide are intended to serve as a robust starting point for researchers in the field. As the demand for novel and complex therapeutic agents continues to grow, the strategic application of such versatile intermediates will undoubtedly play an increasingly critical role in the future of drug discovery and development. The continued exploration of new catalytic systems and reaction conditions will further expand the synthetic utility of 2-Chloro-3-fluoropyridine, enabling the creation of the next generation of life-saving medicines.

References

• Vertex AI Search. (n.d.). Exploring 2,3-Dichloro-5-Fluoropyridine: A Key Pharmaceutical Intermediate.
• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Fluoropyridine-3-boronic acid with Aryl Halides.
• Google Patents. (n.d.). CN105669539A - Preparation method of 2-amino-3-fluoropyridine.
• BenchChem. (2025). A Comparative Guide to 2-Fluoropyridine-3-boronic acid and 2-Chloropyridine-3-boronic acid in Suzuki Coupling.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 5-Chloro-2-fluoropyridin-3-amine.
• PubMed Central. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Cross-Coupling Reactions Guide. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for the Cross-Coupling of 2-Chloropyridine-3-boronic Acid.
• PubMed Central. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development.
• YouTube. (2019, January 19). nucleophilic aromatic substitutions.

Sources

• 1. jmcct.com [jmcct.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 2-amino-3-fluoropyridine from 2-Chloro-3-fluoropyridine

An Application Guide for the Synthesis of 2-Amino-3-fluoropyridine from 2-Chloro-3-fluoropyridine

Introduction: The Strategic Importance of 2-Amino-3-fluoropyridine

2-Amino-3-fluoropyridine is a critical heterocyclic building block in modern drug discovery and medicinal chemistry.[1] Its unique electronic and structural properties, conferred by the fluorine and amine substituents on the pyridine core, make it a sought-after component in the synthesis of complex active pharmaceutical ingredients (APIs). This scaffold is found in molecules targeting a wide range of diseases, including kinase inhibitors for cancer therapy, treatments for spinal muscular atrophy, and antagonists for central nervous system disorders.[2][3] The ability to efficiently and reliably synthesize this intermediate is therefore of paramount importance to researchers in the pharmaceutical and life sciences sectors.

This document provides a detailed guide for the synthesis of 2-amino-3-fluoropyridine, starting from the commercially available precursor, 2-chloro-3-fluoropyridine. We will explore the underlying chemical principles, provide a field-tested experimental protocol, and offer expert insights into process optimization and troubleshooting.

Synthetic Strategy: Navigating C-N Bond Formation

The conversion of 2-chloro-3-fluoropyridine to its 2-amino counterpart involves the formation of a carbon-nitrogen bond at the C2 position of the pyridine ring. Two primary strategies dominate this class of transformation: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Buchwald-Hartwig Amination.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is a cornerstone of pyridine chemistry. The pyridine ring is inherently electron-deficient, which facilitates attack by nucleophiles. This effect is most pronounced at the C2 and C4 positions, which are activated by the electron-withdrawing ring nitrogen. In an SNAr reaction, the nucleophile (in this case, ammonia or an ammonia equivalent) attacks the electron-deficient carbon bearing a leaving group (chloride), proceeding through a stabilized, negatively charged intermediate known as a Meisenheimer complex.[4][5] Aromaticity is restored upon expulsion of the leaving group.[6]

While both fluorine and chlorine are viable leaving groups, the C2 position is significantly more activated than the C3 position. Therefore, nucleophilic attack will overwhelmingly favor the displacement of the chloride at C2 over the fluoride at C3. SNAr reactions often require elevated temperatures and pressures to proceed efficiently, particularly with a relatively weak nucleophile like ammonia.[2]

Caption: S_NAr mechanism for amination of 2-chloro-3-fluoropyridine.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful, palladium-catalyzed cross-coupling reaction that has revolutionized C-N bond formation.[7][8] The reaction involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination and deprotonation of the amine, and finally, reductive elimination to form the desired product and regenerate the Pd(0) catalyst.[7][9]

This method is prized for its mild reaction conditions and broad substrate scope. However, the direct use of ammonia gas presents safety and handling challenges.[10] Consequently, various "ammonia equivalents," such as lithium bis(trimethylsilyl)amide (LiHMDS) or benzophenone imine, have been developed to serve as safer surrogates for ammonia in these couplings.[11][12][13] While highly effective, this approach requires an expensive palladium catalyst, specialized phosphine ligands, and strictly anaerobic conditions, which can increase cost and complexity compared to SNAr.

Application Protocol: SNAr Amination in a Pressure Vessel

This protocol details a robust and scalable synthesis of 2-amino-3-fluoropyridine via a direct SNAr reaction using aqueous ammonium hydroxide under elevated temperature and pressure. This method avoids the cost of transition metal catalysts and is well-suited for producing multi-gram quantities of the target compound.

I. Materials and Equipment

Reagents & Materials	Grade/Specification	Supplier Example
2-Chloro-3-fluoropyridine (>95%)	Reagent Grade	Fisher Scientific
Ammonium Hydroxide (28-30% NH₃ basis)	ACS Reagent Grade	Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Grade	VWR
Deionized Water	N/A	In-house
Saturated Sodium Chloride Solution (Brine)	N/A	In-house preparation
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	MilliporeSigma
Silica Gel	230-400 mesh, 60 Å	SiliCycle
Equipment	Specification
High-Pressure Stainless Steel Reactor	Minimum 50 bar rating, with magnetic stirring and temperature control	Parr Instrument Company
Magnetic Stir Plate with Heating	Standard laboratory grade
Rotary Evaporator	Standard laboratory grade
Glassware	Separatory funnel, Erlenmeyer flasks, beakers
Flash Chromatography System	Optional, manual or automated

II. Safety Precautions & Hazard Management

This procedure involves hazardous materials and high-pressure operations. A thorough risk assessment must be conducted prior to commencement.

• 2-Chloro-3-fluoropyridine: This compound is toxic if swallowed, in contact with skin, or if inhaled.[14][15] It causes skin and serious eye irritation. Handle only in a certified chemical fume hood.[14][16]

• Ammonium Hydroxide: Concentrated ammonia solution is corrosive and can cause severe skin burns and eye damage. Vapors are highly irritating to the respiratory tract. Ensure adequate ventilation and avoid inhalation.

• High-Pressure Reaction: Reactions in sealed vessels at high temperatures generate significant pressure. Use only a properly rated and maintained pressure reactor behind a blast shield. Never exceed the manufacturer's pressure rating for the vessel.

• Personal Protective Equipment (PPE): At all times, wear safety goggles with side shields (or a face shield), a flame-resistant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[16][17]

III. Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis of 2-amino-3-fluoropyridine.

IV. Step-by-Step Synthesis Protocol

• Reaction Setup:

  • In a certified chemical fume hood, charge a high-pressure reactor vessel with 2-chloro-3-fluoropyridine (e.g., 10.0 g, 1.0 equiv).

  • Add concentrated ammonium hydroxide (28-30%, e.g., 100 mL, ~15 equiv NH₃). The large excess of ammonia is crucial to drive the reaction to completion.

  • Add a PTFE-coated magnetic stir bar.

• Reaction Execution:

  • Seal the reactor according to the manufacturer's instructions. Ensure all fittings are secure.

  • Place the reactor inside a heating mantle on a magnetic stir plate, behind a protective blast shield.

  • Begin stirring and heat the reaction mixture to an internal temperature of 140-150°C.

  • Maintain this temperature with vigorous stirring for 20-24 hours. Monitor the internal pressure, ensuring it remains within the safe operating limits of the vessel.

• Work-up and Extraction:

  • After the reaction period, turn off the heating and allow the vessel to cool completely to room temperature (<25°C). Crucially, do not attempt to open the vessel while it is hot or pressurized.

  • Once cool, slowly and carefully vent the excess pressure in the fume hood.

  • Open the vessel and transfer the reaction mixture to a 500 mL separatory funnel.

  • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with saturated brine (1 x 100 mL) to remove residual water and ammonia.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

• Purification:

  • Concentrate the filtrate using a rotary evaporator to yield the crude product, which will likely be a solid or oil.

  • Purify the crude material by flash column chromatography on silica gel. A typical eluent system is a gradient of 10% to 40% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (as determined by TLC analysis) and remove the solvent under reduced pressure to yield 2-amino-3-fluoropyridine as a solid.

V. Expected Results & Troubleshooting

Parameter	Expected Outcome / Guideline	Troubleshooting / Rationale
Yield	70-85%	Low Yield: May indicate an incomplete reaction. Consider increasing reaction time or temperature. Ensure the pressure vessel sealed correctly to prevent ammonia from escaping. During workup, the product has some water solubility; ensure thorough extraction.
Purity	>98% after chromatography	Impurities: The main impurity is often unreacted starting material. Ensure the reaction goes to completion. If other spots appear on TLC, it could indicate side reactions, though these are less common under these conditions.
Appearance	Off-white to light tan solid	Dark Color: Can indicate some decomposition at high temperatures. Ensure the temperature controller is accurate. The color can often be removed with an activated carbon treatment before the final filtration step if necessary.
Reaction Time	20-24 hours	The reaction is monitored by taking small aliquots (after cooling and depressurizing) and analyzing by TLC or GC-MS to confirm the disappearance of the starting material.

References

• 1. ossila.com [ossila.com]
• 2. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 3. ossila.com [ossila.com]
• 4. benchchem.com [benchchem.com]
• 5. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. New Ammonia Equivalents for the Pd-Catalyzed Amination of Aryl Halides [organic-chemistry.org]
• 13. New ammonia equivalents for the Pd-catalyzed amination of aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]
• 15. downloads.ossila.com [downloads.ossila.com]
• 16. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 17. afgsci.com [afgsci.com]

Application Notes: Synthesis of Novel Picolinamide Fungicides Utilizing 2-Chloro-3-fluoropyridine

Abstract

This technical guide details the strategic application of 2-Chloro-3-fluoropyridine as a foundational building block in the synthesis of advanced fungicidal compounds. We present a validated, two-part synthetic pathway, beginning with the efficient conversion of 2-Chloro-3-fluoropyridine to the pivotal intermediate, 2-Amino-3-fluoropyridine. Subsequently, we provide a detailed protocol for the synthesis of a novel N-(3-fluoropyridin-2-yl)picolinamide analogue, demonstrating the utility of this intermediate in constructing fungicides belonging to the potent picolinamide class. This document is intended for researchers, chemists, and professionals in the agrochemical and drug development sectors, offering field-proven insights and robust, step-by-step methodologies.

Introduction: The Strategic Importance of the 3-Fluoropyridine Scaffold

In the landscape of modern agrochemical development, halogenated heterocyclic compounds are indispensable structural motifs. 2-Chloro-3-fluoropyridine is a valuable intermediate, prized for its dual halogen substitution which allows for selective and versatile chemical transformations.[1] The fluorine atom at the 3-position is particularly significant; its high electronegativity and small atomic radius can profoundly influence the resulting molecule's metabolic stability, binding affinity to target enzymes, and overall biological efficacy.[2]

The primary synthetic challenge and opportunity lies in the differential reactivity of the two halogen atoms. The chlorine atom at the 2-position is activated by the ring nitrogen, making it susceptible to nucleophilic aromatic substitution (SNAr), while the fluorine at the 3-position is comparatively stable.[3][4] This reactivity profile allows for the precise, stepwise construction of complex molecules.

This guide provides a comprehensive methodology to first synthesize the key intermediate 2-Amino-3-fluoropyridine and then leverage it to build a representative picolinamide fungicide, a class known for its potent activity against a range of plant pathogens.[5][6]

Part I: Synthesis of Key Intermediate: 2-Amino-3-fluoropyridine

The conversion of 2-Chloro-3-fluoropyridine to 2-Amino-3-fluoropyridine is achieved via a high-pressure, high-temperature nucleophilic aromatic substitution reaction with aqueous ammonia. The electron-withdrawing effect of the pyridine nitrogen atom activates the C2 position for nucleophilic attack, enabling the displacement of the chloride ion.

Reaction Scheme 1: Amination of 2-Chloro-3-fluoropyridine

Amination of 2-Chloro-3-fluoropyridine.

Experimental Protocol 1: Synthesis of 2-Amino-3-fluoropyridine

This protocol is adapted from established industrial methodologies for the amination of halopyridines.[7]

A. Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
2-Chloro-3-fluoropyridine	≥98%	Sigma-Aldrich	CAS: 17282-04-1
Ammonium Hydroxide	28-30% Solution	Fisher Scientific	ACS Reagent Grade
Dichloromethane (DCM)	≥99.8%	VWR	Anhydrous
Sodium Sulfate (Na₂SO₄)	Anhydrous	EMD Millipore	Granular
High-Pressure Reactor	---	Parr Instrument	Autoclave with stirring

B. Step-by-Step Methodology

• Reactor Charging: In a fume hood, charge a 250 mL high-pressure stainless-steel autoclave with 2-Chloro-3-fluoropyridine (13.15 g, 0.1 mol).

• Ammonia Addition: Carefully add aqueous ammonium hydroxide (100 mL, ~1.48 mol).

  • Causality Note: A large excess of ammonia is used to drive the reaction to completion and minimize the formation of diarylamine byproducts.

• Reaction Sealing & Conditions: Seal the reactor according to the manufacturer's instructions. Place the reactor in a heating mantle on a stirrer plate.

• Heating and Pressurization: Begin stirring and heat the reactor internally to 120-140 °C. The pressure will autogenously rise. Maintain these conditions for 16-24 hours.

  • Trustworthiness Note: The reaction must be monitored via calibrated temperature and pressure gauges. Do not exceed the pressure rating of the vessel. This reaction should only be performed by personnel trained in high-pressure chemistry.

• Cool-down and Depressurization: Turn off the heating and allow the reactor to cool to ambient temperature (<25 °C) overnight. Carefully vent the residual ammonia pressure in a well-ventilated fume hood.

• Work-up and Extraction: Open the reactor and transfer the biphasic mixture to a 500 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The resulting solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford 2-Amino-3-fluoropyridine as a solid.

C. Data Summary

Parameter	Value
Scale	0.1 mol
Solvent	Water
Temperature	120-140 °C
Time	16-24 hours
Pressure	Autogenous
Expected Yield	75-85%

Part II: Synthesis of a Novel Picolinamide Fungicide Analogue

With the key intermediate, 2-Amino-3-fluoropyridine, in hand, we demonstrate its utility by synthesizing a model picolinamide fungicide. This is achieved through a standard amide coupling reaction with 2-methoxy-4-(trifluoromethyl)picolinoyl chloride. This particular acid chloride is chosen as the trifluoromethylpyridine moiety is a well-established "agrophore" found in numerous commercial fungicides.

Reaction Scheme 2: Amide Coupling to Form a Picolinamide Analogue

Synthesis of a model picolinamide fungicide analogue.

Experimental Protocol 2: Amide Coupling

A. Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
2-Amino-3-fluoropyridine	≥98%	From Part I	---
2-methoxy-4-(trifluoromethyl)picolinoyl chloride	Custom Synthesis	---	Can be prepared from the corresponding carboxylic acid using oxalyl chloride or thionyl chloride.
Dichloromethane (DCM)	≥99.8%	VWR	Anhydrous, Sure/Seal™
Pyridine	≥99.8%	Sigma-Aldrich	Anhydrous, Sure/Seal™
Saturated NaHCO₃ Solution	---	Lab Prepared	---
Brine	---	Lab Prepared	Saturated NaCl solution
Magnesium Sulfate (MgSO₄)	Anhydrous	Fisher Scientific	---

B. Step-by-Step Methodology

• Reactant Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add 2-Amino-3-fluoropyridine (1.12 g, 10 mmol, 1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (40 mL).

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add anhydrous pyridine (1.19 g, 1.2 mL, 15 mmol, 1.5 eq) dropwise via syringe.

  • Causality Note: Pyridine acts as a base to neutralize the HCl byproduct generated during the reaction, preventing protonation of the starting amine and driving the reaction forward.

• Acid Chloride Addition: Prepare a solution of 2-methoxy-4-(trifluoromethyl)picolinoyl chloride (2.42 g, 10 mmol, 1.0 eq) in anhydrous dichloromethane (10 mL). Add this solution dropwise to the cooled reaction mixture over 15 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 6-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Quenching & Work-up: Carefully pour the reaction mixture into 50 mL of saturated sodium bicarbonate (NaHCO₃) solution to quench any remaining acid chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 25 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 25 mL), water (25 mL), and brine (25 mL).

  • Expertise Note: The acidic wash removes the excess pyridine base, simplifying purification.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the final picolinamide product.

Workflow Visualization: Amide Coupling Procedure

Experimental workflow for picolinamide synthesis.

Conclusion

2-Chloro-3-fluoropyridine serves as an exceptionally versatile and strategic starting material for the synthesis of advanced fungicidal agents. Its differentiated halogen reactivity allows for a controlled and efficient entry into the 2-amino-3-fluoropyridine scaffold. As demonstrated, this key intermediate is readily converted into high-value picolinamide structures, a class of fungicides with significant commercial importance. The protocols detailed herein provide a reliable and robust pathway for researchers engaged in the discovery and development of next-generation crop protection solutions.

References

• US11639334B2 - Methods for synthesis of oxypicolinamides - Google P

• Design and synthesis of florylpicoxamid, a fungicide derived from renewable raw materials - Green Chemistry (RSC Publishing). [Link]

• Design and synthesis of florylpicoxamid, a fungicide derived from renewable raw materials . [Link]

• The Significance of Fluorine in Chemical Synthesis: A Look at 2,3-Difluoro-5-chloropyridine . [Link]

• Design and synthesis of florylpicoxamid, a fungicide derived from renewable raw materials . [Link]

• WO2020081382A1 - Methods for sythesis of oxypicolinamides - Google P
• CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google P

• Synthesis and fungicidal activity of macrocyclic and acyclic analogs of natural product UK-2A - ACS Fall 2025. [Link]

• Synthesis of picolinamide fungicides, florylpicoxamid and metarylpicoxamid, from renewable raw materials - American Chemical Society - ACS Fall 2025. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC - NIH. [Link]

• WO2023110928A1 - Fungicidal compositions - Google P
• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google P

• In vitro Antifungal Activity of Novel Picolinamides against Soil Borne Fungi and Structure Activity Relationship - Science Alert. [Link]

• The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide: Factors governing the rates of nucleophilic (het)aromatic substitutions - Infoscience. [Link]

• Aminopyrifen, a novel 2-aminonicotinate fungicide with a unique effect and broad-spectrum activity against plant pathogenic fungi - NIH. [Link]

• Aminopyrifen, a novel 2-aminonicotinate fungicide with a unique effect and broad-spectrum activity against plant pathogenic fungi - PubMed. [Link]

• Nucleophilic substitution of 2 with 3 - ResearchGate. [Link]

• Fungicide Resistance in Powdery Mildew Fungi - PMC - PubMed Central - NIH. [Link]

• WO2021013910A1 - Picolinamide derivatives useful as agricultural fungicides - Google P

Sources

• 1. [PDF] Design and synthesis of florylpicoxamid, a fungicide derived from renewable raw materials | Semantic Scholar [semanticscholar.org]
• 2. The synthesis method of Florylpicoxamid_Chemicalbook [chemicalbook.com]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. scialert.net [scialert.net]
• 6. WO2021013910A1 - Picolinamide derivatives useful as agricultural fungicides - Google Patents [patents.google.com]
• 7. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Strategic Derivatization of 2-Chloro-3-fluoropyridine for Accelerated Drug Discovery

Abstract

The 2-chloro-3-fluoropyridine scaffold is a cornerstone in modern medicinal chemistry, prized for its unique electronic properties and versatile reactivity. The strategic placement of fluorine and chlorine atoms allows for selective, sequential functionalization, making it an invaluable building block for constructing complex molecular architectures. The fluorine atom significantly modulates the pKa and metabolic stability of the pyridine ring, while the chlorine atom at the 2-position serves as a versatile handle for key bond-forming reactions.[1][2][3][4] This guide provides an in-depth exploration of the primary derivatization strategies for 2-chloro-3-fluoropyridine, focusing on Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions. We deliver not only detailed, field-tested protocols but also the underlying mechanistic rationale to empower researchers in their drug discovery programs. A notable application of this scaffold is in the synthesis of the FDA-approved BRAF inhibitor, Encorafenib, which underscores its significance in developing life-saving therapeutics.[5][6]

The Strategic Advantage of the 2-Chloro-3-fluoropyridine Scaffold

The pyridine ring is a privileged scaffold in drug design, present in numerous therapeutic agents.[7][8][9] The introduction of halogen substituents, particularly fluorine, offers a powerful tool to fine-tune a molecule's physicochemical properties.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong, rendering it resistant to metabolic cleavage by cytochrome P450 enzymes. This can enhance a drug's half-life and bioavailability.[1]

• Modulation of Basicity: The high electronegativity of fluorine lowers the pKa of the pyridine nitrogen, reducing off-target interactions that can arise from excessive basicity.

• Binding Interactions: Fluorine can engage in favorable orthogonal multipolar interactions with protein backbones, enhancing binding affinity and selectivity.

The 2-chloro-3-fluoropyridine moiety offers two distinct reaction sites. The C2-Cl bond is the primary site for derivatization via both nucleophilic substitution and cross-coupling, activated by the adjacent ring nitrogen.[10][11][12] The C3-F bond is significantly less reactive under these conditions, typically remaining intact and serving as a key modulator of the molecule's final properties.[13]

Key Derivatization Pathways

The functionalization of 2-chloro-3-fluoropyridine primarily proceeds through two highly reliable and scalable pathways: Nucleophilic Aromatic Substitution and Palladium-Catalyzed Cross-Coupling. The choice between these pathways depends on the desired bond construction (C-N, C-O, C-S vs. C-C) and the nature of the coupling partner.

Figure 1: Core derivatization strategies for 2-chloro-3-fluoropyridine.

Pathway I: Nucleophilic Aromatic Substitution (SNAr)

SNAr is a powerful, often metal-free method for forming C-N, C-O, and C-S bonds at the C2 position.

Mechanistic Rationale

The reaction proceeds via a two-step addition-elimination mechanism.[14]

• Nucleophilic Attack: The electron-deficient nature of the pyridine ring allows a nucleophile (e.g., an amine, alkoxide, or thiolate) to attack the carbon atom bearing the chlorine. This disrupts the ring's aromaticity and forms a negatively charged resonance-stabilized intermediate known as a Meisenheimer complex.[11]

• Elimination: Aromaticity is restored by the expulsion of the chloride leaving group, resulting in the substituted product. The reaction is highly regioselective for the C2 position due to the strong electron-withdrawing effect of the adjacent ring nitrogen, which stabilizes the intermediate.[11]

Protocol: SNAr Amination with Morpholine

This protocol provides a general method for the amination of 2-chloro-3-fluoropyridine.

Materials:

• 2-Chloro-3-fluoropyridine (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 2-chloro-3-fluoropyridine and potassium carbonate.

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon).

• Add anhydrous DMF (or DMSO) via syringe to create a suspension (approx. 0.2 M concentration relative to the substrate).

• Add morpholine via syringe and equip the flask with a reflux condenser.

• Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS (typically complete within 4-12 hours).

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water (3x) and brine (1x) to remove the DMF and inorganic salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the desired 2-(morpholino)-3-fluoropyridine.

Causality Behind Choices:

• Base (K₂CO₃): A moderate, inorganic base is sufficient to neutralize the HCl generated in situ without causing unwanted side reactions. For less nucleophilic amines, a stronger base like cesium carbonate (Cs₂CO₃) may be required.

• Solvent (DMF/DMSO): High-boiling, polar aprotic solvents are ideal as they effectively solvate the reactants and can be heated to the temperatures required to overcome the activation energy of the reaction.

Nucleophile Type	Example	Base	Solvent	Temp (°C)	Typical Yield
N-Nucleophile	Primary/Secondary Amine	K₂CO₃, Cs₂CO₃	DMF, DMSO	80-120	70-95%
O-Nucleophile	Phenol	K₂CO₃, NaH	DMF, THF	60-100	65-90%
S-Nucleophile	Thiol	K₂CO₃	DMF	25-80	80-98%

Table 1: General conditions for S_NAr reactions on 2-chloro-3-fluoropyridine.

Pathway II: Palladium-Catalyzed Cross-Coupling

For constructing C-C and certain C-N bonds, particularly with sterically hindered or electronically deactivated partners, palladium-catalyzed reactions are indispensable.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki coupling is the preeminent method for forming biaryl structures, a common motif in pharmaceuticals.[15]

Mechanistic Rationale: The reaction follows a well-established catalytic cycle.[16]

• Oxidative Addition: A Pd(0) species inserts into the C-Cl bond of the pyridine, forming a Pd(II) complex. This is often the rate-limiting step for aryl chlorides and requires an electron-rich, bulky phosphine ligand.[17]

• Transmetalation: The boronic acid, activated by a base to form a more nucleophilic boronate species, transfers its organic group to the palladium center, displacing the halide.[16]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the C-C bond, regenerating the Pd(0) catalyst.

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Protocol: Suzuki Coupling with 4-Methoxyphenylboronic Acid

Materials:

• 2-Chloro-3-fluoropyridine (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (2-5 mol%)

• SPhos (4-10 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 eq)

• 1,4-Dioxane and Water (e.g., 4:1 mixture)

• Ethyl acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a reaction tube, combine 2-chloro-3-fluoropyridine, 4-methoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with an inert gas (Argon) three times.

• Add degassed dioxane and water via syringe.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours.

• Monitor progress by LC-MS. Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography to obtain 3-fluoro-2-(4-methoxyphenyl)pyridine.

Causality Behind Choices:

• Catalyst System (Pd(OAc)₂/SPhos): 2-chloropyridines are relatively unreactive electrophiles.[17][18] A highly active catalyst system is required. SPhos is a bulky, electron-rich phosphine ligand that promotes the challenging oxidative addition step and facilitates the final reductive elimination.

• Base (K₃PO₄): A moderately strong base is needed to form the active boronate species for transmetalation. K₃PO₄ is effective and generally compatible with a wide range of functional groups.

Buchwald-Hartwig Amination for C-N Bond Formation

While SNAr is effective for many C-N couplings, the Buchwald-Hartwig amination offers a complementary and often superior method, especially for coupling with less nucleophilic anilines or sterically demanding amines.[19][20]

Mechanistic Rationale: The mechanism is analogous to the Suzuki coupling, involving oxidative addition of Pd(0) to the C-Cl bond, followed by coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[20][21]

Protocol: Buchwald-Hartwig Amination with Aniline

Materials:

• 2-Chloro-3-fluoropyridine (1.0 eq)

• Aniline (1.1 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4 mol%)

• Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Anhydrous Toluene or Dioxane

Procedure:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

• Evacuate and backfill with Argon three times.

• Add anhydrous toluene, followed by 2-chloro-3-fluoropyridine and aniline via syringe.

• Seal the tube and heat the mixture to 90-110 °C with stirring for 8-16 hours.

• Monitor the reaction by LC-MS.

• After cooling, dilute with ethyl acetate and filter through Celite®.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by flash column chromatography to yield N-phenyl-3-fluoropyridin-2-amine.

Causality Behind Choices:

• Catalyst System (Pd₂(dba)₃/Xantphos): Xantphos is a bidentate ligand with a large "bite angle" that is highly effective in promoting C-N reductive elimination from the palladium center.[21][22]

• Base (Cs₂CO₃): A strong, non-nucleophilic base is critical for deprotonating the amine once it has coordinated to the palladium complex, forming the key palladium-amido intermediate. Sodium tert-butoxide is another common choice for more challenging couplings.[21]

Figure 3: Decision workflow for C-N bond formation strategy.

Conclusion

2-Chloro-3-fluoropyridine is a high-value, versatile scaffold for drug discovery. Its predictable reactivity allows for the selective and efficient installation of a wide array of functional groups. By mastering the core derivatization techniques of Nucleophilic Aromatic Substitution and Palladium-Catalyzed Cross-Coupling, researchers can rapidly generate diverse libraries of novel compounds. The protocols and mechanistic insights provided herein serve as a robust foundation for leveraging this powerful building block to accelerate the development of next-generation therapeutics.

References

• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. (2020). PMC.
• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Arom

• Synthesis of Drugs: Encorafenib. (2021). YouTube. [Link]

• The Role of Fluorine in Medicinal Chemistry: A Focus on Piperidine Deriv
• A Comparative Guide to 2-Fluoropyridine-3-boronic acid and 2-Chloropyridine-3-boronic acid in Suzuki Coupling. BenchChem.

• Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines. ResearchGate. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Inhibition of (dppf)nickel-catalysed Suzuki– Miyaura cross-coupling reactions by a-halo-N -heterocycles. (2021). RSC Publishing. [Link]

• Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. PMC. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

• Fluorine in medicinal chemistry: a century of progress and a 60-year retrospective of selected highlights. (2010). PubMed. [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. (2022). MDPI. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024). YouTube. [Link]

• Fluorinated scaffolds for antimalarial drug discovery. (2020). PubMed. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014). Journal of the American Chemical Society. [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2021). DDDT. [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2021). PMC. [Link]

• The Chromenopyridine Scaffold: A Privileged Platform in Drug Design. (2022). MDPI. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) [mdpi.com]
• 3. Fluorine in medicinal chemistry: a century of progress and a 60-year retrospective of selected highlights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorinated scaffolds for antimalarial drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. medkoo.com [medkoo.com]
• 7. dovepress.com [dovepress.com]
• 8. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. youtube.com [youtube.com]
• 15. youtube.com [youtube.com]
• 16. Suzuki Coupling [organic-chemistry.org]
• 17. benchchem.com [benchchem.com]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. jk-sci.com [jk-sci.com]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols for Microwave-Assisted Synthesis with 2-Chloro-3-fluoropyridine

Introduction: The Strategic Advantage of 2-Chloro-3-fluoropyridine in Medicinal Chemistry and the Role of Microwave Synthesis

2-Chloro-3-fluoropyridine is a pivotal building block in contemporary drug discovery and development. Its unique electronic properties, stemming from the interplay of the electron-withdrawing chloro and fluoro substituents and the pyridine nitrogen, render it a versatile scaffold for the synthesis of a diverse array of complex molecules. The strategic placement of the halogen atoms allows for selective functionalization, enabling chemists to fine-tune the physicochemical and pharmacological properties of lead compounds.

Traditional synthetic routes often require harsh reaction conditions and prolonged heating, leading to potential side reactions and degradation of sensitive functional groups. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative.[1][2] By utilizing microwave irradiation, reactions can be completed in minutes rather than hours, often with higher yields and purities.[3][4] This rapid and controlled heating is particularly advantageous for the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals.[5]

These application notes provide detailed, field-proven protocols for the microwave-assisted functionalization of 2-chloro-3-fluoropyridine via three key transformations: Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and Nucleophilic Aromatic Substitution (SNAr). Each protocol is designed to be a robust starting point for researchers, complete with explanations for the choice of reagents and conditions to ensure scientific integrity and reproducibility.

I. Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional functional group tolerance. When applied to 2-chloro-3-fluoropyridine, it provides a direct route to a wide range of substituted 3-fluoropyridines. Microwave irradiation dramatically accelerates this transformation, making it a highly efficient method for library synthesis.[6][7]

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. We recommend using a pre-catalyst like [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) or generating the active catalyst in situ from a palladium(II) source like palladium(II) acetate (Pd(OAc)₂) and a phosphine ligand. The dppf ligand is particularly effective for heteroaryl couplings as it is electron-rich and has a large bite angle, which promotes the reductive elimination step and stabilizes the palladium center.

• Base: A base is crucial for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[7] An inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is typically used. Cesium carbonate is often more effective for challenging couplings due to its higher solubility in organic solvents.

• Solvent System: A mixture of a high-boiling point organic solvent and water is ideal for microwave-assisted Suzuki reactions. Dioxane/water or DMF/water are common choices. The organic solvent solubilizes the reactants, while water helps to dissolve the inorganic base and facilitates the transmetalation step. These polar solvents also absorb microwave energy efficiently, leading to rapid heating.[6]

• Microwave Parameters: The use of a dedicated microwave reactor allows for precise control over temperature and pressure. Sealed-vessel reactions enable temperatures to be reached that are well above the boiling point of the solvent at atmospheric pressure, significantly accelerating the reaction rate.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Microwave-Assisted Suzuki-Miyaura Coupling.

Detailed Protocol: Microwave-Assisted Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine with 4-Methoxyphenylboronic Acid

Reagent/Parameter	Value	Details
Reactants
2-Chloro-3-fluoropyridine	1.0 equiv (e.g., 131.5 mg, 1.0 mmol)	Limiting reagent
4-Methoxyphenylboronic Acid	1.2 equiv (e.g., 182.3 mg, 1.2 mmol)
Catalyst System
Pd(dppf)Cl₂	3 mol% (e.g., 21.9 mg, 0.03 mmol)	Pre-catalyst
Base
K₂CO₃	2.0 equiv (e.g., 276.4 mg, 2.0 mmol)
Solvent
1,4-Dioxane	4 mL	Degassed
Water	1 mL	Degassed
Microwave Conditions
Temperature	140 °C
Time	20 minutes
Power	Dynamic (to maintain temperature)
Vessel	10 mL microwave vial with a stir bar

Step-by-Step Methodology:

• To a 10 mL microwave vial equipped with a magnetic stir bar, add 2-chloro-3-fluoropyridine (131.5 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182.3 mg, 1.2 mmol), Pd(dppf)Cl₂ (21.9 mg, 0.03 mmol), and K₂CO₃ (276.4 mg, 2.0 mmol).

• Add 4 mL of degassed 1,4-dioxane and 1 mL of degassed water to the vial.

• Seal the vial with a cap and place it in the microwave reactor.

• Irradiate the mixture at 140 °C for 20 minutes with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-fluoro-2-(4-methoxyphenyl)pyridine.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds for Bioactive Scaffolds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. Its application to 2-chloro-3-fluoropyridine opens up avenues for the synthesis of a vast array of aminopyridine derivatives, which are common motifs in pharmaceuticals. Microwave assistance significantly reduces reaction times, making this an attractive method for rapid analogue synthesis.[3][4]

Causality Behind Experimental Choices:

• Catalyst and Ligand: The choice of ligand is critical for a successful Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are generally preferred as they facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle. Ligands such as RuPhos and BrettPhos are excellent choices for the amination of electron-deficient heteroaryl chlorides. A pre-catalyst system like RuPhos Pd G3 can be used for convenience and reproducibility.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. Sodium tert-butoxide (NaOtBu) is a commonly used base for this purpose.

• Solvent: Anhydrous, high-boiling point aprotic polar solvents are typically used. Toluene or 1,4-dioxane are good choices as they are relatively non-coordinating and effectively absorb microwave energy.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to oxidation, so it is crucial to perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Simplified Catalytic Cycle for Buchwald-Hartwig Amination.

Detailed Protocol: Microwave-Assisted Buchwald-Hartwig Amination of 2-Chloro-3-fluoropyridine with Morpholine

Reagent/Parameter	Value	Details
Reactants
2-Chloro-3-fluoropyridine	1.0 equiv (e.g., 131.5 mg, 1.0 mmol)	Limiting reagent
Morpholine	1.2 equiv (e.g., 104.5 µL, 1.2 mmol)
Catalyst System
RuPhos Pd G3	2 mol% (e.g., 16.7 mg, 0.02 mmol)	Pre-catalyst
Base
NaOtBu	1.4 equiv (e.g., 134.5 mg, 1.4 mmol)
Solvent
Toluene	5 mL	Anhydrous, degassed
Microwave Conditions
Temperature	130 °C
Time	30 minutes
Power	Dynamic (to maintain temperature)
Vessel	10 mL microwave vial with a stir bar

Step-by-Step Methodology:

• To a 10 mL microwave vial equipped with a magnetic stir bar, add RuPhos Pd G3 (16.7 mg, 0.02 mmol) and NaOtBu (134.5 mg, 1.4 mmol) under an inert atmosphere (e.g., in a glovebox).

• Add 5 mL of anhydrous, degassed toluene to the vial.

• Add 2-chloro-3-fluoropyridine (131.5 mg, 1.0 mmol) followed by morpholine (104.5 µL, 1.2 mmol) via syringe.

• Seal the vial with a cap and place it in the microwave reactor.

• Irradiate the mixture at 130 °C for 30 minutes with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water (15 mL) and brine (15 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-(3-fluoropyridin-2-yl)morpholine.

III. Nucleophilic Aromatic Substitution (SNAr): A Direct and Atom-Economical Approach

Nucleophilic aromatic substitution (SNAr) offers a direct, metal-free route to functionalize 2-chloro-3-fluoropyridine. The electron-deficient nature of the pyridine ring, further activated by the halogen substituents, facilitates the attack of nucleophiles. Microwave irradiation can significantly enhance the rate of SNAr reactions, allowing for the use of less reactive nucleophiles and milder conditions.[1][8]

Causality Behind Experimental Choices:

• Nucleophile and Base: Strong nucleophiles are generally required for SNAr reactions. For alcohol nucleophiles, a strong base such as sodium hydride (NaH) is used to generate the more nucleophilic alkoxide in situ. The choice of base should be non-nucleophilic to avoid competing reactions.

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is ideal for SNAr reactions. These solvents can solvate the cation of the base, leaving the nucleophile more reactive, and they are excellent microwave absorbers.

• Reactivity of Halogens: In 2-chloro-3-fluoropyridine, the chlorine at the 2-position is generally more susceptible to nucleophilic attack than the fluorine at the 3-position. This is due to the greater ability of the chlorine to stabilize the negative charge in the Meisenheimer intermediate and its better leaving group ability in this context.

Mechanism: Nucleophilic Aromatic Substitution (SNAr)

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Detailed Protocol: Microwave-Assisted SNAr of 2-Chloro-3-fluoropyridine with Benzyl Alcohol

Reagent/Parameter	Value	Details
Reactants
2-Chloro-3-fluoropyridine	1.0 equiv (e.g., 131.5 mg, 1.0 mmol)	Limiting reagent
Benzyl Alcohol	1.5 equiv (e.g., 156.2 µL, 1.5 mmol)
Base
Sodium Hydride (60% dispersion in mineral oil)	1.5 equiv (e.g., 60 mg, 1.5 mmol)
Solvent
DMF	4 mL	Anhydrous
Microwave Conditions
Temperature	100 °C
Time	15 minutes
Power	Dynamic (to maintain temperature)
Vessel	10 mL microwave vial with a stir bar

Step-by-Step Methodology:

• To a 10 mL microwave vial containing a magnetic stir bar, add sodium hydride (60 mg of a 60% dispersion in mineral oil, 1.5 mmol) under an inert atmosphere.

• Carefully wash the sodium hydride with anhydrous hexanes (2 x 2 mL) and decant the hexanes.

• Add 2 mL of anhydrous DMF to the vial.

• Slowly add benzyl alcohol (156.2 µL, 1.5 mmol) to the suspension at 0 °C. Stir for 10 minutes at this temperature.

• Add a solution of 2-chloro-3-fluoropyridine (131.5 mg, 1.0 mmol) in 2 mL of anhydrous DMF.

• Seal the vial with a cap and place it in the microwave reactor.

• Irradiate the mixture at 100 °C for 15 minutes with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Carefully quench the reaction by the slow addition of water (10 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-(benzyloxy)-3-fluoropyridine.

Safety Considerations for Microwave-Assisted Synthesis

• Specialized Equipment: Always use a dedicated, commercially available microwave reactor designed for chemical synthesis. Domestic microwave ovens are not suitable and can be extremely dangerous.

• Pressure and Temperature Monitoring: Ensure that the microwave reactor is equipped with reliable temperature and pressure sensors. Do not exceed the recommended pressure limits of the reaction vessels.

• Vessel Integrity: Use only microwave-safe vials and caps as specified by the manufacturer. Inspect vessels for any signs of damage before use.

• Solvent Choice: Be aware of the properties of the solvents at high temperatures and pressures. Avoid using highly volatile or flammable solvents in sealed vessels without proper precautions.

• Exothermic Reactions: Exercise caution with potentially highly exothermic reactions. It is advisable to run a small-scale test reaction first to assess the thermal profile.

Conclusion

The protocols outlined in these application notes demonstrate the power and versatility of microwave-assisted synthesis for the rapid and efficient functionalization of 2-chloro-3-fluoropyridine. By leveraging the principles of Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution, researchers can access a wide range of novel pyridine derivatives with high efficiency and purity. The significant reduction in reaction times afforded by microwave irradiation makes these methods particularly well-suited for high-throughput synthesis in the context of drug discovery and development. By understanding the causality behind the experimental choices, scientists can further optimize these protocols for their specific synthetic targets.

References

• Božinović, N., Šolaja, B. A., & Opsenica, I. A. (2016). Microwave-assisted synthesis of azepines via nucleophilic aromatic substitution. Journal of the Serbian Chemical Society, 81(11), 1225–1230. [Link]

• ACS Omega. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. [Link]

• Kauno Technologijos Universitetas. (2024). Microwave-assisted Buchwald-Hartwig double amination: a rapid and promising approach for the synthesis of TADF compounds. [Link]

• Molecules. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. [Link]

• ChemRxiv. (2023). Highly efficient microwave-assisted one-pot synthetic pathways for pyrido[2,3-d]imidazole derivatives. [Link]

• MDPI. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

• MDPI. (2015). Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells. [Link]

• MDPI. (2016). Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids. [Link]

• MDPI. (2019). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

• Morressier. (2018). Nucleophilic aromatic substitution: Using microwave chemistry. [Link]

• National Center for Biotechnology Information (PMC). (2008). Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues. [Link]

• National Center for Biotechnology Information (PMC). (2015). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. [Link]

• National Center for Biotechnology Information (PMC). (2007). A convenient catalyst system for microwave accelerated cross-coupling of a range of aryl boronic acids with aryl chlorides. [Link]

• National Center for Biotechnology Information (PMC). (2006). A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluoro-octylsulfonates with Boronic Acids. [Link]

• Organic Chemistry Portal. (2006). Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium. [Link]

• Personal Chemistry. (2001). New High Speed Regioselective Heck Coupling Reactions Assisted By Microwave Flash Heating. [Link]

• PubMed. (2004). A highly efficient microwave-assisted suzuki coupling reaction of aryl perfluorooctylsulfonates with boronic acids. [Link]

• ResearchGate. (2011). Palladium‐catalyzed cyanation reaction of aryl halides under microwave assistance. [Link]

• Royal Society of Chemistry. (2004). Hiyama Couplings, Sonogashira/Heteroannulation, β-Glycosylamine Synthesis, 4-Thiazolidinones, Click Chemistry. [Link]

• Royal Society of Chemistry. (2006). Revisiting Sonogashira cross-coupling. Copper-free, ligand-free and solvent-free conditions. [Link]

• Springer. (2009). Optimisation and scale-up of microwave assisted cyanation. [Link]

• Synthetic Communications. (2011). Microwave irradiation-assisted amination of 2-chloropyridine derivatives with amide solvents. [Link]

• Thieme. (2020). Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohalides. [Link]

• University of Southampton. (2019). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. [Link]

• Unipd. (2021). Efficient Synthesis and Microwave-Assisted Sonogashira Reactions of Triflate-Substituted Porphyrin. [Link]

• Wiley Online Library. (2010). The Asymmetric Buchwald–Hartwig Amination Reaction. [Link]

• Arkat USA. (2010). Mizoroki-Heck cross-couplings of 2-acetyl-5-bromobenzofuran and aryl halides under microwave irradiation. [Link]

• ACS Publications. (2021). Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. [Link]

Sources

• 1. Nucleophilic aromatic substitution: Using microwave chemistry [morressier.com]
• 2. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 3. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave-assisted Buchwald-Hartwig double amination: a rapid and promising approach for the synthesis of TADF compounds [epubl.ktu.edu]
• 5. mdpi.com [mdpi.com]
• 6. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 2-Chloro-3-fluoropyridine Synthesis

Welcome to the technical support center for the synthesis of 2-Chloro-3-fluoropyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this critical pharmaceutical intermediate. Here, we address specific experimental issues in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Chloro-3-fluoropyridine, and which is recommended for optimal yield?

A1: There are two main preparative methods for synthesizing 2-Chloro-3-fluoropyridine. The choice of route often depends on the availability of starting materials and scale-up considerations.

• Route A: Diazotization of 2-Chloro-3-aminopyridine: This is the most common and often cost-effective method. It involves the diazotization of 2-chloro-3-aminopyridine followed by a fluorodediazoniation reaction, typically a variation of the Balz-Schiemann or Sandmeyer reaction.[1][2][3] While effective, this route's success is highly dependent on managing the stability of the intermediate diazonium salt.[4][5][6]

• Route B: Chlorination of 3-Fluoropyridine: This method involves the directed metallation of 3-fluoropyridine followed by quenching with a chlorine source like hexachloroethane.[7] This can be a viable alternative if 3-fluoropyridine is readily available and challenges with the diazotization of the aminopyridine need to be avoided.

For general laboratory scale and potential for high yield, Route A is often preferred due to the lower cost of the starting amine. However, careful control of reaction conditions is paramount.

Q2: What is a typical yield for the synthesis of 2-Chloro-3-fluoropyridine via the diazotization of 2-Chloro-3-aminopyridine?

A2: Yields for this synthesis can vary significantly based on the specific reagents and conditions used. Reported yields are often in the range of 60-70%. For instance, a procedure involving diazotization with isoamyl nitrite and tetrafluoroboric acid, followed by thermolysis, has been reported to yield 70% of the product.[8] Another method utilizing tert-butyl nitrite and copper(II) fluoride in a one-pot process reports stable yields above 60%.[1] Achieving yields in this range requires careful attention to temperature control and the purity of reagents.

Q3: Are the pyridine diazonium salt intermediates in this synthesis stable? What are the primary safety concerns?

A3: Pyridine-2-diazonium salts are known to be particularly unstable, more so than their aniline counterparts.[4][6] The proximity of the diazonium group to the ring nitrogen atom can reduce its stability.[4] While pyridine-3-diazonium salts have been isolated, they can be explosive when dry.[9]

Primary Safety Concerns:

• Thermal Instability: Diazonium salts can decompose exothermically, releasing nitrogen gas. This can lead to a rapid pressure increase in a closed system. Low temperatures (typically <5 °C) are crucial during their formation and handling to prevent uncontrolled decomposition.[9][10]

• Shock Sensitivity: Isolated, dry diazonium salts can be shock-sensitive and may decompose violently upon friction, heat, or light exposure.[9][11] It is highly recommended to use them in situ without isolation.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Chloro-3-fluoropyridine, particularly via the diazotization of 2-Chloro-3-aminopyridine.

Problem 1: Low or No Yield of 2-Chloro-3-fluoropyridine

Q: I performed the diazotization of 2-chloro-3-aminopyridine followed by fluorination, but my yield is very low, or I isolated no product. What are the likely causes?

A: This is a common issue often linked to the instability of the diazonium intermediate and incomplete reaction. Here's a breakdown of potential causes and solutions:

• Cause 1: Decomposition of the Diazonium Salt.

  • Explanation: The pyridine-2-diazonium salt intermediate is thermally unstable.[4][6] If the temperature during diazotization rises above 5-10 °C, rapid decomposition occurs, leading to the formation of nitrogen gas and various side products instead of the desired fluorinated pyridine.

  • Solution: Maintain a strictly controlled low temperature (0-5 °C, or even lower as some protocols suggest) throughout the diazotization process.[10] Use an efficient cooling bath (e.g., ice-salt or acetone/dry ice) and add the diazotizing agent (e.g., sodium nitrite solution) slowly and dropwise to manage any exotherm.

• Cause 2: Hydrolysis of the Diazonium Salt.

  • Explanation: Diazonium salts can react with water to form phenols (in this case, 2-chloro-3-hydroxypyridine), a significant side reaction that consumes the intermediate.[5]

  • Solution: While aqueous acids are often used, minimizing excess water and ensuring the reaction proceeds promptly to the fluorination step can reduce this side reaction. Some protocols utilize anhydrous conditions with reagents like tert-butyl nitrite to circumvent this issue.[1]

• Cause 3: Inefficient Fluorination.

  • Explanation: The choice and quality of the fluorinating agent are critical. In a Balz-Schiemann type reaction, the tetrafluoroborate salt must be thermally decomposed to introduce the fluorine atom.[3][12] Incomplete decomposition or use of a weak fluorinating source will result in low yield.

  • Solution:

    • For Balz-Schiemann: Ensure the isolated diazonium tetrafluoroborate salt is completely dry before thermolysis. The decomposition temperature needs to be optimized; too low, and the reaction is incomplete, too high, and degradation of the product can occur.

    • Alternative Fluorinating Agents: Consider using anhydrous hydrogen fluoride (HF) or HF-pyridine, though these require specialized equipment and extreme caution.[13][14] A milder, one-pot alternative involves using copper(II) fluoride with tert-butyl nitrite, which can provide good yields under less harsh conditions.[1]

Problem 2: Formation of Colored Impurities and Tars

Q: My reaction mixture turned dark, and I've isolated a significant amount of tar-like material. What causes this, and how can I prevent it?

A: The formation of colored impurities and tars is a strong indicator of side reactions, often due to elevated temperatures or incorrect stoichiometry.

• Cause 1: Azo Coupling.

  • Explanation: The highly reactive diazonium salt can couple with the starting material (2-chloro-3-aminopyridine) or other electron-rich species in the reaction mixture to form colored azo compounds. This is more prevalent if the pH is not sufficiently acidic or if the temperature is too high.

  • Solution: Ensure a sufficiently acidic environment during diazotization to keep the concentration of free amine low. Strict temperature control (<5 °C) is also essential to minimize the rate of this side reaction.[4]

• Cause 2: Polymerization/Telomerization.

  • Explanation: At elevated temperatures (e.g., above 50 °C during the fluorination step), radical-mediated polymerization or telomerization can occur, leading to the formation of intractable resinous substances.[4]

  • Solution: Carefully control the temperature during the entire process, especially during the decomposition of the diazonium salt. If using a Sandmeyer-type reaction with copper salts, ensure the catalyst is active and used in the correct amount to promote the desired single-electron transfer pathway over competing radical pathways.[2][15]

Problem 3: Difficult Purification

Q: I have a crude product that appears to be a mixture. How can I effectively purify 2-Chloro-3-fluoropyridine?

A: 2-Chloro-3-fluoropyridine is a liquid, and purification typically involves extraction followed by distillation or chromatography.[7]

• Step 1: Aqueous Workup.

  • Procedure: After the reaction is complete, the mixture is typically quenched and neutralized. An extraction with a suitable organic solvent (e.g., dichloromethane, ether) is performed. Washing the organic layer with a dilute acid can help remove any remaining basic impurities, followed by a wash with a base (like sodium bicarbonate solution) to remove acidic byproducts.

  • Troubleshooting: If emulsions form during extraction, adding brine can help break them. Ensure the pH is carefully adjusted during neutralization to avoid decomposition of the product.

• Step 2: Final Purification.

  • Distillation: The most common method for purification is vacuum distillation.[7] The boiling point of 2-chloro-3-fluoropyridine is reported to be around 74-82 °C at 1 atm, but distillation under reduced pressure is recommended to prevent thermal decomposition.

  • Column Chromatography: If distillation is not effective at separating closely boiling impurities, column chromatography on silica gel can be employed. A non-polar eluent system, such as ethyl acetate in hexanes, is typically used.

Experimental Protocols & Workflows

Protocol 1: Synthesis via Diazotization with tert-Butyl Nitrite and CuF₂ (One-Pot Method)

This method, adapted from patent literature, offers a milder, one-pot procedure that avoids the isolation of the potentially hazardous diazonium salt.[1]

Step-by-Step Methodology:

• Reaction Setup: To a three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add an organic solvent (e.g., acetonitrile, 10 mL per 1 g of starting amine).

• Reagent Addition: Under an inert nitrogen atmosphere, add copper(II) fluoride (CuF₂, ~1.1-1.2 molar equivalents) and tert-butyl nitrite (~1.0-1.1 molar equivalents).

• Temperature Control: Cool the mixture to the desired reaction temperature (protocols suggest a range of 0-30 °C, with 20-30 °C being optimal).[1]

• Substrate Addition: Slowly add a solution of 2-chloro-3-aminopyridine (1.0 molar equivalent) in the same organic solvent.

• Reaction Monitoring: Maintain the reaction at the set temperature for 1-10 hours. Monitor the consumption of the starting material by TLC or GC-MS.

• Workup and Purification: Upon completion, filter the reaction mixture to remove copper salts. Concentrate the filtrate under reduced pressure. The crude product can then be purified by vacuum distillation.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-Chloro-3-aminopyridine	[1]
Reagents	tert-Butyl Nitrite, Copper(II) Fluoride	[1]
Solvent	Acetonitrile, Methanol, or Ethanol	[1]
Temperature	0-60 °C (20-30 °C optimal)	[1]
Reaction Time	1-10 hours	[1]
Typical Yield	>60%	[1]

Visualization of Key Workflows

Troubleshooting Logic for Low Yield

Below is a DOT script for a Graphviz diagram outlining the decision-making process when troubleshooting low yields.

A decision tree for troubleshooting low yield.

General Synthetic Workflow: Diazotization Route

This diagram illustrates the general sequence of operations for the synthesis starting from 2-chloro-3-aminopyridine.

General workflow for 2-Chloro-3-fluoropyridine synthesis.

References

• TERNOPIL BIOSCIENCE — 2022 9 UDC 547.638 + 547.821.
• 2-Chloro-3-fluoropyridine | 17282-04-1 - ChemicalBook.
• Development of N-F fluorinating agents and their fluorin
• Formation and Reactivity of 3-Diazopyridinium Cations and Influence on Their Reductive Electrografting on Glassy Carbon | Langmuir - ACS Public
• Structures, Stability, and Safety of Diazonium Salts | Request PDF - ResearchG
• US6710180B2 - Diazonium salts which are intermediates for 3-substituted pyridines - Google P
• Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes.
• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google P
• Electrophilic fluorin
• Sandmeyer reaction - Wikipedia.
• Highly Selective Fluorinating Agents: A Counteranion-Bound N-Fluoropyridinium Salt System - ElectronicsAndBooks.
• Balz–Schiemann reaction - Wikipedia.
• Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PubMed Central.
• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC - NIH.
• Sandmeyer Reaction - GeeksforGeeks.
• Sandmeyer Reaction - Organic Chemistry Portal.
• The three generations of reagents for radical fluorination. a...
• EP0044890B1 - Process for preparing fluoropyridine compounds - Google P
• CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google P
• CN102898358A - Preparation method of fluoropyridine compounds - Google P
• Synthesis of 2-amino-5-fluoropyridine - ResearchG
• CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google P
• Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions | ACS Omega.
• (PDF)
• Reactions of Diazonium Salts: Sandmeyer and Rel
• Hypervalent Iodine(III)
• Organic Syntheses Procedure.
• Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Technical Support Center: Pyridine Synthesis Troubleshooting - Benchchem.
• 2-Bromo-5-chloro-3-fluoropyridine synthesis - ChemicalBook.
• Diazotis
• 17282-04-1|2-Chloro-3-fluoropyridine|BLD Pharm.
• 2-Chloro-3-fluoropyridine | 17282-04-1 - Sigma-Aldrich.
• Exploring 2-Chloro-3-Fluoropyridine: A Key Pharmaceutical Intermedi
• 2-Amino-5-chloro-3-fluoropyridine | CAS 246847-98-3 - Ossila.
• 'Interrupted' diazotization of 3-aminoindoles and 3-aminopyrroles | Request PDF - ResearchG
• Flow Hydrodediazoniation of Arom
• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol.
• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society.
• Deaminative chlorin

Sources

• 1. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 4. dspace.tnpu.edu.ua [dspace.tnpu.edu.ua]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US6710180B2 - Diazonium salts which are intermediates for 3-substituted pyridines - Google Patents [patents.google.com]
• 7. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 14. CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google Patents [patents.google.com]
• 15. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Chloro-3-fluoropyridine

Welcome to the technical support guide for the synthesis of 2-Chloro-3-fluoropyridine (CAS 17282-04-1). This document is designed for researchers, chemists, and process development professionals to troubleshoot common side reactions and optimize synthetic outcomes. We will explore the causality behind frequent experimental issues and provide field-proven protocols to mitigate them.

The synthesis of 2-Chloro-3-fluoropyridine is predominantly achieved via two strategic routes: the diazotization of 2-chloro-3-aminopyridine (a modified Balz-Schiemann or Sandmeyer-type reaction) and the nucleophilic aromatic substitution (SNAr) on 2,3-dichloropyridine, commonly known as a Halogen Exchange (Halex) reaction. Each pathway presents a unique profile of potential side reactions. This guide is structured to address specific problems encountered in both routes.

Section 1: Troubleshooting the Diazotization Route

The conversion of an aromatic amine to an aryl fluoride via its diazonium salt is a powerful, yet delicate, transformation.[1][2] The intermediate diazonium salt is highly reactive and prone to several competing reaction pathways if conditions are not rigorously controlled.

Core Reaction Pathway: Diazotization

Caption: Primary and competing reactions in the diazotization route.

Question 1: My yield is significantly reduced by the formation of 2-Chloro-3-hydroxypyridine. What is the cause and how can it be prevented?

Answer: The presence of 2-Chloro-3-hydroxypyridine is a classic indicator of premature hydrolysis of the diazonium salt intermediate. The pyridyl-diazonium ion is highly electrophilic and susceptible to nucleophilic attack by water, which is often more prevalent than the desired fluoride counter-ion, especially if the reaction is not kept strictly anhydrous.[3]

Causality:

• Mechanism: The diazonium cation (Ar-N₂⁺) is an exceptionally potent leaving group (N₂ gas). Water acts as a nucleophile, attacking the carbon bearing the diazonium group, leading to an oxonium ion intermediate which, after deprotonation, yields the phenol analog.

• Contributing Factors:

  • Non-Anhydrous Reagents/Solvents: Using aqueous acids (e.g., aqueous HBF₄) or solvents with high water content.

  • Atmospheric Moisture: Performing the reaction in an open system without an inert atmosphere.

  • Slow Fluoride Displacement: If the subsequent thermal decomposition step for fluorine substitution is inefficient or slow, it provides a larger window for the hydrolysis side reaction to occur.[4]

Troubleshooting Protocol: Minimizing Hydrolysis

• Reagent & Glassware Preparation:

  • Thoroughly dry all glassware in an oven at >120°C for several hours and cool under a stream of dry nitrogen or argon.

  • Use anhydrous grade solvents. If unavailable, solvents should be dried using appropriate methods (e.g., molecular sieves).

  • For the Balz-Schiemann variant, use anhydrous HBF₄ or generate the diazonium salt first and then exchange the anion with BF₄⁻ from a non-aqueous source.[2]

• Reaction Execution:

  • Maintain a positive pressure of an inert gas (N₂ or Ar) throughout the entire process.

  • Diazotization Step: Add the amine to the anhydrous acid (e.g., HF-Pyridine or HBF₄ in ether) at -5 to 0°C. Add the diazotizing agent (e.g., solid sodium nitrite or a solution of t-butyl nitrite in a dry solvent) slowly, ensuring the temperature does not rise above 5°C.[5]

  • Isolation (Optional but Recommended): In many cases, isolating the diazonium tetrafluoroborate salt as a solid can improve outcomes. The salt is precipitated, filtered quickly, washed with cold, dry diethyl ether, and dried under vacuum before proceeding to the thermolysis step. This removes excess water and other soluble impurities. Caution: Diazonium salts can be explosive when dry and should be handled with extreme care behind a blast shield.[2]

• Thermolysis (Fluorination Step):

  • Perform the thermal decomposition in a low- or non-polar solvent. These solvents form intimate ion pairs of the diazonium salt, which can lower the energy barrier for fluorination and suppress side reactions with the solvent.[4]

  • Heat the isolated salt or the reaction mixture gently and in a controlled manner to the optimal decomposition temperature. Uncontrolled heating can lead to runaway decomposition and tar formation.

Question 2: My crude NMR shows a significant amount of unreacted 2-chloro-3-aminopyridine. How can I improve the diazotization efficiency?

Answer: Incomplete conversion of the starting amine is typically due to suboptimal diazotization conditions. The formation of the critical nitrosonium ion (NO⁺) and its reaction with the amine are highly dependent on acid concentration and temperature.

Causality:

• Insufficient Acid: The reaction requires at least two equivalents of acid: one to protonate the amine and one to react with sodium nitrite to generate nitrous acid (HONO), which then forms the NO⁺ electrophile. An insufficient amount will stall the reaction.

• Incorrect Stoichiometry: Using a substoichiometric amount of the diazotizing agent (e.g., NaNO₂, t-butyl nitrite) will naturally lead to incomplete conversion.

• Temperature Too High: Nitrous acid is unstable and decomposes at higher temperatures. If the reaction mixture warms up prematurely, the concentration of the active electrophile decreases.

Optimization Protocol:

• Stoichiometry Check:

  • Acid: Use at least 2.5-3.0 equivalents of strong acid (e.g., HBF₄, HCl) relative to the starting amine.

  • Nitrite Source: Use a slight excess of the nitrite source, typically 1.05-1.1 equivalents.

• Procedural Refinement:

  • Amine Addition: Instead of adding the nitrite to the amine solution, consider the "inverted addition" method: a solution of the amine in acid is added slowly to the cold, stirred solution of the nitrite in concentrated acid. This maintains an excess of the diazotizing agent throughout the addition.

  • Temperature Control: Maintain the temperature strictly between -5 and 0°C during the addition. Use a calibrated low-temperature thermometer.

  • Stirring: Ensure efficient stirring to maintain homogeneity, as localized concentration gradients can affect the reaction.

Question 3: I am observing 2-chloropyridine as a major byproduct. Why is this happening?

Answer: The formation of 2-chloropyridine is the result of a side reaction known as protodeamination or hydro-dediazoniation, where the diazonium group is replaced by a hydrogen atom instead of a fluoride.

Causality:

• Mechanism: This often occurs via a radical pathway. The diazonium salt can be reduced by a one-electron transfer, leading to an aryl radical. This radical then abstracts a hydrogen atom from a donor molecule in the reaction mixture.

• Hydrogen Donors: The most common culprits are solvents or reagents that can readily donate a hydrogen atom. Alcohols (like ethanol or isopropanol) and ethers with alpha-hydrogens are known to promote this side reaction. Hypophosphorous acid (H₃PO₂) is a reagent used intentionally for this transformation, so any phosphorous-based impurities could be problematic.[2]

Preventative Measures:

• Solvent Choice: Avoid using alcohol-based solvents for the diazotization or the subsequent thermolysis.

• Recommended Solvents: For the thermolysis step, prefer non-polar, aprotic solvents like hexane, toluene, or chlorinated solvents (e.g., chlorobenzene), which are poor hydrogen donors.[4]

• Reagent Purity: Ensure all reagents are free from reducing impurities.

Section 2: Troubleshooting the Halogen Exchange (Halex) Route

The Halex reaction is a robust method for introducing fluorine via nucleophilic aromatic substitution (SNAr), where a chloride is displaced by a fluoride anion.[6] Success hinges on activating the pyridine ring, the reactivity of the fluoride source, and maintaining anhydrous conditions at elevated temperatures.

Core Reaction Pathway: Halex

Caption: Primary reaction and side products in the Halex route.

Question 4: My Halex reaction has very low conversion, with 2,3-dichloropyridine being the major component after workup. How can I improve the yield?

Answer: Low conversion in a Halex reaction is almost always related to the activity of the fluoride source, reaction temperature, or the presence of inhibiting impurities like water.

Causality:

• Fluoride Source Reactivity: Metal fluorides like potassium fluoride (KF) have very high lattice energy and are poorly soluble in organic solvents. Their nucleophilicity is dramatically reduced without proper activation. Cesium fluoride (CsF) is more soluble and reactive but also more expensive.[7]

• Presence of Water: Even trace amounts of water can hydrate the fluoride ions, creating a strong solvation shell that significantly blunts their nucleophilicity. Water can also compete as a nucleophile, leading to hydroxy-byproducts.

• Insufficient Temperature: The SNAr reaction has a significant activation energy barrier. Temperatures are often required in the range of 180-220°C to achieve a reasonable reaction rate.[7]

• Solvent Choice: The reaction requires a polar, aprotic solvent (e.g., DMSO, NMP, sulfolane) to help solubilize the fluoride salt and stabilize the charged Meisenheimer complex intermediate.[6]

Troubleshooting Protocol: Driving Halex Reactions to Completion

• Fluoride Activation:

  • Spray-Dried KF: Use spray-dried potassium fluoride, which has a much higher surface area and is more reactive than standard crystalline KF.

  • Azeotropic Drying: Before adding the substrate, heat the KF slurry in the reaction solvent (e.g., toluene or the reaction solvent itself) and distill off a portion of the solvent to azeotropically remove any residual water.[8]

• Use of Phase-Transfer Catalysts (PTC):

  • Add a quaternary ammonium or phosphonium salt (e.g., tetrabutylammonium bromide, tetraphenylphosphonium bromide) or a crown ether (e.g., 18-crown-6).[7][9]

  • Mechanism: The PTC cation pairs with the fluoride anion, creating a lipophilic ion pair (Q⁺F⁻) that is much more soluble and reactive in the organic phase.

• Temperature & Pressure Optimization:

  • Ensure the reaction temperature is high enough. For 2,3-dichloropyridine, this is often >200°C.

  • Conducting the reaction in a sealed pressure vessel (autoclave) can help reach the required temperatures without boiling off the solvent, increasing reaction rates.[7]

• Solvent Purity: Use anhydrous grade polar aprotic solvents.

Parameter	Condition A (Low Conversion)	Condition B (Optimized)	Expected Outcome
Fluoride Source	Standard crystalline KF	Spray-dried KF	Increased reactive surface area
Drying	None	Azeotropic drying of KF slurry	Removal of inhibitory water
Catalyst	None	10 mol% Tetrabutylammonium Bromide	Enhanced fluoride solubility/reactivity
Temperature	160°C (reflux at atm. pressure)	210°C (sealed vessel)	Overcomes activation energy barrier
Conversion	< 20%	> 85%	Reaction driven to completion

Section 3: General FAQs & Analytical Guidance

Question 5: Which synthetic route is preferable for scaling up the synthesis of 2-Chloro-3-fluoropyridine?

Answer: The choice depends on several factors, including cost, safety infrastructure, and environmental considerations.

• Diazotization Route:

  • Pros: Often proceeds at lower temperatures (except for the thermolysis step) and can produce high-purity material. Starting materials like 2-chloro-3-aminopyridine are readily available.

  • Cons: Involves potentially explosive diazonium salt intermediates.[2] The use of hazardous reagents like anhydrous HF or HBF₄ requires specialized equipment and handling protocols. Waste streams can be acidic and difficult to treat.

• Halex Route:

  • Pros: Operationally simpler (a one-pot reaction) and avoids highly unstable intermediates. It is generally considered safer from a thermal hazard perspective.[10]

  • Cons: Requires very high temperatures and sometimes high pressure, which is energy-intensive.[9] It demands strictly anhydrous conditions, and the high temperatures can lead to solvent decomposition and tar formation. The starting 2,3-dichloropyridine may be more expensive than the aminopyridine.

Question 6: What analytical methods are best for identifying and quantifying the common side products?

Answer: A combination of chromatographic and spectroscopic methods is essential for a complete analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile compounds like the starting materials (2,3-dichloropyridine, 2-chloro-3-aminopyridine), the product (2-chloro-3-fluoropyridine), and key byproducts (2-chloropyridine, 2-chloro-3-hydroxypyridine). It provides both retention time for quantification and a mass spectrum for structural confirmation.

• High-Performance Liquid Chromatography (HPLC): Useful for monitoring reaction progress and analyzing less volatile impurities or tar-like materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides structural information and can be used for quantification if an internal standard is used. The aromatic region will clearly distinguish between the different substitution patterns of the pyridine ring.

  • ¹⁹F NMR: Absolutely critical. It will show a distinct signal for the fluorine in the desired product and can rapidly detect any over-fluorinated byproducts, which would appear as different signals with characteristic coupling patterns.

  • ¹³C NMR: Useful for unambiguous structural confirmation of isolated impurities.

References

• 1. Sandmeyer Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gchemglobal.com [gchemglobal.com]
• 7. CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google Patents [patents.google.com]
• 8. asianpubs.org [asianpubs.org]
• 9. DE19702282A1 - Catalyst for Halex reactions - Google Patents [patents.google.com]
• 10. sioc.cas.cn [sioc.cas.cn]

Technical Support Center: Purification of 2-Chloro-3-fluoropyridine by Column Chromatography

Welcome to the technical support center for the purification of 2-Chloro-3-fluoropyridine. This guide is structured as a series of frequently asked questions and troubleshooting scenarios designed for researchers, medicinal chemists, and process development scientists. Our goal is to provide not just procedural steps, but the underlying scientific principles to empower you to solve purification challenges effectively.

Section 1: Method Development & Initial Setup

This section addresses the foundational questions you might have when establishing a purification protocol for 2-Chloro-3-fluoropyridine for the first time.

Q1: What are the key physicochemical properties of 2-Chloro-3-fluoropyridine I should consider for purification?

Understanding the properties of your target molecule is the first step to a successful separation. 2-Chloro-3-fluoropyridine is a moderately polar compound, which dictates the choice of chromatographic technique.

Property	Value	Source(s)	Significance for Chromatography
Molecular Weight	131.54 g/mol	[1][2]	Affects diffusion but is less critical for adsorption chromatography.
Boiling Point	80 °C @ 80 mmHg	[1][2][3]	Low enough that care must be taken during solvent removal to avoid product loss.
Density	1.323 g/mL at 25 °C	[1][2]	Relevant for loading calculations if dealing with large volumes.
logP (o/w)	1.514	[1]	This value indicates moderate lipophilicity, making it an ideal candidate for normal-phase chromatography on silica gel.
Appearance	Colorless liquid	[1]	As the compound is colorless, fractions must be monitored by TLC or UV detection.

Q2: Which chromatographic mode and stationary phase is best suited for 2-Chloro-3-fluoropyridine?

For a molecule with the polarity of 2-Chloro-3-fluoropyridine, normal-phase adsorption chromatography is the most common and effective method.[4][5]

• Recommended Stationary Phase: Silica Gel (SiO₂) is the industry standard.[6][7] It is cost-effective and provides excellent resolving power for a wide range of compounds.

• Causality: The separation on silica gel occurs based on the differential adsorption of molecules to the polar stationary phase.[4] Polar functional groups on the analytes (like the pyridine nitrogen and fluorine atom) interact with the polar silanol (Si-OH) groups on the silica surface. Less polar compounds elute faster, while more polar compounds are retained longer.

Q3: How do I select the right mobile phase (eluent)?

The mobile phase is critical for achieving separation. The process should always begin with Thin-Layer Chromatography (TLC) to rapidly screen solvent systems.[6][7]

Step-by-Step Protocol: TLC for Method Development

• Prepare Sample: Dissolve a small amount of your crude 2-Chloro-3-fluoropyridine in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot TLC Plate: Use a capillary tube to spot the sample onto a silica gel TLC plate.

• Develop Plate: Place the plate in a sealed chamber containing a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone).

• Analyze: After the solvent front has moved up the plate, remove it, mark the solvent front, and visualize the spots under a UV lamp (254 nm).

• Optimize: Adjust the ratio of polar to non-polar solvent until the desired spot (your product) has a Retardation Factor (Rf) of approximately 0.25-0.35 .

Expert Insight: An Rf value in the 0.25-0.35 range on a TLC plate generally translates well to column chromatography, providing good separation without excessively long elution times.[7]

Solvent System Example	Ratio (v/v)	Expected Rf Change
Hexane : Ethyl Acetate	9 : 1	Low Rf (high retention)
Hexane : Ethyl Acetate	7 : 3	Moderate Rf (good starting point)
Hexane : Ethyl Acetate	1 : 1	High Rf (low retention)

Section 2: Troubleshooting Common Purification Problems

This section addresses specific issues you may encounter during the column chromatography process.

Q4: My purified fractions show significant peak tailing on the analytical chromatogram. What's happening and how do I fix it?

This is the most common issue when purifying pyridine derivatives on silica gel.

• Root Cause: The basic nitrogen atom in the pyridine ring can undergo strong, non-ideal interactions with acidic silanol groups (Si-OH) on the surface of the silica gel.[8][9] This causes a portion of the molecules to "stick" and elute slowly, resulting in a tailed peak.

• Solution 1 (Recommended): Add a Basic Modifier. Add a small amount (0.1-1.0%) of a competing base, such as triethylamine (TEA) or pyridine, to your mobile phase. This modifier will preferentially bind to the active silanol sites, masking them from your product and allowing it to elute in a sharp, symmetrical band.[8]

• Solution 2 (Alternative): Use Deactivated Silica. For highly sensitive compounds, you can use commercially available end-capped or deactivated silica gel. However, this is a more expensive option.

Q5: The separation between my product and a key impurity is poor (co-elution). What are my options?

Poor resolution indicates that the selectivity of your system is insufficient.

• Option 1: Optimize Mobile Phase Polarity. If the spots are too close together, slightly decreasing the overall polarity of the eluent (e.g., moving from 7:3 Hexane:EtOAc to 8:2 or 9:1) will increase the retention time and may improve separation.

• Option 2: Change Mobile Phase Selectivity. If adjusting polarity doesn't work, the impurity may have similar polarity but different types of interactions. Change one of the solvents to alter the separation mechanism.[10] For example, switch from an ethyl acetate-based system (a hydrogen bond acceptor) to a dichloromethane-based system (a dipole interaction solvent).

• Option 3: Use Gradient Elution. Start with a low-polarity mobile phase to elute non-polar impurities, then gradually increase the polarity of the mobile phase over time to elute your product, leaving more polar impurities behind on the column.

Workflow for Column Chromatography Purification

Caption: General workflow for purification of 2-Chloro-3-fluoropyridine.

Q6: My product recovery is very low. Could the compound be degrading on the column?

While 2-Chloro-3-fluoropyridine is generally stable, silica gel can be problematic for certain halogenated compounds.

• Potential Issue: Standard silica gel can have residual acid and metal impurities, creating Lewis acid sites that can potentially catalyze the degradation of sensitive molecules. While direct evidence for this compound is scarce, it's a known risk in chromatography.[11][12][13]

• Troubleshooting Steps:

  • Run a Quick Stability Test: Dissolve a small, known amount of your crude material in the chosen mobile phase (with TEA) and stir it with a small amount of silica gel at room temperature for a few hours. Re-analyze by TLC or LCMS to see if any new spots appear or if the product spot diminishes.

  • Minimize Contact Time: Use flash chromatography (applying pressure to speed up the flow rate) rather than gravity chromatography to reduce the time the compound spends on the stationary phase.[6]

  • Use Neutral Alumina: If degradation on silica is confirmed, consider switching the stationary phase to neutral alumina. Alumina has different surface properties and may be more inert for your specific compound.

Section 3: Advanced Topics & FAQs

Q7: What are the likely impurities I should be trying to separate?

Impurities typically stem from the synthetic route. Common syntheses for 2-Chloro-3-fluoropyridine start from 2-chloro-3-aminopyridine or 3-fluoropyridine.[3][14]

• Starting Materials: Unreacted 2-chloro-3-aminopyridine (more polar) or 3-fluoropyridine (less polar).

• Side-Reaction Products: Over-chlorinated species or isomers formed during synthesis.[15]

• Degradation Products: The protodeborylation product, 2-chloropyridine, is a common impurity in related syntheses and may be present.[15][16] It is less polar than the desired product.

Q8: I am scaling up my purification. What are the key parameters to maintain?

Scaling up requires careful consideration to maintain resolution.

• Column Loading: Do not exceed 1-5% of the mass of the silica gel. For a difficult separation, use a lower loading (e.g., 1 g of crude on 100 g of silica).

• Column Dimensions: Maintain the same bed height-to-diameter ratio as your small-scale column to ensure a comparable linear flow rate.

• Packing: Proper packing is even more critical at a larger scale to avoid channeling. Slurry packing is highly recommended.[5][6]

Troubleshooting Decision Tree: Poor Separation

Sources

• 1. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 2. 2-クロロ-3-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 4. rnlkwc.ac.in [rnlkwc.ac.in]
• 5. chromtech.com [chromtech.com]
• 6. Column chromatography - Wikipedia [en.wikipedia.org]
• 7. Column_chromatography [bionity.com]
• 8. benchchem.com [benchchem.com]
• 9. mz-at.de [mz-at.de]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. mdpi.com [mdpi.com]
• 12. onlinepubs.trb.org [onlinepubs.trb.org]
• 13. news.stanford.edu [news.stanford.edu]
• 14. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 15. benchchem.com [benchchem.com]
• 16. 2-Chloropyridine | C5H4ClN | CID 7977 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion in Suzuki coupling of 2-Chloro-3-fluoropyridine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving 2-chloro-3-fluoropyridine. This guide is designed to provide in-depth, experience-driven insights to help you overcome common challenges and optimize your reaction outcomes. As Senior Application Scientists, we understand that coupling electron-deficient heterocyclic halides presents unique difficulties. This resource addresses specific issues in a direct question-and-answer format, explaining the causality behind experimental choices to ensure your success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki coupling with 2-chloro-3-fluoropyridine is showing low to no conversion. What are the primary causes?

Low conversion with this substrate is a frequent challenge. 2-Chloro-3-fluoropyridine is an electron-deficient heteroaryl chloride, which makes the initial oxidative addition step of the catalytic cycle inherently difficult due to the strong carbon-chlorine (C-Cl) bond.[1] A systematic evaluation of your reaction components is the most effective troubleshooting approach.

Core Areas to Investigate:

• Catalyst and Ligand Inactivity: The choice of the palladium catalyst and, more critically, the ligand is paramount for activating the C-Cl bond.[1][2] Standard catalysts like Pd(PPh₃)₄ often prove insufficient for this transformation.[1]

• Ineffective Base: The base is crucial for activating the boronic acid during the transmetalation step.[3][4] Its strength, solubility, and steric properties can significantly impact the reaction rate.

• Suboptimal Reaction Conditions: Factors such as solvent choice, temperature, and rigorous exclusion of oxygen are vital for a successful coupling.

• Boronic Acid Instability: The stability of your organoboron reagent is a common point of failure. Side reactions like protodeboronation can consume your coupling partner before the desired reaction occurs.[5][6]

Q2: I'm observing significant dehalogenation of my 2-chloro-3-fluoropyridine starting material. How can I minimize this side reaction?

Dehalogenation, the replacement of the chlorine atom with hydrogen, is a common side reaction, particularly with electron-deficient N-heterocyclic halides.[7] This occurs through the formation of a palladium-hydride (Pd-H) species, which can arise from reactions with the base, solvent, or trace water.[7]

Strategies to Mitigate Dehalogenation:

• Ligand Selection: The ligand choice is critical. Bulky, electron-rich phosphine ligands can promote the desired reductive elimination of the product over the dehalogenation pathway.[7]

• Base Selection: Avoid bases that can readily act as hydride sources. While stronger bases are often needed for C-Cl activation, their nature is important.

• Solvent and Additives: Ensure solvents are thoroughly degassed. Alcohols, in particular, can be a source of hydrides.[8]

• Reaction Kinetics: A slow transmetalation step can allow more time for the competing dehalogenation to occur. Using highly active and stable boronic acids or esters can help by promoting a faster forward reaction.[7]

It's noteworthy that for some N-heterocyclic substrates, chloro and bromo derivatives have shown a reduced tendency for dehalogenation compared to their iodo counterparts.[9]

Q3: Which catalyst and ligand system is most effective for coupling an electron-deficient chloride like 2-chloro-3-fluoropyridine?

Activating the C-Cl bond of 2-chloro-3-fluoropyridine requires a highly active catalyst system. The key is to use electron-rich and sterically hindered phosphine ligands, which promote the formation of the active monoligated palladium(0) species necessary for oxidative addition.[1][2]

Catalyst/Ligand System	Key Features & Recommendations
Buchwald Ligands	SPhos, XPhos, RuPhos are highly recommended.[1] Their steric bulk and electron-donating properties are ideal for activating heteroaryl chlorides.[10][11]
N-Heterocyclic Carbenes (NHCs)	Powerful alternatives to phosphine ligands. They form very stable and active palladium complexes.[1][12]
P(t-Bu)₃ / Pd₂(dba)₃	A well-established system for coupling aryl chlorides, often effective at room temperature.[3]
PCy₃ / Pd(OAc)₂	Another robust system, particularly effective for a wide range of aryl and vinyl triflates, and can be applied to challenging chlorides.[13]

Recommendation: Start with a pre-catalyst like SPhos Pd G2 or XPhos Pd G3, or generate the active catalyst in situ using a combination like Pd₂(dba)₃ and SPhos. These systems have demonstrated high efficacy for Suzuki-Miyaura couplings of heteroaryl chlorides.[10][11]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-defined catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[4][14] Understanding this cycle is crucial for troubleshooting.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Decision Tree

When faced with low conversion, a logical progression of troubleshooting steps can efficiently identify the root cause.

Caption: A decision tree for troubleshooting an unsuccessful Suzuki coupling reaction.[15]

Detailed Protocols & Methodologies

Q4: Can you provide a reliable starting protocol for the Suzuki coupling of 2-chloro-3-fluoropyridine?

Certainly. The following protocol is a robust starting point for this challenging coupling, incorporating best practices for activating heteroaryl chlorides. This should be considered a baseline for further optimization based on your specific boronic acid partner.

Generalized Experimental Protocol:

• Materials:

  • 2-Chloro-3-fluoropyridine (1.0 equiv.)

  • Arylboronic acid (1.2 - 1.5 equiv.)

  • Pd₂(dba)₃ (1-2 mol%)

  • SPhos (2-4 mol%)

  • K₃PO₄ (2.0 - 3.0 equiv.)

  • Anhydrous 1,4-dioxane and degassed water (e.g., 10:1 v/v)

• Procedure:

  • To an oven-dried Schlenk tube or reaction vial under an inert atmosphere (Argon or Nitrogen), add the 2-chloro-3-fluoropyridine, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.[15][16]

  • Evacuate and backfill the vessel with the inert gas three times to ensure an oxygen-free environment.

  • Add the degassed solvent mixture (e.g., 1,4-dioxane/water) via syringe.[15][16]

  • Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring.[16]

  • Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 8-24 hours.[17]

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of Celite.

  • Perform a standard aqueous workup, washing with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Q5: My boronic acid seems to be decomposing. What are my options?

Boronic acid instability, especially protodeboronation, is a major cause of low yields.[5] This is particularly true for electron-rich or certain heteroaromatic boronic acids.[6]

Solutions for Boronic Acid Instability:

• Switch to a Boronic Ester: Pinacol boronic esters are significantly more stable than their corresponding boronic acids and are less prone to protodeboronation.[5][6] They can be thought of as a "slow-release" form of the boronic acid under the reaction conditions.[6][18]

• Use Anhydrous Conditions (with caution): While some water is often beneficial, excess water can promote protodeboronation.[6][8] If using a boronic ester, anhydrous conditions can sometimes be advantageous.

• Optimize the Base: Strong bases, especially hydroxides, can accelerate protodeboronation. Consider using weaker bases like K₂CO₃ or non-aqueous options like CsF.[6]

• Protecting Groups: For particularly unstable boronic acids, such as certain 2-pyridyl derivatives, using more stable forms like MIDA boronates or diethanolamine complexes can prevent decomposition.[8][19]

Boron Reagent	Stability	Use Case
Boronic Acid	Moderate	General purpose, but susceptible to protodeboronation.[8][20]
Pinacol Ester	High	Excellent replacement for unstable boronic acids.[5]
MIDA Boronate	Very High	Stable during anhydrous coupling; allows for sequential reactions.[8]
Trifluoroborate Salt (K-R-BF₃)	High	Air-stable, crystalline solids that slowly release the boronic acid.[3]

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Reilly, M. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. [Link]

• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Nalivela, K. S., et al. (2016). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Organic Letters. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Shields, J. D., et al. (2021). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Catalysis. [Link]

• Andreani, T. F., et al. (2015). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Organic Letters. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Kappe, C. O. (2001). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. [Link]

• Kim, J., & Kim, J. (2013). Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands | Request PDF. ResearchGate. [Link]

• Sherwood, J., et al. (2015). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Kaur, N., & Kishore, D. (2014). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. ResearchGate. [Link]

• Murray, P. (n.d.). Case Study: Solvent Selection for a Suzuki Reaction. Catalysis Consulting. [Link]

• LibreTexts. (2021). Suzuki-Miyaura Coupling. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Tomanová, P., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | Request PDF. ResearchGate. [Link]

• Handy, S. T., & Zhang, Y. (2006). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. Tetrahedron Letters. [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions?. r/Chempros. [Link]

• Molnár, Á. (2003). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry. [Link]

• Tomanová, P., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. [Link]

• Tomanová, P., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Semantic Scholar. [Link]

• LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• Sultan, D. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. [Link]

• Kubota, K., et al. (2021). Base-free Suzuki–Miyaura cross-coupling reaction mediated by Lewis acids. ChemRxiv. [Link]

• Brancato, G. (2018). Why can't I achieve good yields for this Suzuki reaction?. ResearchGate. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. | Semantic Scholar [semanticscholar.org]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. researchgate.net [researchgate.net]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. thieme-connect.com [thieme-connect.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. nbinno.com [nbinno.com]

Technical Support Center: Catalyst Selection for Efficient Cross-Coupling with 2-Chloro-3-fluoropyridine

Welcome to the Technical Support Center for cross-coupling reactions involving 2-chloro-3-fluoropyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging yet rewarding transformation. The inherent electronic properties of the 2-chloro-3-fluoropyridine substrate, namely the electron-deficient nature of the pyridine ring and the potential for catalyst inhibition by the nitrogen lone pair, necessitate careful consideration of catalyst systems and reaction conditions.[1][2] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to empower you to achieve efficient and reproducible results in your synthetic endeavors.

I. Understanding the Substrate: The Challenges of 2-Chloro-3-fluoropyridine

The structure of 2-chloro-3-fluoropyridine presents a unique set of challenges in palladium-catalyzed cross-coupling reactions. The chlorine atom at the 2-position is the desired reaction site. However, the strong carbon-fluorine (C-F) bond at the 3-position is generally unreactive under typical Suzuki coupling conditions.[3] The electron-withdrawing effects of both the fluorine atom and the pyridine nitrogen make the C-Cl bond more susceptible to oxidative addition by the palladium catalyst.[3] Despite this, the lone pair on the pyridine nitrogen can coordinate to the palladium center, potentially inhibiting catalytic activity.[1][2]

II. Troubleshooting Guide: Common Issues and Solutions

Encountering unexpected results is a common aspect of chemical synthesis. This section is designed to help you diagnose and resolve issues that may arise during the cross-coupling of 2-chloro-3-fluoropyridine.

Problem	Potential Causes	Recommended Solutions & Rationale
Low to No Conversion	Inactive Catalyst System: The chosen palladium precursor and/or ligand are not sufficiently active to promote the oxidative addition of the C-Cl bond.[2]	1. Switch to a more active catalyst system: For challenging substrates like 2-chloropyridines, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands such as SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often necessary to facilitate the oxidative addition step.[1][2] 2. Use a Pd(0) source directly: Pre-catalysts like Pd₂(dba)₃ or Pd(PPh₃)₄ can sometimes be more effective than in-situ reduction of Pd(II) sources.[1] 3. Screen different bases: The base plays a crucial role in the catalytic cycle. Stronger, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ can be more effective than weaker bases like Na₂CO₃.[4]
Significant Side Product Formation	1. Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen, which can lead to the oxidative coupling of the boronic acid.[1] 2. Protodeboronation: The boronic acid group is replaced by a proton, often from residual water or the solvent.[2][4] 3. Hydrodehalogenation: The starting 2-chloro-3-fluoropyridine is reduced, replacing the chlorine with a hydrogen atom.[1]	1. Minimize Homocoupling:     a. Rigorous Degassing: Thoroughly degas all solvents and ensure the reaction is maintained under a strict inert atmosphere (Argon or Nitrogen).[1]     b. Control Stoichiometry: While a slight excess of the boronic acid can be beneficial, a large excess should be avoided.[4] 2. Prevent Protodeboronation:     a. Anhydrous Conditions: Use anhydrous solvents and reagents to minimize water content.     b. Moderate Temperature: Avoid excessive heating, which can accelerate this side reaction.[4] 3. Reduce Hydrodehalogenation:     a. Dry Reagents and Solvents: Ensure all components of the reaction are scrupulously dry.[1]     b. Base Screening: The choice of base can influence this side reaction. Screen different bases to find the optimal one for your specific coupling partners.[1]
Catalyst Decomposition	1. High Reaction Temperature: Elevated temperatures can lead to the decomposition of the palladium catalyst.[1] 2. Ligand Degradation: The phosphine ligand may not be stable under the reaction conditions.[1]	1. Optimize Temperature: Run the reaction at the lowest temperature that still provides a reasonable reaction rate.[1] 2. Use Robust Ligands: Consider more stable ligands, such as certain Buchwald ligands or NHC ligands, which are designed for challenging couplings.[1]

Logical Flow for Troubleshooting

To systematically address issues, a logical troubleshooting workflow can be invaluable. The following diagram outlines a decision-making process for optimizing your cross-coupling reaction.

Caption: A decision tree for troubleshooting unsuccessful cross-coupling reactions.

III. Frequently Asked Questions (FAQs)

This section addresses common questions encountered when performing cross-coupling reactions with 2-chloro-3-fluoropyridine.

Q1: Which type of palladium catalyst is generally most effective for coupling with 2-chloropyridines?

A1: For electron-deficient and potentially coordinating substrates like 2-chloropyridines, highly active catalyst systems are required.[2] Standard catalysts like Pd(PPh₃)₄ may not be effective.[2] The most successful approaches often employ palladium precursors like Pd₂(dba)₃ or Pd(OAc)₂ in combination with bulky, electron-rich phosphine ligands, such as the Buchwald biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos).[1][5][6] These ligands promote the crucial oxidative addition step and stabilize the active catalytic species.[6][7] N-heterocyclic carbene (NHC) ligands also represent a powerful class of ligands for these challenging couplings.[1]

Q2: What is the role of the base in the reaction, and which one should I choose?

A2: The base plays multiple roles in the catalytic cycle. It is not merely a proton scavenger but is also involved in the transmetalation step of Suzuki couplings and the deprotonation of the amine in Buchwald-Hartwig aminations.[1][8] For Suzuki couplings with 2-chloro-3-fluoropyridine, inorganic bases like K₃PO₄, Cs₂CO₃, and K₂CO₃ are commonly used.[4] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases such as NaOtBu or LiHMDS are typically required.[5][9] The choice of base can significantly impact the reaction outcome, and screening different bases is often necessary for optimization.[4]

Q3: My reaction is sluggish. What adjustments can I make to improve the reaction rate?

A3: A sluggish reaction can often be addressed by several strategies:

• Increase Catalyst Loading: While aiming for low catalyst loading is ideal, for difficult couplings, increasing the mol% of the palladium precursor and ligand can improve the reaction rate.

• Elevate the Temperature: Cross-coupling reactions often require elevated temperatures to proceed at a reasonable rate. However, be mindful that excessively high temperatures can lead to catalyst decomposition and side reactions.[1]

• Solvent Choice: The choice of solvent can influence the solubility of the reagents and the stability of the catalyst. Common solvents for these reactions include toluene, dioxane, and THF.[10] A small amount of water is often added in Suzuki couplings.[10]

• Ligand Selection: If you are using a less active ligand, switching to a more electron-rich and bulky ligand can significantly accelerate the reaction.[1]

Q4: Can I perform a Sonogashira or Buchwald-Hartwig amination with 2-chloro-3-fluoropyridine?

A4: Yes, both Sonogashira and Buchwald-Hartwig amination reactions are viable with 2-chloro-3-fluoropyridine.

• Sonogashira Coupling: This reaction couples the 2-chloro position with a terminal alkyne.[11] It typically requires a palladium catalyst, a copper(I) co-catalyst (though copper-free methods exist), and an amine base.[11]

• Buchwald-Hartwig Amination: This powerful method forms a C-N bond by coupling the 2-chloro position with a primary or secondary amine.[8][9] This reaction necessitates a palladium catalyst with a specialized ligand (often a Buchwald-type ligand) and a strong base.[6][9]

The Catalytic Cycle: A Visual Guide

Understanding the fundamental steps of the catalytic cycle is crucial for rational optimization. The following diagram illustrates the generally accepted mechanism for a Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[10]

IV. Experimental Protocols

This section provides a detailed, step-by-step protocol for a typical Suzuki-Miyaura cross-coupling reaction with 2-chloro-3-fluoropyridine. This should be considered a starting point and may require optimization for your specific coupling partner.

General Procedure for Suzuki-Miyaura Coupling

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous 1,4-dioxane

• Degassed water

Procedure:

• To an oven-dried reaction vessel, add 2-chloro-3-fluoropyridine, the arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.[2]

• Seal the vessel with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.[2][4]

• Add the degassed 1,4-dioxane and a small amount of degassed water (e.g., a 10:1 ratio of dioxane to water) via syringe.[2]

• Heat the reaction mixture to 80-100 °C with vigorous stirring.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][4]

• Upon completion, cool the reaction to room temperature.[2]

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purify the crude product by column chromatography on silica gel.[2][4]

V. References

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications | Chemical Reviews - ACS Publications. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds (PDF). Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. Available at: [Link]

• Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines | Request PDF - ResearchGate. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

• Inhibition of (dppf)nickel-catalysed Suzuki– Miyaura cross-coupling reactions by a-halo-N - RSC Publishing. Available at: [Link]

• A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides | Journal of the American Chemical Society. Available at: [Link]

• Suzuki coupling help : r/chemistry - Reddit. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds - MDPI. Available at: [Link]

• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Metal-free SHN cross-coupling of pyridines with phosphine chalcogenides: polarization/deprotonation/oxidation effects of electron-deficient acetylenes - New Journal of Chemistry (RSC Publishing). Available at: [Link]

• COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6 - ePrints Soton. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. Available at: [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. Available at: [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. Available at: [Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - PMC - NIH. Available at: [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. Available at: [Link]

• Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands | Request PDF - ResearchGate. Available at: [Link]

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Sonogashira Coupling [organic-chemistry.org]

Safe handling and storage of 2-Chloro-3-fluoropyridine

An essential component in pharmaceutical synthesis and drug development, 2-Chloro-3-fluoropyridine (CAS No. 17282-04-1) demands rigorous adherence to safety protocols due to its hazardous properties.[1][2] This technical support guide, designed for laboratory personnel, provides in-depth, field-proven insights into its safe handling, storage, and emergency management. As Senior Application Scientists, our goal is to explain not just the "what," but the "why" behind each recommendation, ensuring a self-validating system of safety in your experimental work.

Section 1: Hazard Identification & Core Safety Data

Understanding the intrinsic hazards of 2-Chloro-3-fluoropyridine is the foundation of safe laboratory practice. This compound is a combustible liquid that is harmful if swallowed and can be fatal if it comes into contact with the skin or is inhaled.[3][4][5] It is known to cause severe skin irritation and serious eye damage.[3][4]

1.1 GHS Hazard Profile

The Globally Harmonized System (GHS) provides a clear and concise summary of the compound's dangers. Familiarity with these statements is critical for risk assessment.

Hazard Class	Hazard Statement	Precautionary Statement Codes
Flammable Liquids	H227: Combustible liquid	P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.[3][6]
Acute Toxicity, Oral	H301/H302: Toxic/Harmful if swallowed	P264, P270, P301+P312, P330
Acute Toxicity, Dermal	H310: Fatal in contact with skin	P262, P280, P302+P350, P310, P361
Acute Toxicity, Inhalation	H330: Fatal if inhaled	P260, P271, P284, P304+P340, P310
Skin Corrosion/Irritation	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313
Serious Eye Damage/Irritation	H318: Causes serious eye damage	P280, P305+P351+P338, P310
Specific Target Organ Toxicity	H335: May cause respiratory irritation	P261, P271, P304+P340, P312

Causality Note: The high toxicity, particularly dermal and inhalation, is attributed to its ability to be readily absorbed and to interfere with critical biological pathways. The pyridine ring, activated by electron-withdrawing halogen substituents, can interact with nucleophilic sites in biomolecules, leading to cellular disruption.

1.2 Physicochemical Properties for Risk Assessment

These properties are crucial for designing safe experiments and responding effectively to incidents.

Property	Value	Significance for Handling
CAS Number	17282-04-1[3][7]	Unique identifier for accurate safety information retrieval.
Molecular Formula	C₅H₃ClFN[3][7]	-
Molecular Weight	131.54 g/mol [7]	Required for stoichiometric calculations.
Appearance	Colorless liquid[1][3]	Any deviation (e.g., yellowing) may indicate degradation or contamination.
Boiling Point	80 °C at 80-110 hPa (lit.)[1][3][7]	Relatively low boiling point suggests significant vapor pressure at ambient temperatures.
Density	1.323 g/cm³ at 25 °C (lit.)[3][7]	It is denser than water.
Flash Point	63 °C (145.4 °F) - closed cup[3][7]	Classified as a combustible liquid. Vapors can form flammable mixtures with air.

Section 2: Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses specific issues and questions that may arise during the use of 2-Chloro-3-fluoropyridine.

Q1: My bottle of 2-Chloro-3-fluoropyridine has developed a slight yellow tint. Is it safe to use? A: A color change often indicates decomposition or the presence of impurities. While the primary hazard profile remains, the compound's reactivity may be altered, potentially leading to unpredictable side reactions or reduced yields. We recommend running a small-scale test reaction or purifying the material (e.g., by distillation under reduced pressure) before use in a critical experiment. The primary cause of degradation is often slow reaction with atmospheric moisture or light; ensure storage conditions are strictly followed.

Q2: I can detect a faint odor of the chemical in the lab, even though I'm working in a fume hood. What should I do? A: Do not ignore this. An odor indicates that vapors are escaping containment.

• Verify Fume Hood Function: Check the sash height and the airflow monitor. Ensure the hood is not cluttered, which can disrupt airflow.

• Check Your Apparatus: Look for any leaks in your experimental setup (e.g., loose joints, worn septa).

• Review Handling Technique: Ensure all transfers are performed deep within the hood. Keep the container sealed when not in immediate use.

• Evacuate if Necessary: If the odor is strong or you feel unwell, alert your colleagues, secure the area, and evacuate. Report the incident to your institution's Environmental Health and Safety (EHS) department.

Q3: What are the first and most critical actions to take after accidental skin contact? A: Due to its classification as "Fatal in contact with skin," immediate and thorough decontamination is critical.

• Immediately go to the nearest safety shower or drench hose.

• Remove all contaminated clothing, shoes, and jewelry while under the shower. Do not hesitate to cut clothing off if necessary.

• Wash the affected area with copious amounts of water and soap for at least 15 minutes.[6]

• Seek immediate medical attention.[3] Inform medical personnel of the chemical identity (2-Chloro-3-fluoropyridine, CAS 17282-04-1). Have the Safety Data Sheet (SDS) available.

Q4: What type of glove material provides the best protection against 2-Chloro-3-fluoropyridine? A: Standard nitrile gloves may offer some protection for incidental contact, but for prolonged handling or immersion, a more robust solution is required. While the SDS specifies general "chemical-resistant gloves," for halogenated aromatic compounds, thicker nitrile gloves (>8 mil) or neoprene gloves are recommended.[8] For high-risk operations, consider double-gloving.[8] Always inspect gloves for tears or pinholes before use and remove them using the proper technique to avoid contaminating your skin.[5][9]

Q5: How should I properly dispose of waste containing 2-Chloro-3-fluoropyridine? A: This compound must be treated as hazardous waste.

• Segregate Waste: Keep all waste containing this chemical (e.g., reaction residues, contaminated paper towels, used gloves) in a dedicated, clearly labeled, and sealed hazardous waste container.

• Avoid Mixing: Do not mix this waste with incompatible materials, such as strong oxidizing agents or acids.[6][10]

• Follow Institutional Protocols: Your institution's EHS department will have specific procedures for hazardous waste pickup and disposal. Always follow these local, regional, and national regulations.[6][11]

Section 3: Experimental Protocols & Workflows

Adherence to standardized workflows is paramount for safety and experimental reproducibility.

3.1 Personal Protective Equipment (PPE) Protocol

The correct sequence for donning and doffing PPE prevents cross-contamination.

dot

Caption: Decision tree for responding to a chemical spill.

Section 4: Storage & Stability

Proper storage is crucial for maintaining the chemical's integrity and ensuring laboratory safety.

Q: What are the ideal storage conditions? A: The guiding principles are to keep it cool, dry, dark, and tightly sealed in a well-ventilated area. [3][6][12]* Temperature: Store in a cool place. [3]Avoid heat sources, as the compound is combustible. [3]* Atmosphere: Keep the container tightly closed to prevent moisture from entering and vapors from escaping. [3][12]* Location: Store in a designated, well-ventilated chemical storage cabinet. The storage class is 10: Combustible liquids. [7]The area should be locked or otherwise secured to restrict access. [4][12]* Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases. [6][10]Accidental mixing can lead to vigorous, exothermic reactions.

dot

Caption: Logic diagram for safe chemical storage.

References

• Material Safety Data Sheet - 2-Chloro-3(trifluoromethyl)pyridine, 98+%. (n.d.). Cole-Parmer. Retrieved from [Link]

• 2-Chloro-5-fluoropyrimidine Safety Data Sheet. (2014, June 25). AWS. Retrieved from [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. (n.d.). Oregon OSHA. Retrieved from [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. (2005). ResearchGate. Retrieved from [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December). NIOSH. Retrieved from [Link]

• The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide: Factors governing the rates of nucleophilic (het)aromatic substitutions. (2005). Infoscience EPFL. Retrieved from [Link]

• Personal Protective Equipment in Chemistry. (n.d.). Dartmouth Environmental Health and Safety. Retrieved from [Link]

• SAFETY DATA SHEET: 2-Chloro-3-pyridylamine. (n.d.). AFG Bioscience LLC. Retrieved from [Link]

Sources

• 1. 2-Chloro-3-fluoropyridine | 17282-04-1 [chemicalbook.com]
• 2. ossila.com [ossila.com]
• 3. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. 2-Chloro-3-fluoropyridine 97 17282-04-1 [sigmaaldrich.com]
• 8. pppmag.com [pppmag.com]
• 9. afgsci.com [afgsci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 12. echemi.com [echemi.com]

Reference Data & Comparative Studies

2-Chloro-3-fluoropyridine vs 2-bromo-3-fluoropyridine reactivity in Suzuki coupling

An In-Depth Guide to the Suzuki Coupling Reactivity of 2-Chloro-3-fluoropyridine vs. 2-bromo-3-fluoropyridine

For researchers and professionals in drug development, the strategic selection of coupling partners is a critical determinant for the successful synthesis of complex biaryl and heteroaryl structures. The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, prized for its ability to forge carbon-carbon bonds with high efficiency.[1][2][3] Within the vast arsenal of building blocks, halogenated pyridines are indispensable for introducing the pyridine motif found in countless pharmaceuticals and functional materials.[2][4]

This guide provides a comprehensive comparison of the reactivity between two closely related substrates: 2-chloro-3-fluoropyridine and 2-bromo-3-fluoropyridine. We will delve into the fundamental principles governing their reactivity, present comparative data, and offer detailed experimental protocols to guide your synthetic endeavors.

Theoretical Framework: Why the Halogen Dictates Reactivity

In palladium-catalyzed cross-coupling reactions, the general reactivity trend for halogens is well-established: I > Br > Cl >> F.[1][5][6] This hierarchy is fundamentally rooted in the bond dissociation energies (BDE) of the corresponding carbon-halogen (C-X) bonds. The initial and often rate-determining step of the Suzuki catalytic cycle is the oxidative addition of the palladium(0) catalyst into the C-X bond.[4][5][7] A weaker bond requires less energy to cleave, leading to a faster reaction that can proceed under milder conditions.

Let's examine the relevant BDEs:

• C-Cl Bond Energy: Approximately 339 kJ/mol[4][8]

• C-Br Bond Energy: Approximately 276 kJ/mol[4][8]

The significantly lower BDE of the C-Br bond is the primary reason why 2-bromo-3-fluoropyridine is inherently more reactive than 2-chloro-3-fluoropyridine.[4][9] The oxidative addition to the C-Br bond is both thermodynamically more favorable and kinetically faster.

It is also important to consider the electronic nature of the pyridine ring. The presence of the ring nitrogen and the strongly electron-withdrawing fluorine atom at the 3-position makes the pyridine ring electron-deficient. This electronic property enhances the reactivity of both the C-Cl and C-Br bonds at the 2-position towards oxidative addition compared to their non-fluorinated or non-heterocyclic analogs.[9][10]

The Suzuki-Miyaura Catalytic Cycle

To understand the practical implications of this reactivity difference, it is essential to visualize the reaction mechanism. The process involves three key steps: oxidative addition, transmetalation, and reductive elimination, which together regenerate the active Pd(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Comparative Performance: A Data-Driven Perspective

The fundamental difference in C-X bond strength translates directly into distinct experimental requirements and outcomes for 2-bromo-3-fluoropyridine and 2-chloro-3-fluoropyridine.

• 2-Bromo-3-fluoropyridine: As the more reactive substrate, it couples efficiently under a broader range of "standard" Suzuki conditions.[4][11][12] This often means lower reaction temperatures, shorter reaction times, and compatibility with less activated catalyst systems, such as those employing triphenylphosphine (PPh₃) as a ligand.

• 2-Chloro-3-fluoropyridine: Due to the strength of the C-Cl bond, this substrate is significantly more challenging to activate.[1][11] Successful couplings almost invariably demand more forcing conditions (higher temperatures, longer times) and, most critically, the use of highly active, specialized catalyst systems.[10] These systems feature bulky, electron-rich ligands that are essential for facilitating the difficult oxidative addition step. Common examples include Buchwald-type phosphine ligands (e.g., SPhos, XPhos, RuPhos) and N-heterocyclic carbenes (NHCs).[1][13][14][15]

The following table summarizes the typical differences in reaction parameters for these two substrates.

Parameter	2-Bromo-3-fluoropyridine	2-Chloro-3-fluoropyridine	Rationale
Reactivity	High	Low to Moderate	Weaker C-Br bond (~276 kJ/mol) vs. stronger C-Cl bond (~339 kJ/mol).[4][8]
Catalyst System	Pd(PPh₃)₄, Pd(OAc)₂/PPh₃	Pd(OAc)₂/SPhos, Pd₂(dba)₃/XPhos, NHC-Pd complexes	Requires highly active, electron-rich, bulky ligands to cleave the C-Cl bond.[10][13][15]
Base	K₂CO₃, Cs₂CO₃	K₃PO₄, K₂CO₃	Stronger bases can sometimes aid the transmetalation step, especially for challenging couplings.
Temperature	80 - 100 °C	100 - 120 °C	Higher thermal energy is needed to overcome the activation barrier for C-Cl oxidative addition.
Reaction Time	2 - 12 hours	12 - 24 hours	Slower rate of oxidative addition for the chloride substrate.
Typical Yield	Good to Excellent	Moderate to Good (highly dependent on optimization)	The higher intrinsic reactivity of the bromide generally leads to more efficient conversion.

Experimental Protocols and Workflow

Reproducibility is key in research. The following protocols provide detailed, self-validating methodologies for the Suzuki coupling of both substrates.

Caption: A generalized workflow for Suzuki-Miyaura coupling experiments.

Protocol 1: General Procedure for Suzuki Coupling of 2-Bromo-3-fluoropyridine

This protocol utilizes standard conditions suitable for the more reactive bromo-substrate.

Materials:

• 2-Bromo-3-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture), degassed

• Schlenk flask and standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask, add 2-bromo-3-fluoropyridine, the arylboronic acid, and potassium carbonate.

• Add the palladium catalyst, Pd(PPh₃)₄, to the flask.

• Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon) three times.[16]

• Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-8 hours.

• Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-fluoro-2-arylpyridine.[16]

Protocol 2: Optimized Procedure for Suzuki Coupling of 2-Chloro-3-fluoropyridine

This protocol employs a highly active catalyst system necessary for the less reactive chloro-substrate.[13]

Materials:

• 2-Chloro-3-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous) and Water (degassed), 10:1 mixture

• Schlenk flask and standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-chloro-3-fluoropyridine, the arylboronic acid, and potassium phosphate.[13]

• In a separate vial, prepare the catalyst premix by dissolving Pd(OAc)₂ and SPhos in a small amount of the anhydrous 1,4-dioxane.

• Add the bulk of the degassed 10:1 dioxane/water solvent mixture to the Schlenk flask containing the reagents.

• Add the catalyst premix to the reaction mixture via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction may require 12-24 hours for completion.[13]

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[13]

Summary and Recommendations

The choice between 2-chloro-3-fluoropyridine and 2-bromo-3-fluoropyridine is a classic case of balancing reactivity against substrate cost and availability.

• 2-Bromo-3-fluoropyridine is the more reliable and versatile coupling partner. Its higher reactivity allows for milder conditions, shorter reaction times, and compatibility with a wider array of standard palladium catalysts. It is the recommended starting point for new synthetic routes or when reaction robustness is paramount.

• 2-Chloro-3-fluoropyridine serves as a viable, often more economical, alternative. However, its successful application is contingent upon careful optimization and the use of modern, highly active catalyst systems featuring bulky, electron-rich ligands. Researchers must be prepared for more forcing conditions and potentially longer reaction times.

The following decision-making guide can help in selecting the appropriate substrate for your project.

Caption: Decision workflow for selecting a pyridine coupling partner.

By understanding the fundamental principles of reactivity and employing appropriately tailored experimental conditions, researchers can effectively utilize both 2-chloro- and 2-bromo-3-fluoropyridine to achieve their synthetic targets.

References

Please note that URLs are subject to change; the landing page is prioritized for link integrity.

• BenchChem Application Notes. Application Notes and Protocols for Suzuki Coupling Reactions of 2,5-Dichloropyridine.
• BenchChem Application Notes. Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid.
• BenchChem Application Notes. A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.
• Celik, M., et al. (2012). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)
• Kolychev, E. L., et al. Expanded ring diaminocarbene palladium complexes: Synthesis, structure, and Suzuki-Miyaura cross-coupling of heteroaryl chlorides in water.
• Suzuki coupling of different chloropyridines with phenylboronic acids.
• BenchChem Application Notes. A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions.
• BenchChem Application Notes. A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling.
• BenchChem Application Notes. A Comparative Guide to 2-Fluoropyridine-3-boronic acid and 2-Chloropyridine-3-boronic acid in Suzuki Coupling.
• BenchChem Application Notes. A Comparative Guide to the Reactivity of 2-Bromo-4-methylpyridine and 2-Chloro-4-methylpyridine in Cross-Coupling Reactions.
• BenchChem Application Notes. A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions.
• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling.
• Wikipedia. Suzuki reaction.
• Morin, M. D., et al. (2014). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters.
• Organic Chemistry Portal. Suzuki Coupling.
• BenchChem Application Notes. Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Fluoropyridine-3-boronic acid with Aryl Halides.
• Chemistry LibreTexts. OA.6. Palladium Coupling Reactions in Organic Synthesis.
• Chemistry LibreTexts. (2025). Bond Energies.
• Naz, S., et al. (2019). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. PubMed Central.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. oxidative addition and palladium coupling [employees.csbsju.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Suzuki Coupling [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Efficacy of 2-Chloro-3-fluoropyridine Derivatives as Kinase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of kinase inhibitors derived from the 2-chloro-3-fluoropyridine scaffold. We will explore the synthetic rationale, comparative efficacy, and the detailed experimental protocols necessary for their evaluation, moving beyond a simple listing of facts to explain the causality behind the scientific choices.

Introduction: The Strategic Value of the Pyridine Scaffold in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate the majority of cellular signaling pathways; their dysregulation is a known hallmark of numerous diseases, most notably cancer.[1] The development of small-molecule kinase inhibitors has therefore become a central focus of modern drug discovery.[2] Within the vast chemical space explored, nitrogen-containing heterocycles, particularly the pyridine ring, have emerged as "privileged scaffolds." Their ability to form key hydrogen bonds and other non-covalent interactions within the ATP-binding pocket of kinases makes them ideal starting points for inhibitor design.

The 2-chloro-3-fluoropyridine moiety, in particular, offers a unique combination of synthetic tractability and desirable physicochemical properties. The chlorine atom at the 2-position is highly susceptible to nucleophilic aromatic substitution (SNAr), providing a convenient chemical handle for introducing molecular diversity. Concurrently, the electron-withdrawing nature of the fluorine atom at the 3-position modulates the electronics of the pyridine ring, which can be fine-tuned to enhance binding affinity and metabolic stability. This guide will use specific examples to illustrate how this scaffold serves as a powerful starting point for the development of potent and selective kinase inhibitors.

Synthetic Strategy and Rationale

The primary advantage of the 2-chloro-3-fluoropyridine core is its predictable reactivity. The chlorine at the C2 position is readily displaced by a variety of nucleophiles (amines, thiols, etc.), allowing for the systematic construction of a library of derivatives for structure-activity relationship (SAR) studies.

A common synthetic approach involves the SNAr reaction between the 2-chloro-3-fluoropyridine core and a suitable amine-containing fragment. This reaction is often the cornerstone of the synthesis for more complex heterocyclic systems built upon this initial scaffold.

References

• 1. benchchem.com [benchchem.com]
• 2. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]

A Comparative Guide to Validated Analytical Methods for 2-Chloro-3-fluoropyridine Purity Assessment

Abstract: This guide provides a comprehensive comparison of validated analytical methods for assessing the purity of 2-Chloro-3-fluoropyridine, a critical starting material in the pharmaceutical industry.[1][2] We delve into the technical nuances of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy, offering field-proven insights into method selection, validation, and implementation. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish robust, reliable, and compliant quality control strategies for this key intermediate. Detailed, step-by-step protocols and a discussion on the rationale behind experimental choices are provided to ensure scientific integrity and practical applicability.

The Criticality of Purity in Pharmaceutical Intermediates

2-Chloro-3-fluoropyridine is a key building block in the synthesis of numerous Active Pharmaceutical Ingredients (APIs).[2] The purity of this intermediate directly impacts the quality, safety, and efficacy of the final drug product. Unwanted chemical impurities, even at trace levels, can arise from the synthetic pathway, degradation, or storage and may pose health risks or affect the efficiency of the final pharmaceutical product.[3][4] Regulatory bodies like the FDA and EMA mandate rigorous impurity profiling, making the selection and validation of appropriate analytical methods a non-negotiable aspect of drug development.[5] This guide provides the technical framework for making informed decisions on purity assessment.

Comparative Overview of Key Analytical Techniques

The comprehensive purity assessment of 2-Chloro-3-fluoropyridine necessitates a multi-pronged approach, as no single technique can identify and quantify all potential impurities. The primary methods employed are chromatographic (GC, HPLC) for separation and quantification, and spectroscopic (NMR, MS) for structural elucidation and identification.

Technique	Principle	Ideal For	Advantages	Limitations
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Volatile & semi-volatile impurities (e.g., residual solvents, volatile precursors like 2-chloropyridine).[6]	High resolution for volatile compounds; excellent sensitivity with specific detectors (FID, ECD, MS).	Not suitable for non-volatile or thermally labile impurities; derivatization may be required for polar analytes.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Purity assay (potency) and quantification of non-volatile or thermally sensitive impurities.[7]	Highly versatile (multiple column chemistries and detection modes); robust and reproducible for quantitative analysis.	Lower resolution for highly volatile compounds compared to GC; mobile phase selection can be complex.[8]
Nuclear Magnetic Resonance (NMR)	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.[9]	Structural confirmation of the main component; identification and quantification of major impurities and isomers.	Provides unambiguous structural information; quantitative (qNMR) without the need for specific reference standards for each impurity.	Lower sensitivity compared to chromatographic methods; complex spectra can be challenging to interpret.[10]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Unambiguous identification of unknown impurities when coupled with GC or HPLC.[3][11]	Extremely high sensitivity and specificity; provides molecular weight and fragmentation data for structural elucidation.[5]	Primarily a detection technique; requires coupling with a separation method (GC/LC) for complex mixtures.

Deep Dive: Chromatographic Methodologies & Rationale

Gas Chromatography (GC) for Volatile Impurity Profiling

GC is the method of choice for detecting impurities that could originate from the synthesis of 2-Chloro-3-fluoropyridine, such as residual solvents (e.g., methanol, acetonitrile) or volatile precursors like 2-chloro-3-aminopyridine.[12]

• Causality of Column Selection : A mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), is typically chosen. This stationary phase provides an effective balance of dispersive and dipole-dipole interactions, enabling excellent separation of halogenated aromatic compounds from common solvents and synthesis byproducts.

• Detector Rationale :

  • Flame Ionization Detector (FID) : Offers robust, linear quantification for all organic impurities, making it ideal for routine quality control.

  • Mass Spectrometry (MS) : When coupled with GC, it provides definitive identification of unknown peaks by comparing their mass spectra against libraries or interpreting fragmentation patterns. This is crucial during method development and for investigating out-of-spec results.[3]

High-Performance Liquid Chromatography (HPLC) for Assay and Non-Volatile Impurities

HPLC is the cornerstone for determining the potency (assay) of 2-Chloro-3-fluoropyridine and for quantifying less volatile, more polar, or thermally unstable impurities.

• Causality of Column & Mobile Phase Selection : A reversed-phase C18 column is the standard starting point.[7][13] The hydrophobic nature of the C18 stationary phase effectively retains the moderately polar 2-Chloro-3-fluoropyridine. The mobile phase typically consists of an aqueous buffer (e.g., phosphate or formate) and an organic modifier like acetonitrile or methanol.[8] Using a buffer is critical for pyridine-containing compounds to ensure consistent peak shape and retention time by controlling the ionization state of the basic nitrogen atom.[14][15]

• Detector Rationale :

  • UV Detector : 2-Chloro-3-fluoropyridine contains a chromophore (the pyridine ring) that absorbs UV light, making a UV detector a simple and effective tool for quantification. Analysis is typically performed at a wavelength of maximum absorbance (e.g., ~270 nm).

  • LC-MS : For comprehensive impurity profiling, coupling HPLC with a mass spectrometer is invaluable. It allows for the sensitive detection and identification of co-eluting peaks and impurities present at levels below the UV detection limit.[5][16]

Framework for Method Validation per ICH Q2(R1)

Any analytical method intended for quality control must be validated to ensure it is fit for purpose. The International Council for Harmonisation (ICH) Q2(R1) guideline provides a comprehensive framework for this process.[17][18][19]

Validation Parameter	Purpose
Specificity	To ensure the signal measured is unequivocally from the analyte of interest, without interference from impurities, degradants, or matrix components.
Linearity	To demonstrate a proportional relationship between the analytical signal and the concentration of the analyte over a defined range.
Range	The interval between the upper and lower concentrations of the analyte for which the method is shown to be precise, accurate, and linear.
Accuracy	The closeness of the test results to the true value, often assessed by spike/recovery studies.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample (assessed at repeatability and intermediate precision levels).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, temperature, flow rate).

Validated Experimental Protocols

The following protocols are representative examples based on established methodologies for similar compounds and serve as a robust starting point for method development and validation.

Protocol 1: GC-FID Method for Volatile Impurities

Objective: To quantify volatile organic impurities in 2-Chloro-3-fluoropyridine.

1. Sample Preparation: a. Accurately weigh approximately 100 mg of the 2-Chloro-3-fluoropyridine sample into a 10 mL volumetric flask. b. Dissolve and dilute to volume with a suitable solvent (e.g., Dichloromethane). Vortex to mix.

2. GC-FID Instrumentation and Conditions:

• Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.32 mm ID, 0.25 µm film thickness.
• Carrier Gas: Helium or Hydrogen, constant flow rate of 1.5 mL/min.
• Injector: Split/Splitless, 250°C, Split ratio 20:1.
• Injection Volume: 1 µL.
• Oven Program:
• Initial Temperature: 50°C, hold for 2 minutes.
• Ramp: 10°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• Detector: FID, 300°C.

3. Validation & System Suitability: a. System Suitability: Inject a standard solution containing the main component and a known impurity. Verify resolution (>2.0) and tailing factor (<1.5) for the main peak. b. Quantification: Use area percent normalization, assuming a response factor of 1.0 for all impurities relative to the main peak unless otherwise determined.

Protocol 2: RP-HPLC-UV Method for Purity Assay

Objective: To determine the purity (assay) of 2-Chloro-3-fluoropyridine and quantify non-volatile impurities.

1. Reagent and Sample Preparation: a. Mobile Phase A: 0.1% Formic Acid in Water. b. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. c. Diluent: Acetonitrile/Water (50:50 v/v). d. Standard Solution: Accurately weigh ~25 mg of 2-Chloro-3-fluoropyridine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent (Concentration ~0.5 mg/mL). e. Sample Solution: Prepare the sample in the same manner as the Standard Solution.

2. HPLC-UV Instrumentation and Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.
• Column Temperature: 30°C.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 10 µL.
• UV Detection: 270 nm.
• Gradient Program:
• 0-2 min: 10% B
• 2-15 min: 10% to 90% B
• 15-18 min: 90% B
• 18.1-22 min: 10% B (re-equilibration)

3. Validation & System Suitability: a. System Suitability: Make five replicate injections of the Standard Solution. The relative standard deviation (RSD) of the peak area should be ≤1.0%. b. Quantification: Calculate the assay percentage against the reference standard. Quantify impurities using relative peak area or against a qualified impurity standard if available.

Visualization of Analytical Strategy

A robust quality control strategy integrates these methods to provide a complete purity profile.

Caption: Comprehensive workflow for the purity assessment of 2-Chloro-3-fluoropyridine.

Caption: Relationship between analytical techniques and impurity types.

Conclusion and Recommendations

The purity assessment of 2-Chloro-3-fluoropyridine requires a scientifically sound, multi-technique strategy to meet stringent regulatory requirements.

• For routine QC and batch release , a validated RP-HPLC method is recommended for assay determination and quantification of known non-volatile impurities, complemented by a validated GC method for controlling volatile and semi-volatile impurities.

• For structural confirmation and identity testing , NMR spectroscopy is indispensable and should be used to confirm the identity of new batches of starting material.[9][10]

• For impurity identification during process development, stability studies, or for out-of-spec investigations, hyphenated techniques such as GC-MS and LC-MS are essential for the definitive structural elucidation of unknown peaks.[5][11]

By integrating these validated methods, researchers and drug developers can ensure the quality and consistency of 2-Chloro-3-fluoropyridine, thereby safeguarding the integrity of the final active pharmaceutical ingredient.

References

• 1. innospk.com [innospk.com]
• 2. nbinno.com [nbinno.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Confident pharmaceutical impurity profiling using high-res mass spec | Separation Science [sepscience.com]
• 5. hpst.cz [hpst.cz]
• 6. researchgate.net [researchgate.net]
• 7. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. helixchrom.com [helixchrom.com]
• 9. benchchem.com [benchchem.com]
• 10. What is the NMR spectrum of Pyridine Series compounds like? - Blog [m.btcpharmtech.com]
• 11. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 12. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 13. ptfarm.pl [ptfarm.pl]
• 14. helixchrom.com [helixchrom.com]
• 15. HPLC Method for Analysis of Pyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 16. pharmtech.com [pharmtech.com]
• 17. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 18. fda.gov [fda.gov]
• 19. starodub.nl [starodub.nl]

A Comparative Guide to Catalytic Systems for the Functionalization of 2-Chloro-3-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

The 2-chloro-3-fluoropyridine scaffold is a privileged structural motif in medicinal chemistry and materials science. Its unique electronic properties, arising from the interplay of the electron-withdrawing chloro and fluoro substituents and the pyridine nitrogen, make it a valuable building block for the synthesis of novel therapeutic agents and functional materials. The selective functionalization of this heterocycle is crucial for accessing a diverse range of derivatives with tailored properties. This guide provides a comprehensive comparison of various catalytic systems for the C-C, C-N, and C-H bond functionalization of 2-chloro-3-fluoropyridine, offering insights into their performance, substrate scope, and mechanistic nuances.

Introduction to the Functionalization of 2-Chloro-3-fluoropyridine

The functionalization of 2-chloro-3-fluoropyridine presents unique challenges and opportunities. The chlorine atom at the 2-position is susceptible to oxidative addition by transition metal catalysts, making it a prime site for cross-coupling reactions. The fluorine atom at the 3-position, being a poor leaving group in nucleophilic aromatic substitution (SNAr) on an electron-deficient ring, often remains intact during these transformations, thereby influencing the electronic properties of the resulting products. The pyridine nitrogen can coordinate to the metal center, which can either be beneficial or detrimental to the catalytic activity depending on the reaction type and the ligand used. This guide will delve into the intricacies of various catalytic systems, providing a framework for selecting the most appropriate method for a desired transformation.

Palladium-Catalyzed Cross-Coupling Reactions: The Workhorse of Pyridine Functionalization

Palladium catalysis is the most extensively studied and versatile approach for the functionalization of 2-chloro-3-fluoropyridine. A variety of powerful cross-coupling reactions have been developed, each offering a unique way to introduce new functionalities.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between an organohalide and an organoboron compound.[1] For 2-chloro-3-fluoropyridine, this reaction is highly effective for introducing aryl, heteroaryl, and even alkyl groups at the 2-position.

Catalytic System Performance:

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	High	[2]
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90-100	Good to Excellent	[2]
Thiophene-2-boronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	82	[3]
Various Arylboronic acids	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	110	74-95	[4]

Mechanistic Considerations:

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The electron-deficient nature of the 2-chloro-3-fluoropyridine ring facilitates the initial oxidative addition of the C-Cl bond to the Pd(0) catalyst. The choice of ligand is crucial to prevent catalyst deactivation and promote efficient transmetalation and reductive elimination. Bulky, electron-rich phosphine ligands like SPhos and XPhos are often employed to enhance catalyst stability and activity.[2]

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Chloro-3-fluoropyridine with Phenylboronic Acid

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and K₃PO₄ (3.0 equiv.).

• Evacuate and backfill the tube with the inert gas three times.

• Add 2-chloro-3-fluoropyridine (1.0 equiv.) and phenylboronic acid (1.2 equiv.).

• Add degassed toluene and water (e.g., 10:1 ratio).

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-phenyl-3-fluoropyridine.[2]

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: A generalized workflow for the Suzuki-Miyaura coupling of 2-chloro-3-fluoropyridine.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of arylamines.[5] This reaction is particularly valuable for introducing primary and secondary amines at the 2-position of 2-chloro-3-fluoropyridine.

Catalytic System Performance:

Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	100	High	[6]
Aniline	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	80-100	Good	[5]
n-Butylamine	Pd₂(dba)₃ / XPhos	NaOtBu	Dioxane	100	High	[7]
Various primary and secondary amines	"XantPhos Pd G3"	DBU	MeCN/PhMe	140	Good to Excellent	[8]

Mechanistic Considerations:

The catalytic cycle of the Buchwald-Hartwig amination involves oxidative addition of the aryl halide to Pd(0), followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to furnish the desired arylamine.[5] The choice of ligand is critical for the success of this reaction, with bulky, electron-rich phosphine ligands such as Xantphos and XPhos being particularly effective for coupling with less reactive aryl chlorides.[6][7] The base plays a crucial role in the deprotonation of the amine, and strong bases like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) are commonly used.[5][6]

Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloro-3-fluoropyridine with Morpholine

• To a Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (1.5 mol%), Xantphos (3.0 mol%), and Cs₂CO₃ (2.0 equiv.).

• Evacuate and backfill the tube with argon three times.

• Add 2-chloro-3-fluoropyridine (1.0 equiv.) and morpholine (1.2 equiv.).

• Add degassed toluene.

• Seal the tube and heat the reaction mixture to 100 °C for 16-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the mixture with ethyl acetate and filter through a short pad of silica gel.

• Wash the filtrate with water and brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield 4-(3-fluoro-2-pyridinyl)morpholine.

Diagram: Buchwald-Hartwig Amination Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a direct route to synthesize arylalkynes by reacting an aryl halide with a terminal alkyne, co-catalyzed by palladium and copper.[9] This reaction is highly effective for introducing a wide range of alkynyl groups at the 2-position of 2-chloro-3-fluoropyridine.

Catalytic System Performance:

Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT-50	High	[10]
1-Octyne	PdCl₂(PPh₃)₂ / CuI	Et₃N/DMF	60	Good	[9]
Functionalized alkynes	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	43-97	[10]

Mechanistic Considerations:

The Sonogashira coupling proceeds via two interconnected catalytic cycles.[9] In the palladium cycle, oxidative addition of the aryl halide to Pd(0) is followed by transmetalation with a copper(I) acetylide, which is formed in the copper cycle by the reaction of the terminal alkyne with a Cu(I) salt in the presence of a base. Reductive elimination then affords the desired arylalkyne and regenerates the Pd(0) catalyst. The use of a copper co-catalyst allows the reaction to proceed under mild conditions.[9]

Experimental Protocol: Sonogashira Coupling of 2-Chloro-3-fluoropyridine with Phenylacetylene

• To a degassed solution of 2-chloro-3-fluoropyridine (1.0 equiv.) in a mixture of THF and triethylamine (e.g., 2:1), add Pd(PPh₃)₄ (2-5 mol%) and CuI (3-10 mol%).

• Add phenylacetylene (1.1 equiv.) dropwise to the reaction mixture at room temperature under an inert atmosphere.

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 50 °C) for 4-16 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through Celite and concentrate the filtrate.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography to give 3-fluoro-2-(phenylethynyl)pyridine.[10]

Negishi Coupling: Versatile C-C Bond Formation with Organozinc Reagents

The Negishi coupling involves the reaction of an organohalide with an organozinc reagent, catalyzed by a palladium or nickel complex.[4][11] This reaction is known for its high functional group tolerance and the ability to couple a wide variety of sp², sp³, and sp hybridized organozinc reagents.

Catalytic System Performance:

Organozinc Reagent	Catalyst System	Solvent	Temp (°C)	Yield (%)	Reference
Phenylzinc chloride	Pd₂(dba)₃ / XPhos	THF	RT	High	[4]
2-Pyridylzinc bromide	Pd(PPh₃)₄	THF	60	Good	[12]
Various heteroarylzinc reagents	Pd₂(dba)₃ / XPhos	THF	RT	High	[4]

Mechanistic Considerations:

The Negishi coupling follows a similar catalytic cycle to other palladium-catalyzed cross-coupling reactions, involving oxidative addition, transmetalation, and reductive elimination.[11] Organozinc reagents are more reactive than their boron and tin counterparts, which often allows for milder reaction conditions. The use of bulky, electron-rich phosphine ligands like XPhos is beneficial for the coupling of challenging substrates like 2-chloro-3-fluoropyridine.[4]

Nickel-Catalyzed Cross-Coupling Reactions: A Cost-Effective Alternative

Nickel catalysis has emerged as a powerful and more sustainable alternative to palladium catalysis for cross-coupling reactions.[13] Nickel catalysts can often cleave stronger C-Cl bonds and offer different selectivity compared to their palladium counterparts.

Comparative Performance:

While direct comparative studies of nickel and palladium catalysts for the functionalization of 2-chloro-3-fluoropyridine are limited, studies on related systems have shown that nickel catalysts can be highly effective for Suzuki-Miyaura couplings of chloroheteroarenes.[9][13] Nickel catalysts often require different ligand systems and reaction conditions compared to palladium. The choice between nickel and palladium will depend on the specific transformation, substrate scope, and cost considerations.[14]

Copper-Catalyzed Reactions: An Emerging Frontier

Copper catalysis offers a cost-effective and environmentally friendly alternative to palladium and nickel for certain transformations, particularly for C-N bond formation (Ullmann condensation) and C-S bond formation.[15][16]

Applications:

Copper-catalyzed amination of 2-chloro-3-fluoropyridine with various amines, amides, and N-heterocycles is a promising area of research.[15][17] These reactions often require higher temperatures and specific ligands compared to palladium-catalyzed methods, but the lower cost of copper makes it an attractive option for large-scale synthesis.

Photoredox Catalysis: A Mild and Green Approach

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the formation of reactive radical intermediates under exceptionally mild conditions. This approach has been successfully applied to the functionalization of various heterocycles. While specific examples for 2-chloro-3-fluoropyridine are still emerging, the potential for C-H functionalization and other novel transformations using photoredox catalysis is significant.

Conclusion: Selecting the Optimal Catalytic System

The choice of the optimal catalytic system for the functionalization of 2-chloro-3-fluoropyridine depends on several factors, including the desired bond to be formed (C-C, C-N, etc.), the nature of the coupling partner, the required functional group tolerance, and scalability.

• For C-C bond formation, Palladium-catalyzed Suzuki-Miyaura and Negishi couplings are the most versatile and reliable methods, offering a broad substrate scope and high yields.

• For C-N bond formation, the Buchwald-Hartwig amination is the gold standard, providing access to a wide range of arylamines under relatively mild conditions. Copper-catalyzed amination presents a more economical alternative, particularly for large-scale applications.

• For the introduction of alkynyl groups, the Sonogashira coupling is the method of choice, offering high efficiency and functional group compatibility.

• Nickel catalysis is a promising and cost-effective alternative to palladium, especially for the activation of C-Cl bonds.

• Photoredox catalysis represents a new frontier, offering the potential for novel and sustainable transformations under very mild conditions.

This guide provides a comprehensive overview of the current state-of-the-art in the catalytic functionalization of 2-chloro-3-fluoropyridine. By understanding the strengths and limitations of each catalytic system, researchers can make informed decisions to accelerate their research and development efforts in the synthesis of novel molecules with important applications in medicine and materials science.

References

• Negishi, E. Acc. Chem. Res. 1982, 15, 340.
• Luzung, M. R.; Patel, J. S.; Yin, J. J. Org. Chem. 2010, 75, 8330-8332.
• Belnome, F.; Fehér, P.; et al. Chemistry. 2025, Published online.
• Razafindrainibe, F.; Voros, C.; et al.
• Tasker, S. Z.; Standley, E. A.; Jamison, T. F.
• Kashani, S. K.; Jessiman, J. E.; et al. ChemRxiv. 2021.

• Request PDF. Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines. [Link]

• RSC Publishing. Copper-catalyzed selective C–N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine. [Link]

• Belnome, F.; Fehér, P.; et al. ChemRxiv. 2025.
• Belnome, F.; Fehér, P.; et al.
• Belnome, F.; Fehér, P.; et al. ChemRxiv. 2025.
• Belnome, F.; Fehér, P.; et al.

• Wikipedia. Sonogashira coupling. [Link]

• Thomas, S. P.; Aggarwal, V. K. Angew. Chem. Int. Ed. 2009, 48, 1896-1898.
• Moran, J.; et al. Org. Lett. 2018, 20, 5689–5693.

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Bracher, F.; et al. Molecules. 2023, 28, 734.
• Hartwig, J. F. J. Am. Chem. Soc. 2021, 143, 996–1000.

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Wencel-Delord, J.; et al. Angew. Chem. Int. Ed. 2015, 54, 10690-10693.
• Yin, J.; et al. J. Org. Chem. 2010, 75, 8330-8332.

• Chemistry World. Study questions sustainability benefits of replacing palladium with nickel in cross-coupling reactions. [Link]

• Wang, D.; et al.
• Google Patents. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine.

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

• ResearchGate. Regioselectivity and mechanistic studies. [Link]

• NIH. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime. [Link]

• Semantic Scholar. Copper-catalyzed C–N coupling of amides and nitrogen-containing heterocycles in the presence of cesium fluoride. [Link]

• Organic Syntheses. Bipyridine. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A Mild Negishi Cross-Coupling of 2-Heterocyclic Organozinc Reagents and Aryl Chlorides [organic-chemistry.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 11. Negishi Cross Coupling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Study questions sustainability benefits of replacing palladium with nickel in cross-coupling reactions | Research | Chemistry World [chemistryworld.com]
• 15. Copper-catalyzed selective C–N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Copper-catalyzed C–N coupling of amides and nitrogen-containing heterocycles in the presence of cesium fluoride | Semantic Scholar [semanticscholar.org]

The Versatile Scaffold: A Comparative Guide to the Biological Activity of Compounds Synthesized from 2-Chloro-3-fluoropyridine

In the landscape of modern drug discovery, the pyridine ring stands as a cornerstone of heterocyclic chemistry, prized for its presence in a multitude of biologically active compounds. Among the vast array of substituted pyridines, 2-Chloro-3-fluoropyridine has emerged as a particularly versatile starting material. Its unique substitution pattern—a reactive chlorine atom at the 2-position amenable to nucleophilic displacement and a fluorine atom at the 3-position that can modulate physicochemical properties and metabolic stability—renders it an attractive scaffold for the synthesis of novel therapeutic agents.[1]

This guide provides a comparative analysis of the biological activities of compounds synthesized from 2-Chloro-3-fluoropyridine, offering a valuable resource for researchers, scientists, and drug development professionals. We will delve into the anticancer, antimicrobial, and anti-inflammatory potential of these derivatives, presenting supporting experimental data and objectively comparing their performance against established alternatives.

I. Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The pyridine nucleus is a common feature in many anticancer agents, functioning through diverse mechanisms such as kinase inhibition, tubulin polymerization inhibition, and DNA interaction.[2][3] Derivatives of 2-Chloro-3-fluoropyridine have been explored for their potential to yield novel and effective anticancer compounds.

Comparative Analysis of Anticancer Activity

Here, we compare a representative pyridine-urea derivative, synthesized from a 2-amino-3-fluoropyridine precursor (which can be derived from 2-Chloro-3-fluoropyridine), with the well-established chemotherapeutic agent, Doxorubicin.

Compound	Target Cancer Cell Line	IC50 (µM)	Reference
Pyridine-Urea Derivative (8e)	Breast Cancer (MCF-7)	0.22 (48h treatment)	[2]
Doxorubicin	Breast Cancer (MCF-7)	1.93 (48h treatment)	[2]

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

The data clearly indicates that the synthesized pyridine-urea derivative 8e exhibits significantly higher potency against the MCF-7 breast cancer cell line compared to the standard drug Doxorubicin, with a nearly 9-fold lower IC50 value. This highlights the potential of the 2-Chloro-3-fluoropyridine scaffold in developing highly active anticancer agents.

Mechanism of Action: Kinase Inhibition

Many pyridine-based anticancer agents exert their effects by inhibiting protein kinases, enzymes that play a crucial role in cell signaling pathways controlling growth, proliferation, and survival.[2][4] Dysregulation of kinase activity is a hallmark of many cancers. The pyridine ring can act as a scaffold to present various functional groups that interact with the ATP-binding pocket of kinases, leading to their inhibition.

Caption: Simplified signaling pathway of a Receptor Tyrosine Kinase (RTK) and its inhibition by a pyridine derivative.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7)

• Complete cell culture medium

• Synthesized pyridine derivatives and Doxorubicin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds and the reference drug (Doxorubicin). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for the desired time period (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value for each compound.

II. Antimicrobial Activity: Combating Bacterial Infections

The rise of antibiotic resistance necessitates the development of new antimicrobial agents with novel mechanisms of action. The 2-Chloro-3-fluoropyridine scaffold has been utilized in the synthesis of compounds with promising antibacterial properties, particularly those based on the oxazolidinone ring system.

Comparative Analysis of Antimicrobial Activity

Here, we compare a novel 3-(5-fluoropyridin-3-yl)-2-oxazolidinone derivative, synthesized from a precursor derived from 2-Chloro-3-fluoropyridine, with the clinically used antibiotic Linezolid.

Compound	Bacterial Strain	MIC (µg/mL)	Reference
3-(5-fluoropyridin-3-yl)-2-oxazolidinone derivative (7j)	Staphylococcus aureus (MRSA)	0.25	[5][6]
Linezolid	Staphylococcus aureus (MRSA)	2.0	[5][6]

MIC: Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.[7][8]

The synthesized oxazolidinone derivative 7j demonstrates an 8-fold stronger inhibitory effect against Methicillin-resistant Staphylococcus aureus (MRSA) compared to Linezolid, indicating its potential as a potent new antibiotic.[5][6]

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Oxazolidinones exert their antibacterial effect by inhibiting the initiation of protein synthesis in bacteria.[9][10] They bind to the 50S ribosomal subunit, preventing the formation of the initiation complex, a crucial step in the translation process.[11] This unique mechanism of action makes them effective against bacteria that have developed resistance to other classes of antibiotics.[9]

Caption: Mechanism of action of oxazolidinone derivatives in inhibiting bacterial protein synthesis.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[12]

Materials:

• 96-well microtiter plates

• Bacterial strains (e.g., S. aureus)

• Mueller-Hinton Broth (MHB)

• Synthesized compounds and reference antibiotic (Linezolid)

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Serial Dilution: Prepare two-fold serial dilutions of the test compounds and the reference antibiotic in MHB in the wells of a 96-well plate.

• Inoculation: Add a standardized bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (broth with inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

III. Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key contributor to a wide range of diseases. Non-steroidal anti-inflammatory drugs (NSAIDs) are commonly used to manage inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes.[13] The 2-Chloro-3-fluoropyridine scaffold has been used to develop novel anti-inflammatory agents, such as imidazopyridine derivatives.

Comparative Analysis of Anti-inflammatory Activity

Here, we compare a representative imidazopyridine derivative with the widely used NSAID, Diclofenac.

Compound	Target	IC50 (µM)	Reference
Imidazopyridine Derivative (24)	COX-2	9.2	[14]
Diclofenac	COX-2	~0.1	[15][16]

While the imidazopyridine derivative 24 shows inhibitory activity against COX-2, it is less potent than the established NSAID, Diclofenac. However, the development of selective COX-2 inhibitors is a key goal to minimize the gastrointestinal side effects associated with non-selective NSAIDs.[17] Further optimization of the imidazopyridine scaffold could lead to more potent and selective anti-inflammatory agents.

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

Imidazopyridine derivatives can exert their anti-inflammatory effects through various mechanisms, including the inhibition of pro-inflammatory enzymes like COX-2 and the suppression of pro-inflammatory signaling pathways such as NF-κB.[14][18] Inhibition of these pathways leads to a reduction in the production of inflammatory mediators like prostaglandins and cytokines.

Caption: Simplified overview of inflammatory pathways and their inhibition by an imidazopyridine derivative.

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Synthesized compounds and reference NSAID (Diclofenac)

• EIA (Enzyme Immunoassay) kit for prostaglandin E2 (PGE2) measurement

Procedure:

• Enzyme Incubation: Incubate the purified COX-1 or COX-2 enzyme with various concentrations of the test compounds or the reference drug.

• Substrate Addition: Initiate the reaction by adding arachidonic acid.

• Reaction Termination: Stop the reaction after a specific time.

• PGE2 Measurement: Measure the amount of PGE2 produced using an EIA kit.

• Data Analysis: Calculate the percentage of inhibition of COX activity and determine the IC50 value for each compound against both COX-1 and COX-2.

Conclusion

The 2-Chloro-3-fluoropyridine scaffold has proven to be a valuable starting point for the synthesis of a diverse range of biologically active compounds. The derivatives discussed in this guide demonstrate significant potential in the fields of oncology, infectious diseases, and inflammation. The comparative data presented highlights the promising potency of these novel compounds, in some cases surpassing that of established drugs. The detailed experimental protocols provide a practical foundation for researchers to further explore and optimize derivatives of this versatile heterocyclic core. Continued investigation into the structure-activity relationships and mechanisms of action of compounds derived from 2-Chloro-3-fluoropyridine is warranted to unlock their full therapeutic potential.

References

Click to expand

• Shinabarger, D. (1999). Mechanism of action of the oxazolidinone antibacterial agents. Expert Opinion on Investigational Drugs, 8(8), 1195-1202. [Link]

• Swaney, S. M., Aoki, H., Ganoza, M. C., & Shinabarger, D. L. (1998). The oxazolidinone linezolid inhibits initiation of protein synthesis in bacteria. Antimicrobial agents and chemotherapy, 42(12), 3251–3255.
• Recent Advancements in Pyridine Derivatives as Anticancer Agents. (2024). International Journal on Science and Technology, 4(5), 106-116.
• Ford, C. W., Hamel, J. C., Wilson, D. M., Zurenko, G. E., & Moerman, J. K. (1997). In vivo activities of U-100592 and U-100766, novel oxazolidinone antimicrobial agents. Antimicrobial agents and chemotherapy, 41(7), 1459–1464.
• Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). Molecules, 26(21), 6629.
• Diekema, D. J., & Jones, R. N. (2000). Oxazolidinones: a new class of Gram-positive antimicrobial agents. The Lancet, 356(9245), 1945-1946.

• Eldehna, W. M., Abou-Seri, S. M., El-Kerdawy, A. M., & Ali, M. M. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules (Basel, Switzerland), 23(6), 1436. [Link]

• Pyridine Moiety: Recent Advances in Cancer Treatment. (2021).
• A Systemic Review on Pyridine Derivative Against Cancer and Tumor Cell-Line. (2023). Journal of Drug Delivery and Therapeutics, 13(7-S), 213-223.
• Anticancer Functions of Pyridine Heterocycles. (2022). ChemistrySelect, 7(36).
• Discovery of Imidazopyridine Derivatives as Highly Potent Respiratory Syncytial Virus Fusion Inhibitors. (2015). ACS Medicinal Chemistry Letters, 6(6), 713-717.

• Imidazopyridine. In Wikipedia. Retrieved from [Link]

• Literature MIC values for tested antibiotics. ResearchGate. (n.d.). [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (2021). Molecules (Basel, Switzerland), 26(16), 4936.

• IC50 is distinct for diclofenac, ibuprofen, and... ResearchGate. (n.d.). [Link]

• A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). (2012). International Journal of ChemTech Research, 4(3), 953-958.
• Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. (2023). Antibiotics (Basel, Switzerland), 12(10), 1530.
• Preparation method of 2-amino-3-fluoropyridine.
• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). ACS Omega, 6(51), 35221–35234.
• Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective. (2020). Indian Journal of Pharmacology, 52(4), 266-277.

• Interpretation of MICs in Antibiotic Susceptibility Testing. Dick White Referrals. (n.d.). [Link]

• Inhibition of inflammation and oxidative stress by an imidazopyridine derivative X22 prevents heart injury from obesity. (2017). Journal of cellular and molecular medicine, 21(3), 517–528.

• Antibiotic Minimum Inhibitory Concentrations: Do You know These 6 Things About Them?. IDStewardship. (2024, February 12). [Link]

• Synthesis of new imidazopyridine based 1,2,3-triazoles: Evaluation of antibacterial, antibiofilm and time kill studies. (2019). Bioorganic Chemistry, 86, 466-474.

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Institute for Collaborative Biotechnology (ICB). (2023, September 15). [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. (2021). Molecules (Basel, Switzerland), 26(4), 966.

• 2-Amino-5-chloro-3-fluoropyridine. IWK Health Centre. (n.d.). [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). ACS Omega, 6(51), 35221–35234.

• IC50 (µM) values for non-steroidal anti-inflammatory drug (NSAIDs),... ResearchGate. (n.d.). [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. (2009). [Link]

• Emerging Evidence in NSAID Pharmacology: Important Considerations for Product Selection. (2015). The American journal of managed care, 21(9 Suppl), S139–S147.
• Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. (2024). E3S Web of Conferences, 481, 01007.

• Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-Oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine. ResearchGate. (2023, May 9). [Link]

• Imidazopyridine, a promising scaffold with potential medicinal applications and structural activity relationship (SAR): recent advances. (2022). Journal of Biomolecular Structure and Dynamics, 40(17), 7767–7787.
• Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine. (2023). Molecules (Basel, Switzerland), 28(10), 4039.
• Diclofenac N-Derivatives as Therapeutic Agents with Anti-Inflammatory and Anti-Cancer Effect. (2021). Molecules (Basel, Switzerland), 26(16), 4967.
• Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. (2015). Oncology letters, 10(3), 1431–1436.
• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. (2023). Cancers, 15(22), 5462.

• anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells. ResearchGate. (n.d.). [Link]

• The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. (2016). Oncotarget, 7(33), 53633–53647.
• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). Molecules (Basel, Switzerland), 27(14), 4581.
• Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine. (2023). Molecules (Basel, Switzerland), 28(10), 4039.

• cytotoxicity ic50 values: Topics by Science.gov. (n.d.). [Link]

Sources

• 1. Mechanism of action of oxazolidinones: effects of linezolid and eperezolid on translation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemijournal.com [chemijournal.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dickwhitereferrals.com [dickwhitereferrals.com]
• 8. idstewardship.com [idstewardship.com]
• 9. Mechanism of action of the oxazolidinone antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Oxazolidinones: activity, mode of action, and mechanism of resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ajmc.com [ajmc.com]
• 14. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Diclofenac N-Derivatives as Therapeutic Agents with Anti-Inflammatory and Anti-Cancer Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibition of inflammation and oxidative stress by an imidazopyridine derivative X22 prevents heart injury from obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Beyond the Benchmark: A Comparative Guide to Reagents for 3-Substituted Pyridine Synthesis

The pyridine ring is a cornerstone of medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1][2] Its unique properties, including its ability to form hydrogen bonds and its aqueous solubility, make it a "privileged scaffold" in the development of novel therapeutics.[1] A critical task for researchers is the synthesis of functionalized pyridines, and 2-chloro-3-fluoropyridine has long served as a key building block for introducing substitution at the 3-position. However, reliance on a single reagent can limit synthetic strategy. This guide offers an in-depth comparison of viable alternatives to 2-chloro-3-fluoropyridine, providing the data-driven insights necessary for researchers, scientists, and drug development professionals to make informed decisions in their synthetic campaigns.

The Benchmark: Understanding 2-Chloro-3-fluoropyridine

2-Chloro-3-fluoropyridine is a versatile reagent primarily utilized in nucleophilic aromatic substitution (SNAr) reactions. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing properties of the halogen substituents, facilitates attack by nucleophiles. However, a significant challenge lies in controlling regioselectivity. Nucleophilic attack can occur at either the C2 position (displacing chloride) or the C3 position (displacing fluoride), often leading to mixtures of products. The outcome is highly dependent on the nature of the nucleophile and the reaction conditions.

A Comparative Analysis of Alternative Reagents

Several alternative reagents and strategies exist that offer distinct advantages over 2-chloro-3-fluoropyridine, particularly concerning regioselectivity, reactivity, and substrate scope.

2,3-Dichloropyridine

Reactivity and Regioselectivity: Similar to its fluorinated counterpart, 2,3-dichloropyridine undergoes SNAr reactions. However, the chlorine at the 2-position is generally more activated towards nucleophilic attack than the chlorine at the 3-position due to the stronger electron-withdrawing effect of the ring nitrogen at the ortho and para positions.[3] This can lead to improved regioselectivity for substitution at C2. In some cases, solvent choice can dramatically influence the regioselectivity of SNAr reactions on dichloropyridines.[4][5]

Advantages:

• Often more regioselective for C2 substitution.

• Generally less expensive and more readily available than 2-chloro-3-fluoropyridine.

Disadvantages:

• May require harsher reaction conditions compared to fluoropyridines, as fluoride is a better leaving group in SNAr.[6]

3-Fluoro-2-nitropyridine

Reactivity and Regioselectivity: The presence of a strongly electron-withdrawing nitro group at the 2-position dramatically activates the pyridine ring for nucleophilic attack.[7] This activation is so pronounced that it directs nucleophiles almost exclusively to the C2 position, leading to the displacement of the nitro group. The fluorine at C3 remains, providing a handle for further functionalization.

Advantages:

• Excellent regioselectivity for C2 functionalization.[7]

• The nitro group is a powerful activating group, often allowing for milder reaction conditions.[7][8]

Disadvantages:

• The nitro group must typically be removed or transformed in subsequent synthetic steps, adding to the overall sequence length.

• The synthesis of the starting material itself can be a multi-step process.[9]

Pyridine N-Oxides

Reactivity and Regioselectivity: The conversion of a pyridine to its corresponding N-oxide fundamentally alters its electronic properties and reactivity. The N-oxide oxygen can donate electron density into the ring, making it more susceptible to electrophilic substitution.[10] However, for nucleophilic substitution, the N-oxide group activates the C2 and C4 positions.[11][12][13] This strategy can be cleverly employed. For instance, fluorination of a pyridine N-oxide can direct the fluorine to a different position than direct fluorination of the parent pyridine. A subsequent SNAr reaction on the fluorinated N-oxide, followed by deoxygenation, provides access to pyridine isomers that are difficult to obtain otherwise.[14]

Advantages:

• Alters the inherent reactivity of the pyridine ring, enabling access to different substitution patterns.[10][15]

• Can be used to direct substitution to the C4 position, which is often challenging.

Disadvantages:

• Requires additional synthetic steps for N-oxide formation and subsequent deoxygenation.

Pyridyl Triflates and Nonaflates

Reactivity and Regioselectivity: Pyridyl triflates (OTf) and nonaflates (ONf) are excellent electrophiles for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Stille, and Buchwald-Hartwig reactions.[16][17][18] This approach circumvents the challenges of SNAr by forming carbon-carbon or carbon-heteroatom bonds through a different mechanistic manifold. The triflate or nonaflate group is typically introduced from a corresponding hydroxypyridine. For a 2-halo-3-hydroxypyridine, conversion of the hydroxyl to a triflate provides a highly reactive handle for cross-coupling at C3, while the halogen at C2 can be retained for subsequent SNAr or another cross-coupling reaction.

Advantages:

• Provides access to a vast array of carbon-carbon and carbon-heteroatom bond formations.

• Offers excellent regiocontrol, as the triflate is selectively reactive in cross-coupling.[19]

• Milder reaction conditions are often possible compared to traditional SNAr.

Disadvantages:

• Requires the synthesis of the corresponding hydroxypyridine precursor.

• Palladium catalysts and ligands can be expensive.

Data-Driven Comparison

Reagent/Strategy	Primary Reaction Type	Regioselectivity Control	Key Advantages	Key Disadvantages
2-Chloro-3-fluoropyridine	SNAr	Moderate; mixture of C2/C3 isomers is common	Commercially available	Poor regioselectivity
2,3-Dichloropyridine	SNAr	Good for C2 substitution	Cost-effective, improved C2 selectivity	Harsher conditions may be needed
3-Fluoro-2-nitropyridine	SNAr	Excellent for C2 substitution	High activation, excellent regioselectivity	Requires subsequent nitro group manipulation
Pyridine N-Oxides	SNAr / Electrophilic Substitution	Alters reactivity to favor C2/C4	Access to alternative isomers	Adds steps (oxidation/reduction)
Pyridyl Triflates/Nonaflates	Cross-Coupling	Excellent	Broad scope, mild conditions, high selectivity	Precursor synthesis, catalyst cost

Experimental Protocols

Protocol 1: Representative SNAr with an Alternative Reagent (3-Fluoro-2-nitropyridine)

This protocol describes a typical nucleophilic aromatic substitution on 3-fluoro-2-nitropyridine with a generic amine nucleophile (R-NH2).

Materials:

• 3-Fluoro-2-nitropyridine (1.0 eq)

• Amine (R-NH2) (1.2 eq)

• Potassium Carbonate (K2CO3) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add 3-fluoro-2-nitropyridine and potassium carbonate.

• Add anhydrous DMF via syringe.

• Add the amine nucleophile dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to 80 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water (3x) and then with brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-amino-3-fluoropyridine derivative.

Protocol 2: Representative Suzuki-Miyaura Cross-Coupling with a Pyridyl Triflate

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a 3-pyridyl triflate with a boronic acid.[17]

Materials:

• 3-Pyridyl triflate (1.0 eq)

• Aryl or alkenyl boronic acid (1.5 eq)

• Pd(PPh3)4 (0.1 eq)

• Potassium Phosphate (K3PO4) (3.0 eq)

• Anhydrous Dioxane

• Ethyl acetate

• Brine

Procedure:

• In a reaction tube, combine the 3-pyridyl triflate, boronic acid, Pd(PPh3)4, and K3PO4.

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon) three times.

• Add anhydrous dioxane via syringe.

• Seal the tube and heat the mixture to 100 °C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the cross-coupled product.

Visualization of Synthetic Strategy

Workflow for Reagent Selection

Caption: Decision workflow for selecting a suitable pyridine building block.

Mechanistic Comparison: SNAr vs. Suzuki Coupling

Caption: Contrasting SNAr and Suzuki cross-coupling pathways.

Future Outlook

The development of novel methods for pyridine synthesis remains an active area of research.[20][21] Strategies focusing on C-H activation and functionalization, for example, promise to further streamline the synthesis of complex pyridine derivatives by bypassing the need for pre-halogenated starting materials. As our understanding of catalysis and reaction mechanisms deepens, the toolkit available to medicinal chemists will undoubtedly continue to expand, offering even more efficient and selective routes to these vital heterocyclic scaffolds.

References

• Synthesis. (2010). Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates.
• National Institutes of Health. (n.d.). Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates.
• BenchChem. (2025). The Ascendant Role of 3-Substituted Pyridines in Modern Drug Discovery: A Technical Review.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring 3-Fluoro-2-Nitropyridine: Properties, Applications, and Manufacturing.
• BenchChem. (2025). Alternative reagents to 2-Fluoropyridine-3-boronic acid for pyridine synthesis.
• ChemTube3D. (n.d.). Pyridine N-Oxide - Nucleophilic Substitution (Addition-Elimination).
• ACS Publications. (n.d.). Novel pharmacological activity of a series of substituted pyridines. Journal of Medicinal Chemistry.
• Baran Lab, Scripps Research. (2012). Pyridine N-Oxides.
• Critical Reviews in Analytical Chemistry. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review.
• Lecture Notes by Dr. Diksha Katiyar. (n.d.). Pyridine.
• Journal of Pharmaceutical Research and Reports. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases.
• ResearchGate. (n.d.). Triflate‐selective cross‐couplings of haloaryl triflates.
• ChemicalBook. (n.d.). 3-Fluoro-2-nitropyridine synthesis.
• YouTube. (2020). Reactivity of Pyridine-N-Oxide.
• ResearchGate. (n.d.). Relative nucleophilic reactivity of pyridines and pyridine N-oxides (supernucleophilicity of pyridine N-oxides).
• Molecules. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities.
• Chem-Impex International. (n.d.). 3-Fluoro-2-nitropyridine.
• Journal of the American Chemical Society. (n.d.). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution.
• ACS Publications. (1987). Palladium-catalyzed coupling of aryl triflates with organostannanes. Journal of the American Chemical Society.
• Current Organic Synthesis. (n.d.). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review.
• ResearchGate. (n.d.). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides.
• PubMed Central. (n.d.). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides.
• ResearchGate. (n.d.). Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy.

Sources

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. innospk.com [innospk.com]
• 8. chemimpex.com [chemimpex.com]
• 9. 3-Fluoro-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 10. bhu.ac.in [bhu.ac.in]
• 11. chemtube3d.com [chemtube3d.com]
• 12. baranlab.org [baranlab.org]
• 13. youtube.com [youtube.com]
• 14. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. globalresearchonline.net [globalresearchonline.net]
• 21. ijpsonline.com [ijpsonline.com]

Navigating the Synthesis of 2-Chloro-3-fluoropyridine: A Comparative Guide to Cost-Effectiveness in Large-Scale Production

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2-Chloro-3-fluoropyridine

2-Chloro-3-fluoropyridine is a pivotal intermediate in the synthesis of a multitude of active pharmaceutical ingredients (APIs) and agrochemicals.[1][2][3] Its unique substitution pattern, featuring both a chlorine and a fluorine atom on the pyridine ring, offers a versatile platform for medicinal chemists to introduce this key heterocycle into complex molecular architectures, often leading to enhanced biological activity and improved pharmacokinetic profiles.[4][5] The strategic placement of the halogen atoms allows for selective functionalization through various cross-coupling reactions and nucleophilic substitutions, making it a valuable building block in the development of novel therapeutics and crop protection agents.[2][3]

As the demand for innovative pharmaceuticals and agrochemicals continues to grow, the large-scale, cost-effective synthesis of 2-Chloro-3-fluoropyridine has become a critical consideration for chemical development and manufacturing teams. This guide provides a comprehensive analysis of the primary synthetic routes to this key intermediate, with a focus on comparing their cost-effectiveness, scalability, and overall process viability for industrial production. We will delve into the underlying chemistry, present comparative experimental data, and discuss the critical process parameters that influence the economic and environmental footprint of each approach.

Comparative Analysis of Synthetic Routes

The industrial production of 2-Chloro-3-fluoropyridine is dominated by two principal synthetic strategies, each with its own set of advantages and challenges. The choice of route is often dictated by the availability and cost of starting materials, the required scale of production, and the capital investment in specialized equipment.

Route 1: Chlorination of 3-Fluoropyridine

This classical approach involves the direct chlorination of 3-fluoropyridine. The reaction typically proceeds via a directed ortho-metalation followed by quenching with a chlorine source.

Chemical Principle: The reaction is initiated by the deprotonation of the C2 position of the pyridine ring, which is activated by the electron-withdrawing fluorine atom at the C3 position. A strong base, typically an organolithium reagent like n-butyllithium, is used for this purpose. The resulting lithiated intermediate is then reacted with an electrophilic chlorine source, such as hexachloroethane, to yield 2-Chloro-3-fluoropyridine.

Experimental Protocol (Lab-Scale):

A general procedure for the synthesis of 2-chloro-3-fluoropyridine from 3-fluoropyridine is as follows:

• To a solution of 1,4-diazabicyclo[2.2.2]octane (DABCO) in anhydrous ether, pre-dried by azeotropic distillation, n-butyllithium in hexane is added at -20 to -30 °C.

• After stirring for one hour, the temperature is lowered to -65°C.

• A solution of 3-fluoropyridine in ether is then added dropwise, and the mixture is stirred for another hour.

• An ether solution of hexachloroethane is added dropwise, maintaining the temperature below -60°C. The mixture is stirred for an additional two hours.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride and warmed to room temperature.

• The aqueous phase is extracted with ether, and the combined organic phases are washed, dried over anhydrous magnesium sulfate, and concentrated under vacuum.

• The crude product is purified by distillation to yield 2-chloro-3-fluoropyridine.[6]

Cost-Effectiveness Analysis:

• Raw Materials: The primary drawback of this route is the high cost of the starting material, 3-fluoropyridine.[7] Although prices can vary, 3-fluoropyridine is generally more expensive than the starting material for Route 2. The use of n-butyllithium, a pyrophoric and moisture-sensitive reagent, also adds to the cost and handling complexity.

• Yield and Purity: This route can provide good yields, typically in the range of 60-70% on a lab scale.[6] The purity of the distilled product is generally high, meeting the stringent requirements of the pharmaceutical industry.

• Scalability and Safety: The use of cryogenic temperatures and highly reactive organolithium reagents presents significant challenges for large-scale production.[8] Strict safety protocols and specialized equipment are necessary to handle n-butyllithium safely.[8][9] The generation of lithium salts as byproducts also requires appropriate waste disposal procedures.

Route 2: Diazotization of 2-Chloro-3-aminopyridine

This alternative and often more industrially viable route utilizes the readily available 2-chloro-3-aminopyridine as the starting material. The synthesis proceeds via a diazotization reaction followed by a fluoro-dediazoniation.

Chemical Principle: 2-Chloro-3-aminopyridine is converted to its corresponding diazonium salt using a nitrite source in the presence of a fluoride source. The unstable diazonium salt then decomposes, releasing nitrogen gas and incorporating a fluorine atom onto the pyridine ring. Various fluorinating agents can be employed, including anhydrous hydrogen fluoride, fluoroboric acid, and, more recently, milder reagents like copper fluoride.[7]

Experimental Protocol (One-Pot Process with Copper Fluoride):

A patented one-pot procedure for the synthesis of 2-chloro-3-fluoropyridine from 2-chloro-3-aminopyridine is as follows:

• Tert-butyl nitrite and copper (II) fluoride are dissolved in an organic solvent (e.g., methanol, ethanol, acetonitrile, or isopropanol) under an inert atmosphere (nitrogen or argon).

• 2-Chloro-3-aminopyridine is added to the mixture.

• The reaction is maintained at a temperature between 0-60 °C for 1-10 hours.

• Upon completion, the product is isolated and purified. This method reports yields ranging from 60% to 68%.[7]

Cost-Effectiveness Analysis:

• Raw Materials: 2-Chloro-3-aminopyridine is a more economical starting material compared to 3-fluoropyridine. The use of copper fluoride and tert-butyl nitrite offers a safer and more manageable alternative to hazardous reagents like anhydrous hydrogen fluoride or the complex handling of fluoroboric acid.[7]

• Yield and Purity: The one-pot process with copper fluoride provides stable and reproducible yields in the range of 60-68%, which is comparable to Route 1.[7] The purity of the final product is typically high and suitable for pharmaceutical applications.

• Scalability and Safety: This route is generally considered more amenable to large-scale production due to its milder reaction conditions and the avoidance of highly pyrophoric reagents.[7] However, diazotization reactions are known to be exothermic and can generate unstable intermediates, requiring careful temperature control and adherence to strict safety protocols to prevent runaway reactions.[3] The use of tert-butyl nitrite also requires appropriate handling due to its flammability and potential for peroxide formation.

Quantitative Data Summary

Parameter	Route 1: Chlorination of 3-Fluoropyridine	Route 2: Diazotization of 2-Chloro-3-aminopyridine
Starting Material	3-Fluoropyridine	2-Chloro-3-aminopyridine
Reported Yield	60-70% (lab-scale)[6]	60-68% (one-pot, lab-scale)[7]
Purity	High (distillation)	High (typically >97%)[10]
Key Reagents	n-Butyllithium, Hexachloroethane	tert-Butyl nitrite, Copper (II) fluoride
Reaction Conditions	Cryogenic temperatures (-65 °C)	Mild temperatures (0-60 °C)[7]
Safety Concerns	Pyrophoric n-butyllithium, cryogenic handling	Exothermic diazotization, unstable intermediates, flammable nitrite
Scalability	Challenging due to reagents and conditions	More favorable for large-scale production
Estimated Cost	Higher due to expensive starting material	More cost-effective due to cheaper starting material

Emerging Technologies: The Promise of Flow Chemistry

Recent advancements in synthetic methodology are paving the way for more efficient and sustainable production of fluorinated heterocycles. Continuous flow chemistry, in particular, offers significant advantages for the synthesis of 2-Chloro-3-fluoropyridine, especially for the diazotization route.

Advantages of Flow Chemistry:

• Enhanced Safety: The small reaction volumes within a flow reactor minimize the risks associated with highly exothermic reactions and unstable intermediates.[11]

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors allows for precise temperature control and efficient mixing, leading to higher yields and purity.

• Scalability: Scaling up production in a flow system is achieved by running the reactor for longer periods or by "numbering up" (using multiple reactors in parallel), which is often more straightforward than scaling up batch reactors.

• Automation and Control: Flow chemistry allows for precise control over reaction parameters and the potential for in-line analysis and real-time optimization.

While specific industrial-scale flow chemistry protocols for 2-Chloro-3-fluoropyridine are not yet widely published, the principles of this technology suggest that it could significantly improve the safety and efficiency of the diazotization route, further enhancing its cost-effectiveness. The adaptation of this route to a continuous flow process is a promising area for future process development.[5]

Experimental Workflows and Decision Making

The selection of an optimal synthetic route is a multi-faceted decision that requires careful consideration of economic, safety, and logistical factors. The following diagrams illustrate the synthetic pathways and a decision-making workflow.

Caption: Synthetic pathways to 2-Chloro-3-fluoropyridine.

Caption: Decision workflow for selecting a synthetic route.

Conclusion and Future Outlook

The synthesis of 2-Chloro-3-fluoropyridine presents a classic case study in process chemistry, where the choice of synthetic route has profound implications for the cost-effectiveness and scalability of production. While the chlorination of 3-fluoropyridine is a chemically elegant and high-yielding method, its reliance on an expensive starting material and hazardous reagents makes it less attractive for large-scale industrial synthesis. The diazotization of 2-chloro-3-aminopyridine, particularly with the advent of milder fluorinating agents like copper fluoride, offers a more economically viable and scalable alternative.

Looking ahead, the continued development of novel fluorination methods and the adoption of advanced manufacturing technologies like continuous flow chemistry are expected to further optimize the synthesis of 2-Chloro-3-fluoropyridine. These innovations will not only improve the economic feasibility of producing this vital intermediate but also enhance the safety and environmental sustainability of the manufacturing process, ultimately supporting the development of the next generation of life-saving medicines and advanced agricultural products.

References

• CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google P

• The Role of HAZOP Study in Identifying and Managing Operational Hazards in Indian Chemical Manufacturing - TSM TheSafetyMaster Private Limited. (URL: [Link])

• 2-Chloro-3-fluoropyridine is a key compound in pharmaceutical and agrochemical synthesis. (Source: Chem-Impex, URL not available)

• Exploring 2-Chloro-3-Fluoropyridine: A Key Pharmaceutical Intermediate. (URL: [Link])

• Pyridine Distillation | Products & Suppliers - GlobalSpec. (URL: [Link])

• Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs - MDPI. (URL: [Link])

• 2-AMINO PYRIDINE FOR SYNTHESIS MSDS CAS-No. - Loba Chemie. (URL: [Link])

• Exploring 2-Chloro-3-Fluoropyridine: A Key Pharmaceutical Intermediate. (URL: [Link])

• Synthesis of 2-amino-5-fluoropyridine - ResearchGate. (URL: [Link])

• SAFETY DATA SHEET - AFG Bioscience. (URL: [Link])

• n-Butyllithium: Lessons Learned - Stanford Environmental Health & Safety. (URL: [Link])

• Industrial Crystallization: Developments in Research and Technology - ResearchGate. (URL: [Link])

• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines | Request PDF - ResearchGate. (URL: [Link])

• Crystallization & Precipitation | Definition, Steps, Equipment - Mettler Toledo. (URL: [Link])

• Reactive Chemical Hazards of Diazonium Salts - ResearchGate. (URL: [Link])

• US3838136A - Preparation of 2-chloro-3-aminopyridine - Google P

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC - NIH. (URL: [Link])

Sources

• 1. books-library.website [books-library.website]
• 2. Hazard Identification of Chemical Process Industry through HAZOP Study [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
• 5. innospk.com [innospk.com]
• 6. benchchem.com [benchchem.com]
• 7. CN102584689A - Preparing method of 2-chloro-3-fluoropyridine - Google Patents [patents.google.com]
• 8. Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.cambridge.org [assets.cambridge.org]
• 10. ossila.com [ossila.com]
• 11. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Spectroscopic Validation of 2-Chloro-3-fluoropyridine Reaction Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and agrochemical research, substituted pyridines are indispensable building blocks. Among these, 2-Chloro-3-fluoropyridine serves as a versatile precursor for the synthesis of a wide array of functionalized molecules. The regioselectivity of its reactions, particularly nucleophilic aromatic substitution (SNAr), is a critical parameter that dictates the identity and purity of the final product. Consequently, rigorous spectroscopic validation is not merely a procedural step but the cornerstone of reliable and reproducible synthetic chemistry.

This guide provides an in-depth, technically-focused comparison of spectroscopic methodologies for the unambiguous characterization of reaction products derived from 2-Chloro-3-fluoropyridine. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices and the logic of data interpretation, empowering researchers to confidently validate their synthetic outcomes.

The Synthetic Challenge: Regioselectivity in Nucleophilic Aromatic Substitution

2-Chloro-3-fluoropyridine presents two potential sites for nucleophilic attack: the carbon bearing the chlorine atom (C-2) and the carbon bearing the fluorine atom (C-3). While the fluorine substituent generally imparts higher reactivity towards SNAr compared to chlorine, the electronic and steric environment of the pyridine ring introduces a layer of complexity.[1] Therefore, a given reaction may yield the desired product, the isomeric byproduct, or a mixture of both, in addition to unreacted starting material.

To illustrate the validation process, we will consider a model reaction: the substitution of 2-Chloro-3-fluoropyridine with a generic amine nucleophile (R-NH₂). This reaction could potentially yield two isomeric products: 2-(alkylamino)-3-fluoropyridine or 2-chloro-3-(alkylamino)pyridine.

Caption: Potential reaction pathways for the nucleophilic substitution of 2-Chloro-3-fluoropyridine.

Multi-faceted Spectroscopic Validation: A Comparative Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for distinguishing between the potential isomers. The chemical shifts (δ) and coupling constants (J) of the pyridine ring protons are exquisitely sensitive to the electronic environment dictated by the substituents. Furthermore, ¹⁹F NMR provides a direct probe of the fluorine-containing species.

• Sample Preparation: Dissolve 5-10 mg of the purified reaction product in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid signal overlap with the analyte.

• Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H NMR) to achieve optimal signal dispersion.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Obtain a proton-decoupled carbon spectrum to identify all unique carbon environments.

  • ¹⁹F NMR: Acquire a proton-decoupled fluorine spectrum. This is crucial for identifying fluorine-containing compounds.

  • 2D NMR (COSY, HSQC, HMBC): In cases of ambiguity, 2D NMR experiments can be invaluable for establishing connectivity between protons and carbons.

Spectroscopic Feature	2-Chloro-3-fluoropyridine (Starting Material)	2-(Alkylamino)-3-fluoropyridine (Product A)	2-Chloro-3-(alkylamino)pyridine (Product B)
¹H NMR (Pyridine Protons)	Complex multiplet patterns.	Distinct changes in chemical shifts and coupling constants due to the electron-donating amine group.	Significant downfield shift of the proton ortho to the amino group.
¹⁹F NMR	Single resonance.	A new resonance, likely shifted upfield due to the neighboring electron-donating group.	Absence of a fluorine signal.
¹³C NMR	Characteristic signals for the chlorinated and fluorinated carbons.	Upfield shift of the carbon attached to the amino group (C-2) and a downfield shift of the carbon attached to fluorine (C-3).	Upfield shift of the carbon attached to the amino group (C-3) and a downfield shift of the carbon attached to chlorine (C-2).

Causality in Interpretation: The electron-donating nature of the amino group in Product A will shield the adjacent protons and carbons, causing an upfield shift in their NMR signals compared to the starting material. Conversely, the removal of the electronegative fluorine in Product B will lead to a more pronounced upfield shift for the C-3 carbon. The presence or absence of a ¹⁹F NMR signal is a definitive diagnostic tool.

Caption: A streamlined workflow for the NMR-based validation of reaction products.

Mass Spectrometry (MS): Unambiguous Molecular Weight Determination

Mass spectrometry provides the exact molecular weight of the product, which is a fundamental piece of evidence for its identity. High-resolution mass spectrometry (HRMS) can provide the elemental composition, further solidifying the structural assignment.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization Method: Electrospray ionization (ESI) is a soft ionization technique well-suited for many organic molecules, minimizing fragmentation and providing a clear molecular ion peak ([M+H]⁺).

• Mass Analyzer: A time-of-flight (TOF) or Orbitrap mass analyzer will provide the high resolution necessary for accurate mass determination.

Compound	Molecular Formula	Expected Exact Mass [M+H]⁺
2-Chloro-3-fluoropyridine	C₅H₃ClFN	131.9938
2-(Methylamino)-3-fluoropyridine	C₆H₇FN₂	127.0675
2-Chloro-3-(methylamino)pyridine	C₆H₇ClN₂	143.0379

Key Insight: While both potential products have different nominal masses, HRMS provides the definitive differentiation. The characteristic isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be present in the starting material and Product B, but absent in Product A.

Infrared (IR) Spectroscopy: A Functional Group Fingerprint

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. While not as structurally definitive as NMR, it serves as an excellent complementary method for confirming the success of a reaction.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (for liquids) or as a KBr pellet (for solids). Attenuated Total Reflectance (ATR) is a modern, convenient alternative that requires minimal sample preparation.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

Functional Group	Characteristic Absorption (cm⁻¹)	2-Chloro-3-fluoropyridine	2-(Alkylamino)-3-fluoropyridine	2-Chloro-3-(alkylamino)pyridine
N-H Stretch	3300-3500	Absent	Present (if secondary amine)	Present (if secondary amine)
C-Cl Stretch	600-800	Present	Absent	Present
C-F Stretch	1000-1400	Present	Present	Absent
C=N, C=C Stretch (Aromatic)	1400-1600	Present	Present	Present

Trustworthiness of the Data: The disappearance of the C-Cl stretch and the appearance of an N-H stretch would strongly indicate the formation of Product A. Conversely, the disappearance of the C-F stretch and the appearance of an N-H stretch would point towards Product B.

Conclusion: An Integrated and Self-Validating Approach

The robust validation of 2-Chloro-3-fluoropyridine reaction products necessitates a multi-pronged spectroscopic approach. While NMR spectroscopy stands as the primary tool for unambiguous structural elucidation, MS provides definitive molecular weight and elemental composition, and IR offers rapid confirmation of functional group transformations. By judiciously applying these techniques and understanding the underlying principles of their data interpretation, researchers can ensure the scientific integrity of their work and accelerate the pace of discovery in drug development and materials science.

References

• NIST Chemistry WebBook. Pyridine, 2-chloro-.[Link][2][3]

• MDPI. Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines.[Link]

• NIH National Library of Medicine. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution.[Link][1]

Sources

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridine, 2-chloro- [webbook.nist.gov]
• 3. Pyridine, 2-chloro- [webbook.nist.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Chloro-3-fluoropyridine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 2-Chloro-3-fluoropyridine (CAS No. 17282-04-1). As a halogenated pyridine derivative, this compound requires meticulous management to ensure the safety of laboratory personnel and to maintain environmental compliance. The procedures outlined below are synthesized from established safety protocols and regulatory standards, designed to provide clarity and instill confidence in your operational practices.

Section 1: Core Safety Directives & Hazard Assessment

Before handling or disposing of 2-Chloro-3-fluoropyridine, a thorough understanding of its properties and associated hazards is paramount. This is not merely a procedural formality; it is the foundation of a safe laboratory environment. The causality behind these precautions is rooted in the chemical's reactivity, toxicity, and physical state.

1.1. Hazard Identification

2-Chloro-3-fluoropyridine is a combustible liquid that is harmful if swallowed and can cause serious eye damage.[1] Upon combustion, it releases highly toxic and corrosive gases, including hydrogen chloride, hydrogen fluoride, and nitrogen oxides.[2] Therefore, all handling and disposal procedures must be designed to mitigate these risks.

Table 1: Physicochemical Properties and Hazards of 2-Chloro-3-fluoropyridine

Property	Value	Source
CAS Number	17282-04-1	[1][2]
Appearance	Colorless liquid	[2]
Boiling Point	80 °C at 110 hPa	[2]
Flash Point	63 °C (145.4 °F) - closed cup	[2]
Density	1.323 g/cm³ at 25 °C	[2]
Primary Hazards	Combustible liquid, Harmful if swallowed, Causes serious eye damage	[1]
Incompatibilities	Strong oxidizing agents, Strong acids, Strong bases	[1][3]

1.2. Personal Protective Equipment (PPE) & Engineering Controls

The selection of PPE is your first line of defense. The following are mandatory when handling 2-Chloro-3-fluoropyridine:

• Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety glasses are insufficient.

• Hand Protection: Use chemically resistant gloves (e.g., butyl rubber). Nitrile gloves are not recommended for prolonged contact.[4] Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with applicable laws.[5]

• Body Protection: A fully-buttoned laboratory coat and appropriate protective clothing are required to prevent skin exposure.[1][6]

• Respiratory Protection: All handling of open containers must occur inside a certified chemical fume hood to prevent inhalation of vapors.[1] If a fume hood is not available or if exposure limits may be exceeded, a NIOSH/MSHA-approved respirator with an appropriate filter (e.g., type ABEK EN14387) must be used.[1]

The rationale for these controls is self-evident: they create a barrier between you and the chemical, preventing accidental exposure through contact, ingestion, or inhalation.

Section 2: Waste Management & Disposal Workflow

Proper disposal is a systematic process that begins the moment the chemical is deemed waste. The guiding principle is segregation . Halogenated organic compounds must not be mixed with non-halogenated waste streams to ensure the final disposal method is effective and safe.[7][8]

Caption: Disposal workflow for 2-Chloro-3-fluoropyridine.

2.1. Step-by-Step Collection Protocol

• Container Selection: Designate a specific, compatible waste container for 2-Chloro-3-fluoropyridine and materials contaminated with it.[4] The container should be made of high-density polyethylene (HDPE) or glass and have a secure, airtight seal.

• Labeling: Immediately label the container as "Hazardous Waste: 2-Chloro-3-fluoropyridine". The label must also include the words "Halogenated Organic Liquid," "Combustible," and "Toxic." Ensure the date of first accumulation is clearly marked.

• Waste Transfer: Conduct all transfers of waste into the container within a certified chemical fume hood.[1] Avoid splashing. Keep the container closed when not in use.

• Segregation: Do NOT mix this waste with other chemical waste, especially non-halogenated solvents or strong oxidizing agents.[2][7] Mixing can lead to dangerous reactions and complicates the final disposal process.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment bin.[1][2] This area should be away from heat sources and incompatible materials.[1]

2.2. Final Disposal Pathway

The accepted and required method for the disposal of 2-Chloro-3-fluoropyridine is through a licensed professional waste disposal service.[2][5]

• Mechanism of Disposal: The primary disposal method is controlled chemical incineration equipped with an afterburner and a scrubber.[6][9] This is a critical, self-validating step. The high temperatures of incineration break the robust carbon-fluorine and carbon-chlorine bonds. The resulting acidic flue gases (HCl and HF) are then neutralized by the scrubber system, preventing their release into the atmosphere.[2][6]

• Regulatory Compliance: Waste generators are legally responsible for ensuring their chemical waste is handled and disposed of in compliance with all local, state, and federal regulations. In the United States, this falls under the EPA's Resource Conservation and Recovery Act (RCRA), as detailed in 40 CFR Part 261.[10] You must contract with a disposal company that can provide documentation of proper destruction.

Section 3: Spill and Emergency Management

Preparedness is key to mitigating the impact of an accidental release.

3.1. Small Spill Cleanup (Inside a Fume Hood)

• Alert Personnel: Notify others in the immediate area.

• Containment: Absorb the spill using an inert, dry material such as vermiculite, sand, or earth.[11] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or shovel the absorbent material into a labeled, sealable container for hazardous waste disposal.[11][12] Use only spark-free tools.[11]

• Decontamination: Wipe down the spill area with a suitable solvent (e.g., soapy water), collecting the cleaning materials as hazardous waste.

• Ventilation: Allow the area to ventilate thoroughly.

3.2. Large Spill or Spill Outside a Fume Hood

• Evacuate: Immediately evacuate the area and alert all personnel.

• Isolate: Close the doors to the affected area and prevent entry.

• Ignition Sources: If it is safe to do so, remove all sources of ignition.[2][11]

• Call for Help: Contact your institution's Environmental Health & Safety (EHS) office and/or emergency services. Do not attempt to clean up a large spill yourself.

3.3. First Aid Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][10]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water.[1][10]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

By adhering to these rigorous, well-documented procedures, you contribute to a culture of safety and ensure that your research and development activities are conducted responsibly and in full compliance with environmental regulations.

References

• 2-CHLORO-3-(TRIFLUOROMETHYL)PYRIDINE Safety Data Sheet. Cohizon Life Sciences. [Link]

• Material Safety Data Sheet - 2-Chloro-3-(trifluoromethyl)pyridine, 98+%. Cole-Parmer. [https://www.coleparmer.com/sds/2-Chloro-3-(trifluoromethyl)pyridine, 98+%/sds_28000-84]([Link], 98+%/sds_28000-84)

• SAFETY DATA SHEET - 3-Amino-2-chloropyridine. Gelest. [Link]

• PYRIDINE FOR SYNTHESIS Safety Data Sheet. Loba Chemie. [Link]

• Hazardous Materials Disposal Guide. Nipissing University. [Link]

• Hazardous Laboratory Chemicals Disposal Guide. Reed College. [Link]

• Pyridine Standard Operating Procedure. Washington State University. [Link]

• Partial List of Chemical Incompatibilities. University of Nevada, Reno. [Link]

• Regulations and Guidelines Applicable to Pyridine. National Center for Biotechnology Information (NCBI). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2-Chloro-3-fluoropyridine - Safety Data Sheet [chemicalbook.com]
• 3. Partial List of Chemical Incompatibilities | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. afgsci.com [afgsci.com]
• 6. echemi.com [echemi.com]
• 7. nipissingu.ca [nipissingu.ca]
• 8. reed.edu [reed.edu]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. cohizon.com [cohizon.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Navigating the Synthesis Landscape: A Guide to Safely Handling 2-Chloro-3-fluoropyridine

For Immediate Reference: In Case of Exposure

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Remove all contaminated clothing. Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[2][3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Understanding the Hazard: Why 2-Chloro-3-fluoropyridine Demands Respect

2-Chloro-3-fluoropyridine is a halogenated pyridine derivative, a class of compounds widely used as intermediates in the synthesis of pharmaceuticals and agrochemicals.[4][5] However, its utility in chemical synthesis is matched by its significant toxicological profile. The Safety Data Sheet (SDS) for this compound unequivocally categorizes it as a hazardous substance, with the potential for severe, life-threatening effects upon exposure.[2]

The primary dangers associated with 2-Chloro-3-fluoropyridine include:

• Acute Toxicity: It is classified as fatal if inhaled or in contact with skin, and toxic if swallowed.[2]

• Corrosivity: It is known to cause serious eye damage and skin irritation.[2]

• Respiratory Irritation: Inhalation of vapors or mists can lead to respiratory irritation.[2]

• Combustibility: It is a combustible liquid, which necessitates careful management of ignition sources.[2][6]

Given these hazards, a robust personal protective equipment (PPE) plan is not merely a recommendation but a critical necessity for any researcher or scientist handling this compound.

Your Armor: Selecting the Appropriate Personal Protective Equipment

A multi-layered approach to PPE is essential to mitigate the risks posed by 2-Chloro-3-fluoropyridine. The following table outlines the minimum required PPE, with explanations rooted in the chemical's properties.

PPE Component	Specifications and Rationale
Hand Protection	Double Gloving Recommended. Outer Glove: Butyl rubber or Viton®.Inner Glove: Nitrile rubber.Rationale: While specific breakthrough data for 2-Chloro-3-fluoropyridine is not readily available, halogenated organic compounds and aromatic amines can be aggressive toward common glove materials. Butyl rubber offers excellent resistance to a wide array of hazardous chemicals, including many polar organics.[4][7][8] Nitrile gloves provide a good general-purpose barrier, particularly against oils and some solvents, but their performance against halogenated compounds can be variable.[7][8][9] Double gloving provides an additional layer of protection in case of a breach in the outer glove. Crucially, gloves should be changed immediately if contamination is suspected. [10]
Eye and Face Protection	Tightly fitting safety goggles AND a face shield (minimum 8-inch). Rationale: Due to the severe eye damage this chemical can cause, standard safety glasses are insufficient.[2] Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers a broader barrier of protection for the entire face.[2]
Respiratory Protection	A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges. Rationale: The fatal inhalation hazard of 2-Chloro-3-fluoropyridine necessitates a high level of respiratory protection.[2] An ABEK-type cartridge provides protection against Organic vapors (A), Inorganic vapors (B), Sulphur dioxide and other acidic gases (E), and Ammonia and organic ammonia derivatives (K). This comprehensive coverage is vital given the compound's chemical nature.[3] All work with this chemical must be conducted in a certified chemical fume hood.[1][10]
Protective Clothing	A chemically resistant lab coat or a full chemical-protective suit. Rationale: To prevent skin contact, which can be fatal, a standard cotton lab coat is inadequate.[2] A lab coat made of a chemically resistant material (e.g., coated polypropylene) or a full suit is required. All clothing worn in the lab should be clean and put on before work begins.[11]
Footwear	Closed-toe, chemically resistant shoes or boots. Rationale: To protect against spills, footwear must be fully enclosed and constructed from a material that will resist chemical penetration.

The Workflow: A Step-by-Step Guide to Safe Handling and Disposal

Adherence to a strict, methodical workflow is paramount to ensuring safety. The following diagram and procedural steps outline a self-validating system for handling 2-Chloro-3-fluoropyridine from receipt to disposal.

Caption: A workflow for the safe handling and disposal of 2-Chloro-3-fluoropyridine.

Experimental Protocol: Handling and Disposal

1. Preparation: 1.1. Don Full PPE: Before entering the designated work area, put on all required PPE as detailed in the table above. 1.2. Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height. 1.3. Assemble All Necessary Equipment: Gather all glassware, reagents, and equipment needed for the procedure and place them inside the fume hood. 1.4. Prepare Spill Kit: Have a spill kit readily accessible. The kit should contain absorbent materials like sand or vermiculite, and a sealed container for waste.[12]

2. Handling: 2.1. Transfer Chemical in Fume Hood: Conduct all transfers of 2-Chloro-3-fluoropyridine within the fume hood to minimize inhalation exposure.[10] 2.2. Conduct Reaction: Keep the reaction vessel closed as much as possible. Avoid heating the compound near open flames or other ignition sources.[1][2] 2.3. Initial Decontamination of Glassware: After the procedure, rinse all contaminated glassware with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the residue. This rinsate is considered hazardous waste.

3. Waste Management and Disposal: 3.1. Segregate Halogenated Waste: All waste containing 2-Chloro-3-fluoropyridine, including the initial solvent rinses of glassware, must be collected in a designated, labeled, and sealed container for halogenated organic waste.[13][14] Do not mix with non-halogenated waste. 3.2. Triple-Rinse Empty Container: 3.2.1. Once the original container of 2-Chloro-3-fluoropyridine is empty, rinse it three times with a suitable solvent (e.g., acetone).[15] 3.2.2. Each rinse should be collected and added to the halogenated waste container.[15][16] 3.2.3. After the third rinse, allow the container to air dry in the back of the fume hood. Deface the original label and mark the container as "Empty" and "Triple-Rinsed."[15] It can then be disposed of as regular laboratory glass waste, pending institutional policies. 3.3. Doff and Dispose of PPE: Remove PPE in a manner that avoids contaminating yourself. Disposable items, such as gloves, should be placed in a sealed bag for hazardous waste disposal. 3.4. Thoroughly Wash Hands: After removing all PPE, wash your hands thoroughly with soap and water.[2]

In Conclusion: A Culture of Safety

The safe handling of 2-Chloro-3-fluoropyridine is not just about following a protocol; it is about fostering a deep-seated culture of safety. The hazardous nature of this compound leaves no room for error. By understanding its toxicological properties, meticulously selecting and using the correct PPE, and adhering to a rigorous handling and disposal workflow, researchers can confidently and safely utilize this valuable synthetic intermediate. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet before commencing any work.

References

• Handling Pyridine: Best Practices and Precautions. (2024, March 12). Post Apple Scientific. Retrieved from [Link]

• 12 Safety Precautions To Follow When Handling Pyridine. (2024, October 1). Post Apple Scientific. Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group. Retrieved from [Link]

• Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. (2023, December 14). International Enviroguard. Retrieved from [Link]

• Gloves - Tables of Properties and Resistances. (n.d.). University of Pennsylvania. Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). University of California, Santa Cruz. Retrieved from [Link]

• Common Name: 2-CHLOROPYRIDINE. (n.d.). NJ.gov. Retrieved from [Link]

• Halogenated Solvents in Laboratories. (n.d.). Temple University. Retrieved from [Link]

• III. Chemical Hygiene Plan continued. (n.d.). MIT. Retrieved from [Link]

• Common Name: 2-CHLOROPYRIDINE HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• Cleanroom Waste Disposal Protocol. (2012, June 21). Auckland Microfab. Retrieved from [Link]

• Personal protective equipment: chemical resistant gloves. (2024, November 14). KU Leuven. Retrieved from [Link]

• Chemical Resistance Selection Chart for Protective Gloves. (n.d.). East Carolina University. Retrieved from [Link]

• Gloves Chemical Resistance Chart. (n.d.). Gloves By Web. Retrieved from [Link]

• Glove permeation of chemicals: The state of the art of current practice, Part 1. (2021, March 29). CDC Stacks. Retrieved from [Link]

• Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. Retrieved from [Link]

• Triple Rinse Procedure. (2025, January 13). Binghamton University. Retrieved from [Link]

• Preparing method of 2-chloro-3-fluoropyridine. (n.d.). Google Patents.

Sources

• 1. research.usu.edu [research.usu.edu]
• 2. cdn.mscdirect.com [cdn.mscdirect.com]
• 3. research.columbia.edu [research.columbia.edu]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. orf.od.nih.gov [orf.od.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gloves.com [gloves.com]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. worksafegear.com.au [worksafegear.com.au]
• 10. ehs.sfsu.edu [ehs.sfsu.edu]
• 11. A breakthrough time comparison of nitrile and neoprene glove materials produced by different glove manufacturers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. - Division of Research Safety | Illinois [drs.illinois.edu]
• 13. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 14. campusoperations.temple.edu [campusoperations.temple.edu]
• 15. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University [binghamton.edu]
• 16. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]